4-Bromo-2-chloro-5-fluorobenzoyl chloride

• CAS: 203302-93-6

Core Science & Biosynthesis

4-Bromo-2-chloro-5-fluorobenzoyl chloride chemical properties

An In-Depth Technical Guide to 4-Bromo-2-chloro-5-fluorobenzoyl chloride for Advanced Research and Development

This guide provides a comprehensive technical overview of 4-Bromo-2-chloro-5-fluorobenzoyl chloride, a key halogenated aromatic building block. Designed for researchers, medicinal chemists, and professionals in drug development, this document delves into the compound's core chemical properties, synthesis logic, reactivity profile, and critical safety protocols, offering field-proven insights to empower its effective application in complex organic synthesis.

Core Molecular Profile and Physicochemical Properties

4-Bromo-2-chloro-5-fluorobenzoyl chloride (CAS No. 203302-93-6) is a polysubstituted benzoyl chloride featuring a dense arrangement of electron-withdrawing halogen atoms. This unique substitution pattern—a bromine at position 4, a chlorine at position 2, and a fluorine at position 5—creates a highly reactive and sterically defined scaffold. The acyl chloride functional group serves as the primary reactive center, while the halogen substituents modulate the electronic properties of the aromatic ring and offer potential vectors for further functionalization in multi-step syntheses.

The strategic placement of halogens significantly influences the molecule's electrophilicity and stability, making it a valuable intermediate for introducing this specific phenyl moiety into larger, more complex molecules, particularly in the development of novel pharmaceutical agents and materials.[1]

Table 1: Chemical and Physical Properties of 4-Bromo-2-chloro-5-fluorobenzoyl chloride

Property	Value	Source
CAS Number	203302-93-6	[1]
Molecular Formula	C₇H₂BrCl₂FO	[1][2]
Molecular Weight	271.90 g/mol	[1][2]
Density	1.834 g/cm³ (calculated)	[2][3]
Flash Point	121.3 °C (calculated)	[3]
Solubility	Very slightly soluble in water (0.19 g/L at 25°C, calculated)	[2]
InChI Key	IQFUAYKLNRHXJT-UHFFFAOYSA-N	[3]

Synthesis Pathway: From Carboxylic Acid to Acyl Chloride

The synthesis of 4-Bromo-2-chloro-5-fluorobenzoyl chloride is fundamentally a conversion of its corresponding carboxylic acid precursor, 4-Bromo-2-chloro-5-fluorobenzoic acid (CAS No. 177480-81-8).[4] This transformation is a cornerstone of organic synthesis, and the choice of chlorinating agent is critical for ensuring high yield and purity.

Causality Behind Reagent Choice:

• Thionyl Chloride (SOCl₂): This is often the reagent of choice for industrial-scale and laboratory synthesis. The reaction is highly efficient, and the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous, which simplifies purification by driving the reaction to completion and allowing for easy removal. A catalytic amount of N,N-dimethylformamide (DMF) is typically added to facilitate the reaction via the formation of a Vilsmeier intermediate, which is a more potent acylating agent.

• Oxalyl Chloride ((COCl)₂): For smaller-scale or more sensitive substrates, oxalyl chloride is an excellent alternative. The reaction can often be run under milder conditions than with thionyl chloride. Its byproducts (CO₂, CO, HCl) are also gaseous, ensuring a clean reaction profile.

Protocol 1: General Synthesis of 4-Bromo-2-chloro-5-fluorobenzoyl chloride

Objective: To convert 4-Bromo-2-chloro-5-fluorobenzoic acid to its corresponding acyl chloride with high efficiency.

Methodology:

• Reactor Setup: A dry, round-bottom flask equipped with a reflux condenser and a gas outlet connected to a scrubber (containing a sodium hydroxide solution to neutralize HCl and SO₂) is charged with 4-Bromo-2-chloro-5-fluorobenzoic acid.

• Solvent and Reagent Addition: An inert, anhydrous solvent such as dichloromethane (DCM) or toluene is added to the flask. Thionyl chloride (typically 1.2 to 2.0 molar equivalents) is added dropwise at room temperature.

• Catalyst Introduction: A catalytic amount of DMF (1-2 drops) is carefully added to the reaction mixture.

• Reaction Execution: The mixture is heated to reflux (typically 40°C for DCM or higher for toluene) and maintained for 2-4 hours. The progress is monitored by the cessation of gas evolution and can be confirmed by TLC or by quenching a small aliquot with methanol and analyzing the resulting methyl ester via GC-MS.

• Purification: Upon completion, the excess thionyl chloride and solvent are removed under reduced pressure (distillation). The crude 4-Bromo-2-chloro-5-fluorobenzoyl chloride is often of sufficient purity for subsequent steps. If necessary, high-vacuum distillation can be performed for further purification.

Caption: Key reactivity pathways of 4-Bromo-2-chloro-5-fluorobenzoyl chloride.

Safety, Handling, and Storage: A Self-Validating Protocol

Acyl chlorides are inherently hazardous due to their high reactivity, particularly with water (moisture). While a specific Safety Data Sheet (SDS) for this exact compound is not widely published, extensive data from close structural analogs, such as 4-bromo-2-fluorobenzoyl chloride, provides an authoritative basis for safe handling protocols. [5][6] Core Hazards:

• Corrosivity (GHS05): Causes severe skin burns and eye damage. Contact with tissue leads to rapid hydrolysis, releasing HCl and causing chemical burns. [5]The GHS classification H314 (Causes severe skin burns and eye damage) for the close analog is directly applicable. [5]* Moisture Sensitivity: Reacts violently with water, releasing corrosive HCl gas. This necessitates handling under anhydrous conditions.

• Inhalation Hazard: Vapors and the HCl gas produced upon hydrolysis are highly irritating and damaging to the respiratory tract.

Protocol 2: Mandatory Safe Handling Workflow

This protocol is designed as a self-validating system. Adherence at each step ensures the safety of the subsequent step.

• Engineering Controls:

  • Primary Control: All manipulations (weighing, transferring, reaction setup) MUST be conducted inside a certified chemical fume hood to control vapor exposure.

  • Secondary Control: An eyewash station and safety shower must be immediately accessible and verified to be operational before work begins.

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear heavy-duty, chemical-resistant gloves (e.g., butyl rubber or a laminate glove). A double-gloving approach (e.g., nitrile inner, neoprene outer) is recommended.

  • Eye Protection: Chemical splash goggles and a full-face shield are mandatory. Standard safety glasses are insufficient.

  • Body Protection: A flame-resistant lab coat and closed-toe shoes are required.

• Handling and Storage:

  • Inert Atmosphere: Store the compound in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis from atmospheric moisture.

  • Segregation: Store away from water, alcohols, amines, bases, and oxidizing agents.

  • Environment: Keep in a cool, dry, and well-ventilated area designated for corrosive materials.

• Spill and Emergency Response:

  • Spill: In case of a small spill, absorb with an inert, dry material (e.g., vermiculite or sand) and place in a sealed container for hazardous waste disposal. Do NOT use water or combustible materials.

  • Exposure: In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes and seek immediate medical attention. For eye contact, rinse cautiously with water for several minutes, removing contact lenses if possible, and seek immediate medical attention. [6]

Conclusion

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a highly activated chemical intermediate with significant potential for constructing complex molecules in pharmaceutical and materials science. Its value is derived from the predictable and potent reactivity of the acyl chloride group, coupled with the unique electronic and steric profile imparted by its halogenated aromatic ring. A thorough understanding of its synthesis from the parent carboxylic acid, its key reactivity patterns—especially in acylation reactions—and strict adherence to safety protocols are paramount for leveraging this building block successfully and safely in advanced research and development.

References

• PubChem. 4-Bromo-2-fluorobenzoyl chloride. National Center for Biotechnology Information. [Link]

• ChemSrc. CAS # 203302-93-6, 4-Bromo-2-chloro-5-fluorobenzoyl chloride. [Link]

• Google Patents. CN111099975A - Preparation method of 5-bromo-2-chloro-4' -ethoxy benzophenone.
• Google Patents. US20160280619A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.

Sources

• 1. scbt.com [scbt.com]
• 2. CAS # 203302-93-6, 4-Bromo-2-chloro-5-fluorobenzoyl chloride - chemBlink [chemblink.com]
• 3. CAS:203302-93-6 FT-0687155 4-BROMO-2-CHLORO-5-FLUOROBENZOYL CHLORIDE Product Detail Information [finetechchem.com]
• 4. 177480-81-8|4-Bromo-2-chloro-5-fluorobenzoic acid|BLD Pharm [bldpharm.com]
• 5. 4-Bromo-2-fluorobenzoyl chloride | C7H3BrClFO | CID 2734026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]

4-Bromo-2-chloro-5-fluorobenzoyl chloride molecular structure

An In-depth Technical Guide to the Molecular Structure and Utility of 4-Bromo-2-chloro-5-fluorobenzoyl chloride

Executive Summary: 4-Bromo-2-chloro-5-fluorobenzoyl chloride (CAS No. 203302-93-6) is a highly functionalized aromatic acyl chloride. Its polysubstituted structure, featuring bromine, chlorine, and fluorine atoms, combined with the reactive acyl chloride moiety, makes it a valuable intermediate for the synthesis of complex molecules in the pharmaceutical and agrochemical industries. This guide provides a comprehensive analysis of its molecular structure, predicted spectroscopic characteristics, a robust protocol for its synthesis, and an examination of its chemical reactivity and applications. The content is tailored for researchers, scientists, and professionals in drug development, offering field-proven insights into its practical use.

Introduction

Halogenated aromatic compounds are foundational building blocks in modern medicinal chemistry. The specific placement of different halogens on a benzene ring can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability, binding affinity, and membrane permeability. 4-Bromo-2-chloro-5-fluorobenzoyl chloride emerges as a particularly strategic synthetic intermediate. The distinct electronic environments created by the ortho-chloro, para-bromo, and meta-fluoro substituents, along with the synthetically versatile acyl chloride group, provide multiple, regiochemically distinct sites for further chemical modification. This guide serves to elucidate the core characteristics of this compound, providing a technical framework for its effective utilization in research and development.

Molecular Structure and Physicochemical Properties

Chemical Identity

The formal identity and key identifiers for the compound are summarized below.

• Systematic Name: 4-Bromo-2-chloro-5-fluorobenzoyl chloride

• CAS Number: 203302-93-6[1][2][3][4]

• Molecular Formula: C₇H₂BrCl₂FO[1][2]

• Molecular Weight: 271.90 g/mol [2]

Structural Analysis

The molecule consists of a benzene ring substituted with four different groups. The acyl chloride group (-COCl) at position 1 is the primary site of reactivity. The halogen substituents are placed as follows: a chlorine atom at position 2 (ortho), a bromine atom at position 4 (para), and a fluorine atom at position 5 (meta). This substitution pattern results in a molecule with low symmetry and distinct electronic properties across the aromatic ring, making it a versatile scaffold for building complex molecular architectures.

Physicochemical Properties

The known physical and chemical properties are presented in the table below. Note that some values may be computationally predicted.

Property	Value	Source
Molecular Weight	271.90 g/mol	[2]
Molecular Formula	C₇H₂BrCl₂FO	[1][2]
Density	1.834 g/cm³	[1]
Flash Point	121.3 °C	[1]
Exact Mass	269.86500 u	[1]

Spectroscopic Characterization (Predicted)

While experimental spectra for this specific molecule are not widely published, its spectroscopic features can be reliably predicted based on the well-established principles of NMR and IR spectroscopy and data from analogous structures.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The aromatic region would display two signals, each corresponding to one proton. The proton at C3 (between the two chlorine atoms) would likely appear as a doublet, coupled to the fluorine atom. The proton at C6 would also appear as a doublet, with coupling to the fluorine atom. The electron-withdrawing nature of the surrounding halogens and the carbonyl group would shift these signals significantly downfield.

• ¹³C NMR: The spectrum would show seven distinct signals. The carbonyl carbon of the acyl chloride is highly deshielded and expected to appear in the 160-180 ppm range. The six aromatic carbons would have their chemical shifts influenced by the attached halogen, with carbon atoms bonded to halogens showing characteristic shifts.

• ¹⁹F NMR: A single resonance would be observed, with its chemical shift influenced by the adjacent chloro and bromo substituents.

Infrared (IR) Spectroscopy

The IR spectrum is dominated by the acyl chloride functional group. A very strong and sharp absorption band is expected in the region of 1775–1810 cm⁻¹, which is characteristic of the C=O stretch in an acyl chloride.[6][7][8] This high frequency is due to the strong electron-withdrawing effect of the chlorine atom attached to the carbonyl. Additional bands corresponding to C-Cl, C-Br, and C-F stretching, as well as aromatic C=C stretching, will be present in the fingerprint region.

Mass Spectrometry (MS)

The mass spectrum would show a complex molecular ion peak cluster due to the isotopic distribution of bromine (⁷⁹Br and ⁸¹Br, ~1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl, ~3:1 ratio). The fragmentation pattern would likely involve the loss of the chlorine radical from the acyl chloride group to form a stable acylium ion, which would be a prominent peak.

Predicted Spectroscopic Data
Technique	Predicted Key Features
¹H NMR	Two aromatic doublets, significantly downfield shifted.
¹³C NMR	Carbonyl carbon signal at ~160-180 ppm. Six distinct aromatic carbon signals.
IR Spectroscopy	Strong, sharp C=O stretching band at ~1775-1810 cm⁻¹.[6][7]
Mass Spectrometry	Isotopic pattern characteristic of one Br and two Cl atoms. Prominent acylium ion fragment.

Synthesis and Reactivity

Proposed Synthesis

The most direct and industrially scalable synthesis of 4-Bromo-2-chloro-5-fluorobenzoyl chloride involves the chlorination of its corresponding carboxylic acid precursor, 4-Bromo-2-chloro-5-fluorobenzoic acid (CAS 177480-81-8).[9] Reagents such as thionyl chloride (SOCl₂) or oxalyl chloride are standard for this type of transformation, often with a catalytic amount of dimethylformamide (DMF).[7]

Caption: Proposed synthetic route to the target compound.

Detailed Experimental Protocol: Synthesis

Objective: To synthesize 4-Bromo-2-chloro-5-fluorobenzoyl chloride from 4-Bromo-2-chloro-5-fluorobenzoic acid.

Materials:

• 4-Bromo-2-chloro-5-fluorobenzoic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (2.0 - 3.0 eq)

• N,N-Dimethylformamide (DMF) (catalytic, ~0.05 eq)

• Anhydrous toluene or dichloromethane (DCM) as solvent

Procedure:

• Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser with a gas outlet connected to a scrubber (containing NaOH solution), and a dropping funnel under an inert atmosphere (e.g., Nitrogen or Argon).

• Charging Reactor: 4-Bromo-2-chloro-5-fluorobenzoic acid is charged to the flask, followed by the addition of the anhydrous solvent (e.g., toluene).

• Catalyst Addition: A catalytic amount of DMF is added to the suspension with stirring.

• Reagent Addition: Thionyl chloride is added dropwise via the dropping funnel at room temperature. An initial effervescence (release of SO₂ and HCl gas) is typically observed.

• Reaction: After the addition is complete, the reaction mixture is heated to reflux (typically 60-80°C) and maintained for 2-4 hours, or until the reaction is complete as monitored by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

• Work-up: The reaction mixture is cooled to room temperature. The excess thionyl chloride and solvent are removed under reduced pressure (distillation).

• Purification: The crude product is purified by vacuum distillation to yield pure 4-Bromo-2-chloro-5-fluorobenzoyl chloride as a liquid or low-melting solid.

Chemical Reactivity

The reactivity is dominated by the electrophilic nature of the carbonyl carbon in the acyl chloride group. It readily undergoes nucleophilic acyl substitution with a wide range of nucleophiles.

Caption: Key reactions of the title compound.

• Reaction with Amines: Forms corresponding amides, a critical reaction for introducing the benzoyl scaffold into bioactive molecules.

• Reaction with Alcohols: Yields esters, which can be useful as prodrugs or final products.

• Friedel-Crafts Acylation: In the presence of a Lewis acid catalyst (e.g., AlCl₃), it can acylate electron-rich aromatic rings to form diaryl ketones, which are precursors to many pharmaceutical agents.

Applications in Drug Discovery and Medicinal Chemistry

4-Bromo-2-chloro-5-fluorobenzoyl chloride is not typically an active pharmaceutical ingredient (API) itself but serves as an advanced intermediate. Its utility lies in its ability to introduce a complex, polysubstituted aryl group into a target molecule. The presence of multiple, distinct halogen atoms allows for subsequent, selective modifications using modern cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). This enables the rapid generation of diverse chemical libraries for structure-activity relationship (SAR) studies, a cornerstone of modern drug discovery.

Safety, Handling, and Storage

Hazard Identification:

• Based on data for similar acyl chlorides, this compound is expected to be corrosive.[10] It causes severe skin burns and eye damage.[4][10]

• Reaction with water (hydrolysis) produces hydrochloric acid (HCl), which is corrosive and toxic.[7]

Handling:

• Always handle in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a face shield.

• Avoid contact with skin, eyes, and clothing. Do not breathe vapors.

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from moisture and incompatible materials such as water, alcohols, and strong bases.

• Store under an inert atmosphere to prevent hydrolysis.

Conclusion

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a highly valuable and reactive building block for chemical synthesis. Its defining features—the reactive acyl chloride group and the uniquely substituted aromatic ring—provide a powerful tool for medicinal chemists and drug development professionals. A thorough understanding of its structure, reactivity, and handling requirements, as detailed in this guide, is essential for leveraging its full synthetic potential in the creation of novel, high-value chemical entities.

References

• Acyl chloride - Wikipedia. (n.d.). Retrieved January 17, 2026, from [Link]

• Spectroscopic Analysis : Acyl Chlorides. (n.d.). University of Calgary. Retrieved January 17, 2026, from [Link]

• How to identify an Acyl Chloride in an IR spectra? (2024, February 26). Reddit. Retrieved January 17, 2026, from [Link]

• The infrared spectra and vibrational assignments of the acetyl halides. (n.d.). RSC Publishing. Retrieved January 17, 2026, from [Link]

• 4-Bromo-2-fluorobenzoyl chloride. (n.d.). SpectraBase. Retrieved January 17, 2026, from [Link]

• 4-BROMO-2-CHLORO-5-FLUOROBENZOYL CHLORIDE Product Detail Information. (n.d.). Finetech Chem. Retrieved January 17, 2026, from [Link]

• Infrared Spectroscopy. (n.d.). Retrieved January 17, 2026, from [Link]

• 4-Bromo-2-fluorobenzoyl chloride | C7H3BrClFO | CID 2734026. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

• Synthesis of 4-bromo-2-chlorobenzoic acid (90) from 4-amino-2-nitrotoluene (11). (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Benzoylchloride - Optional[13C NMR] - Chemical Shifts. (n.d.). SpectraBase. Retrieved January 17, 2026, from [Link]

• 13-C NMR Chemical Shift Table.pdf. (n.d.). Retrieved January 17, 2026, from [Link]

• Benzoylchloride - Optional[13C NMR] - Chemical Shifts. (n.d.). SpectraBase. Retrieved January 17, 2026, from [Link]

• Synthesis method of 4-bromo-2-cyano-5-fluorobenzoic acid methyl ester. (n.d.). Google Patents.

• Supporting Information. (n.d.). Retrieved January 17, 2026, from [Link]

• Benzoyl chloride, 4-bromo-. (n.d.). NIST WebBook. Retrieved January 17, 2026, from [Link]

• Supporting Information. (n.d.). Retrieved January 17, 2026, from [Link]

Sources

• 1. CAS:203302-93-6 FT-0687155 4-BROMO-2-CHLORO-5-FLUOROBENZOYL CHLORIDE Product Detail Information [finetechchem.com]
• 2. scbt.com [scbt.com]
• 3. 203302-93-6|4-Bromo-2-chloro-5-fluorobenzoylchloride|BLD Pharm [bldpharm.com]
• 4. keyorganics.net [keyorganics.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. uobabylon.edu.iq [uobabylon.edu.iq]
• 7. Acyl chloride - Wikipedia [en.wikipedia.org]
• 8. reddit.com [reddit.com]
• 9. 177480-81-8|4-Bromo-2-chloro-5-fluorobenzoic acid|BLD Pharm [bldpharm.com]
• 10. 4-Bromo-2-fluorobenzoyl chloride | C7H3BrClFO | CID 2734026 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Synthesis of 4-Bromo-2-chloro-5-fluorobenzoyl chloride

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a highly functionalized aromatic acyl chloride, serving as a critical building block in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. Its unique substitution pattern—featuring bromine, chlorine, and fluorine atoms—offers multiple points for synthetic modification, enabling the construction of diverse molecular scaffolds. This guide provides an in-depth exploration of a robust and reliable synthetic pathway to 4-Bromo-2-chloro-5-fluorobenzoyl chloride, commencing from its corresponding carboxylic acid precursor. We will dissect the mechanistic underpinnings of the key chemical transformation, present a detailed experimental protocol, and discuss critical aspects of process control, safety, and product characterization.

Introduction: The Strategic Importance of Polysubstituted Benzoyl Chlorides

Halogenated aromatic compounds are foundational pillars in medicinal chemistry and materials science. The incorporation of halogens can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability, lipophilicity, and binding affinity. 4-Bromo-2-chloro-5-fluorobenzoyl chloride is an exemplar of a versatile synthetic intermediate, whose reactive acyl chloride group allows for facile derivatization via nucleophilic acyl substitution.[1] Reactions with amines, alcohols, and other nucleophiles provide straightforward access to a wide array of amides, esters, and ketones, which are prominent motifs in many biologically active compounds.

This guide presents a comprehensive overview of the synthesis of 4-Bromo-2-chloro-5-fluorobenzoyl chloride, focusing on the conversion of 4-Bromo-2-chloro-5-fluorobenzoic acid using a standard chlorinating agent. The causality behind reagent selection, reaction conditions, and purification strategies will be thoroughly explained to provide a self-validating and reproducible protocol.

Synthetic Strategy: A Two-Stage Approach

The synthesis of the target compound is most logically approached via the chlorination of its corresponding carboxylic acid. This strategy bifurcates the synthetic challenge into two primary stages:

• Synthesis of the Precursor: Preparation of 4-Bromo-2-chloro-5-fluorobenzoic acid (CAS 177480-81-8).

• Final Conversion: Chlorination of the carboxylic acid to yield 4-Bromo-2-chloro-5-fluorobenzoyl chloride (CAS 203302-93-6).

This guide will focus principally on the second stage, as the precursor carboxylic acid is commercially available from various suppliers, simplifying the synthetic workflow for many researchers.[2][3] However, understanding the synthesis of the precursor is valuable for situations requiring its preparation from more fundamental starting materials.

Synthesis of 4-Bromo-2-chloro-5-fluorobenzoyl chloride

The conversion of a carboxylic acid to an acyl chloride is a fundamental transformation in organic synthesis. Acyl chlorides are significantly more reactive than their parent carboxylic acids, making them superior electrophiles for reactions with weak nucleophiles.[4]

**3.1. Choice of Chlorinating Agent: Thionyl Chloride (SOCl₂) **

Several reagents can effect this transformation, including oxalyl chloride ((COCl)₂), phosphorus pentachloride (PCl₅), and thionyl chloride (SOCl₂).[5][6] For this synthesis, thionyl chloride is the preferred reagent for several compelling reasons:

• Gaseous Byproducts: The reaction produces sulfur dioxide (SO₂) and hydrogen chloride (HCl) as byproducts, both of which are gases.[6] This simplifies the purification process, as these byproducts are easily removed from the reaction mixture by evaporation or under reduced pressure, driving the reaction to completion in accordance with Le Châtelier's principle.

• Efficiency and Cost-Effectiveness: Thionyl chloride is a powerful and relatively inexpensive chlorinating agent that works effectively for a wide range of carboxylic acids.

• Reaction Conditions: The reaction typically proceeds under mild conditions, often at room temperature or with gentle heating, which helps to minimize side reactions.

Reaction Mechanism

The reaction between a carboxylic acid and thionyl chloride proceeds through a well-established nucleophilic acyl substitution mechanism.

• Nucleophilic Attack: The oxygen atom of the carboxylic acid's hydroxyl group attacks the electrophilic sulfur atom of thionyl chloride.[7][8]

• Intermediate Formation: This attack, followed by the departure of a chloride ion, forms a protonated chlorosulfite intermediate. This step effectively converts the hydroxyl group—a poor leaving group—into a much better leaving group.[7]

• Nucleophilic Acyl Substitution: The chloride ion, released in the previous step, now acts as a nucleophile and attacks the carbonyl carbon of the carboxylic acid derivative.[4][7]

• Product Formation: The tetrahedral intermediate collapses, reforming the carbonyl double bond and eliminating the chlorosulfite group. This group subsequently decomposes into sulfur dioxide (SO₂) and another chloride ion, which protonates to form HCl gas.[5][8]

Visualizing the Workflow: Reaction Scheme

The overall transformation is depicted in the following diagram:

Caption: Reaction scheme for the synthesis of the target acyl chloride.

Detailed Experimental Protocol

Disclaimer: This protocol is intended for qualified researchers and scientists. All operations must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and acid-resistant gloves, must be worn at all times.

Materials and Reagents:

Reagent	CAS Number	Molar Mass ( g/mol )	Quantity (Example)	Molar Eq.
4-Bromo-2-chloro-5-fluorobenzoic acid	177480-81-8	253.45	10.0 g	1.0
Thionyl chloride (SOCl₂)	7719-09-7	118.97	7.0 mL (11.4 g)	~2.4
Toluene (anhydrous)	108-88-3	92.14	50 mL	Solvent
N,N-Dimethylformamide (DMF)	68-12-2	73.09	2-3 drops	Catalyst

Procedure:

• Setup: Assemble a flame-dried, 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. The top of the condenser should be fitted with a gas outlet adapter connected to a gas trap (e.g., a bubbler containing a sodium hydroxide solution) to neutralize the evolved HCl and SO₂ gases.

• Charging the Flask: To the flask, add 4-Bromo-2-chloro-5-fluorobenzoic acid (10.0 g).

• Solvent and Reagent Addition: Add anhydrous toluene (50 mL) to the flask, followed by the slow, dropwise addition of thionyl chloride (7.0 mL) at room temperature with stirring.

  • Expert Insight: While the reaction can sometimes be run neat (without solvent), using an inert solvent like toluene helps to control the reaction rate and temperature. A slight excess of thionyl chloride ensures the complete conversion of the carboxylic acid.

• Catalyst Addition: Add 2-3 drops of N,N-Dimethylformamide (DMF).

  • Causality: DMF acts as a catalyst by reacting with thionyl chloride to form the Vilsmeier reagent, [(CH₃)₂N=CHCl]Cl, which is a more potent acyl chlorinating agent and can accelerate the reaction.

• Reaction: Heat the reaction mixture to reflux (approximately 80-90 °C) using a heating mantle. Maintain the reflux with gentle stirring for 2-4 hours. The progress of the reaction can be monitored by the cessation of gas evolution.

• Workup and Isolation:

  • Allow the mixture to cool to room temperature.

  • Carefully remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator. It is crucial that the vacuum pump is protected by a cold trap and a base trap.

  • The crude 4-Bromo-2-chloro-5-fluorobenzoyl chloride will remain as an oil or a low-melting solid.

• Purification (Optional): The crude product is often of sufficient purity for subsequent reactions. If higher purity is required, vacuum distillation can be performed. However, given the high boiling point and potential for decomposition, this should be done with care.

Visualizing the Protocol: Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Safety and Handling

• Thionyl Chloride (SOCl₂): Is a corrosive, toxic, and lachrymatory liquid. It reacts violently with water to release toxic gases (SO₂ and HCl). Always handle it in a fume hood with appropriate PPE.

• 4-Bromo-2-chloro-5-fluorobenzoyl chloride: As an acyl chloride, the product is corrosive and moisture-sensitive. It will cause severe skin burns and eye damage. Handle with care and store under an inert atmosphere (e.g., nitrogen or argon).

• Gas Evolution: The reaction produces significant amounts of toxic and corrosive HCl and SO₂ gases. A proper gas trap is mandatory to prevent their release into the atmosphere.

Characterization

The identity and purity of the final product, 4-Bromo-2-chloro-5-fluorobenzoyl chloride, can be confirmed using standard analytical techniques:

• Infrared (IR) Spectroscopy: Look for the characteristic strong C=O stretch of the acyl chloride at a higher frequency (typically ~1780-1815 cm⁻¹) compared to the parent carboxylic acid (~1700-1725 cm⁻¹). The disappearance of the broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹) is also a key indicator of a successful reaction.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the aromatic substitution pattern and the presence of the carbonyl carbon.

• Mass Spectrometry (MS): Will confirm the molecular weight of the product (C₇H₂BrCl₂FO, MW: 271.90).[9]

Conclusion

The synthesis of 4-Bromo-2-chloro-5-fluorobenzoyl chloride from its corresponding carboxylic acid is a straightforward and efficient process when conducted with the appropriate reagents and precautions. The use of thionyl chloride offers a distinct advantage due to the formation of gaseous byproducts, which simplifies product isolation. This technical guide provides a robust framework, grounded in established chemical principles, to enable researchers and drug development professionals to reliably produce this valuable synthetic intermediate for their research and development endeavors.

References

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. [Link]

• Chemistry Steps. SOCl2 Reaction with Carboxylic Acids. [Link]

• Chemistry LibreTexts. (2019, June 5). 22.9 Reactions of Carboxylic Acids. [Link]

• Chemguide. Converting carboxylic acids into acyl (acid) chlorides. [Link]

• Rzepa, H. (2012, May 25). The mechanism (in 4D) of the reaction between thionyl chloride and a carboxylic acid. Henry Rzepa's Blog. [Link]

• Organic Chemistry Portal. Acyl chloride synthesis. [Link]

• Bioman Explains. (2024, April 1). Carboxylic Acids to Acyl Chlorides Using Thionyl Chloride (SOCl2). YouTube. [Link]

• AK LECTURES. (2023, February 21). Reaction of Carboxylic acid with Thionyl chloride. YouTube. [Link]

• Ningbo Inno Pharmchem Co., Ltd. 4-Bromo-2-fluorobenzoyl Chloride: A Key Building Block for Chemical Innovation. [Link]

• PubChem. 4-Bromo-2-fluorobenzoyl chloride. [Link]

• ResearchGate. Synthesis of 4-bromo-2-chlorobenzoic acid (90) from 4-amino-2-nitrotoluene (11). [Link]

• Chem-Impex International. 4-Bromo-2-chlorobenzoic acid. [Link]

• SpectraBase. 4-Bromo-2-fluorobenzoyl chloride. [Link]

• Google Patents. Synthesis method of 4-bromo-2-cyano-5-fluorobenzoic acid methyl ester.

• NIST WebBook. Benzoyl chloride, 4-bromo-. [Link]

• WIPO Patentscope. WO/2023/019849 METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. [Link]

• Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. scbt.com [scbt.com]
• 3. 177480-81-8|4-Bromo-2-chloro-5-fluorobenzoic acid|BLD Pharm [bldpharm.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]
• 9. scbt.com [scbt.com]

A Comprehensive Technical Guide to 4-Bromo-2-chloro-5-fluorobenzoyl Chloride: A Keystone Intermediate in Modern Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern organic synthesis and pharmaceutical development, the strategic use of highly functionalized building blocks is paramount. These molecules, armed with a specific arrangement of reactive groups and substituents, provide the essential framework for constructing complex molecular architectures. 4-Bromo-2-chloro-5-fluorobenzoyl chloride, a tri-halogenated benzoyl chloride derivative, has emerged as a significant intermediate, valued for its versatile reactivity and its role in the synthesis of high-value compounds, particularly in the pharmaceutical and agrochemical sectors.[1] This in-depth guide, prepared from the perspective of a Senior Application Scientist, aims to provide a comprehensive overview of this compound, from its fundamental properties and synthesis to its applications and safe handling.

Chemical Identity and Physicochemical Properties

A thorough understanding of a reagent's properties is the foundation of its effective and safe use in any synthetic protocol.

Nomenclature and Identifiers

• Systematic IUPAC Name: 4-Bromo-2-chloro-5-fluorobenzoyl chloride

• CAS Number: 203302-93-6[2]

• Molecular Formula: C₇H₂BrCl₂FO[2]

• Molecular Weight: 271.90 g/mol [2]

• Canonical SMILES: C1=C(C(=C(C=C1Cl)Br)F)C(=O)Cl

• InChI Key: IQFUAYKLNRHXJT-UHFFFAOYSA-N[3]

Physicochemical Data

The physical and chemical properties of 4-Bromo-2-chloro-5-fluorobenzoyl chloride dictate its handling, reaction conditions, and purification methods.

Property	Value	Source(s)
Physical State	White to light yellow crystalline mass or liquid	[4]
Melting Point	24.0°C to 24.5°C	[4]
Boiling Point	86.0°C to 88.0°C at 15.0 mmHg	[4]
Density	1.834 g/cm³ (predicted)	[3]
Solubility	Reacts with water (hydrolyzes)	[4]
Flash Point	121.3°C (predicted)	[3]

Synthesis and Manufacturing

The synthesis of 4-Bromo-2-chloro-5-fluorobenzoyl chloride is a two-stage process that begins with the preparation of the corresponding carboxylic acid, followed by its conversion to the highly reactive acyl chloride.

Synthesis of the Precursor: 4-Bromo-2-chloro-5-fluorobenzoic Acid

The precursor, 4-Bromo-2-chloro-5-fluorobenzoic acid (CAS No. 177480-81-8), is not a trivial molecule to synthesize due to the specific arrangement of four different substituents on the benzene ring.[5] While multiple synthetic routes can be envisaged, a common strategy involves the functionalization of a pre-substituted benzene ring. A representative synthesis could start from a commercially available substituted aniline or toluene and proceed through a series of reactions such as diazotization, Sandmeyer reaction, halogenation, and oxidation. For instance, a plausible route could involve the diazotization of an appropriately substituted aniline to introduce one of the halogens, followed by further halogenation and oxidation of a methyl group to the carboxylic acid.[6]

Representative Laboratory Protocol: Synthesis of 4-Bromo-2-chloro-5-fluorobenzoic Acid

This protocol is a representative example based on established organic chemistry principles and may require optimization.

• Starting Material: A suitable starting material would be a commercially available di-substituted aniline, for example, 2-chloro-5-fluoroaniline.

• Bromination: The starting aniline is first brominated at the para position to the amino group, yielding 4-bromo-2-chloro-5-fluoroaniline. This is typically achieved using a brominating agent like N-bromosuccinimide (NBS) in a suitable solvent.

• Diazotization and Sandmeyer Reaction: The resulting tri-substituted aniline is then converted to the corresponding diazonium salt by treatment with sodium nitrite in a strong acid (e.g., H₂SO₄ or HCl) at low temperatures (0-5 °C). Subsequent decomposition of the diazonium salt in the presence of a copper(I) halide (Sandmeyer reaction) can be used to introduce the final substituent, though in this case, the goal is the carboxylic acid. A more direct route from a toluene derivative is often preferred.

• Alternative Route via Oxidation: A more common industrial approach involves the oxidation of a corresponding toluene derivative, such as 1-bromo-2-chloro-4-fluoro-5-methylbenzene. The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate (KMnO₄) or chromic acid.[7]

• Work-up and Purification: After the reaction is complete, the product is typically isolated by acidification of the reaction mixture, which precipitates the carboxylic acid. The crude product is then collected by filtration, washed, and can be further purified by recrystallization from a suitable solvent system.

Conversion to 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

The conversion of a carboxylic acid to its corresponding acyl chloride is a fundamental and widely practiced transformation in organic synthesis. The high reactivity of the acyl chloride makes it a versatile intermediate for a variety of subsequent reactions.

The choice of chlorinating agent is critical for the efficiency and purity of the final product. Thionyl chloride (SOCl₂) is a commonly used reagent for this purpose due to several advantages:

• Favorable Thermodynamics: The reaction produces gaseous byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), which are easily removed from the reaction mixture, driving the equilibrium towards the product.

• Clean Reaction: The byproducts are volatile, simplifying the purification of the desired acyl chloride.

• Mild Conditions: The reaction can often be carried out under relatively mild conditions, typically at reflux temperature of the thionyl chloride or a suitable solvent.

A catalytic amount of N,N-dimethylformamide (DMF) is often added to accelerate the reaction. DMF reacts with the chlorinating agent to form the Vilsmeier reagent, which is a more potent acylating agent.[1]

Experimental Protocol: Preparation of 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

Caution: This reaction should be performed in a well-ventilated fume hood, as it involves corrosive and toxic reagents and byproducts.

• Apparatus Setup: A round-bottom flask is equipped with a magnetic stirrer, a reflux condenser, and a gas outlet connected to a trap containing an aqueous sodium hydroxide solution to neutralize the evolved HCl and SO₂ gases.

• Reaction: 4-Bromo-2-chloro-5-fluorobenzoic acid is placed in the flask, and an excess of thionyl chloride (typically 2-5 equivalents) is added. A catalytic amount of DMF (1-2 drops) can also be added.

• Heating: The reaction mixture is gently heated to reflux and maintained at this temperature for a period of 1-3 hours, or until the evolution of gases ceases. The progress of the reaction can be monitored by the disappearance of the solid carboxylic acid.

• Isolation and Purification: After the reaction is complete, the excess thionyl chloride is removed by distillation under reduced pressure. The crude 4-Bromo-2-chloro-5-fluorobenzoyl chloride can then be purified by vacuum distillation to yield the final product.

Chemical Reactivity and Synthetic Applications

The synthetic utility of 4-Bromo-2-chloro-5-fluorobenzoyl chloride stems from the high reactivity of the acyl chloride functional group and the presence of three distinct halogen substituents on the aromatic ring.

Reactions at the Acyl Chloride Moiety

The carbonyl carbon of the acyl chloride is highly electrophilic, making it susceptible to attack by a wide range of nucleophiles. This reactivity is the cornerstone of its application in synthesis.

• Acylation of Amines (Amide Formation): It readily reacts with primary and secondary amines to form the corresponding amides. This is one of the most common applications in the synthesis of pharmaceutical ingredients.

• Acylation of Alcohols (Ester Formation): In the presence of a base (e.g., pyridine or triethylamine), it reacts with alcohols to form esters.

• Friedel-Crafts Acylation: It can be used as an acylating agent in Friedel-Crafts reactions to introduce the 4-bromo-2-chloro-5-fluorobenzoyl group onto another aromatic ring.

Reactions Involving the Halogen Substituents

The bromine, chlorine, and fluorine atoms on the aromatic ring offer further opportunities for synthetic transformations, typically through cross-coupling reactions. The different reactivities of these halogens can allow for selective functionalization.

Logical Flow of Synthetic Utility

The following diagram illustrates the central role of 4-Bromo-2-chloro-5-fluorobenzoyl chloride as a synthetic intermediate.

Sources

• 1. nbinno.com [nbinno.com]
• 2. scbt.com [scbt.com]
• 3. CAS:203302-93-6 FT-0687155 4-BROMO-2-CHLORO-5-FLUOROBENZOYL CHLORIDE Product Detail Information [finetechchem.com]
• 4. 4-Bromo-2-fluorobenzoyl chloride, 99% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. 177480-81-8|4-Bromo-2-chloro-5-fluorobenzoic acid|BLD Pharm [bldpharm.com]
• 6. CN111018740B - Synthesis method of 4-bromo-2-cyano-5-fluorobenzoic acid methyl ester - Google Patents [patents.google.com]
• 7. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to the Reactivity Profile of 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a polysubstituted aromatic acyl chloride that serves as a critical building block in the synthesis of complex organic molecules, most notably in the pharmaceutical industry. Its multifaceted reactivity is governed by the interplay of the highly electrophilic acyl chloride moiety and the distinct electronic effects of the three halogen substituents on the phenyl ring. This guide provides a comprehensive analysis of the synthesis and reactivity of 4-bromo-2-chloro-5-fluorobenzoyl chloride, offering insights into its behavior in key synthetic transformations. Detailed experimental protocols for its preparation and a representative amidation reaction are provided, alongside a discussion of its broader synthetic potential.

Introduction and Physicochemical Properties

4-Bromo-2-chloro-5-fluorobenzoyl chloride, with CAS Number 203302-93-6, is a versatile chemical intermediate. The strategic placement of bromo, chloro, and fluoro groups on the benzene ring, in conjunction with the reactive acyl chloride, allows for a range of selective chemical modifications. This makes it a valuable precursor in multi-step syntheses, particularly in the development of active pharmaceutical ingredients (APIs) like the SGLT2 inhibitor, Dapagliflozin.[1][2][3]

Table 1: Physicochemical Properties of 4-Bromo-2-chloro-5-fluorobenzoyl chloride

Property	Value	Source(s)
Molecular Formula	C₇H₂BrCl₂FO	[4]
Molecular Weight	271.90 g/mol	[4]
Appearance	White to yellow crystalline mass or liquid	[4]
Melting Point	24.0°C to 24.5°C	[4]
Boiling Point	86.0°C to 88.0°C (at 15.0 mmHg)	[4]
Solubility	Reacts with water and alcohols	[4]
CAS Number	203302-93-6	[4]

Safety Information: 4-Bromo-2-chloro-5-fluorobenzoyl chloride is a corrosive substance that causes severe skin burns and eye damage. Appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat, should be worn when handling this reagent. All manipulations should be performed in a well-ventilated fume hood.[4]

Synthesis of 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

The most common and industrially viable method for the synthesis of 4-bromo-2-chloro-5-fluorobenzoyl chloride is the chlorination of the corresponding carboxylic acid, 4-bromo-2-chloro-5-fluorobenzoic acid. This transformation is typically achieved using standard chlorinating agents such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂), often with a catalytic amount of N,N-dimethylformamide (DMF).[5]

The precursor, 4-bromo-2-chloro-5-fluorobenzoic acid, can be synthesized from commercially available starting materials through methods such as the bromination of 2-chloro-5-fluorobenzoic acid.

Detailed Experimental Protocol: Synthesis from 4-Bromo-2-chloro-5-fluorobenzoic Acid

This protocol is a representative procedure based on established methods for the conversion of carboxylic acids to acyl chlorides.[3][5]

Materials:

• 4-Bromo-2-chloro-5-fluorobenzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• N,N-Dimethylformamide (DMF), catalytic amount

• Anhydrous dichloromethane (DCM) or toluene

• Rotary evaporator

• Standard laboratory glassware (round-bottom flask, condenser, etc.) under an inert atmosphere (N₂ or Ar)

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an inert gas inlet, suspend 4-bromo-2-chloro-5-fluorobenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM).

• To this suspension, add a catalytic amount of N,N-dimethylformamide (DMF) (e.g., 1-2 drops).

• Slowly add thionyl chloride (SOCl₂) (typically 1.5-2.0 eq) to the reaction mixture at room temperature. The addition should be performed in a fume hood due to the evolution of HCl and SO₂ gases.

• After the addition is complete, heat the reaction mixture to reflux (approximately 40°C for DCM) and maintain for 2-4 hours, or until the reaction is complete as monitored by TLC or the cessation of gas evolution.

• Allow the reaction mixture to cool to room temperature.

• Carefully remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator. To trap the volatile and corrosive byproducts, it is advisable to use a base trap (e.g., containing NaOH solution).

• The resulting crude 4-bromo-2-chloro-5-fluorobenzoyl chloride is often of sufficient purity for subsequent reactions. If necessary, further purification can be achieved by vacuum distillation.

Caption: Workflow for the synthesis of 4-bromo-2-chloro-5-fluorobenzoyl chloride.

Reactivity Profile

The reactivity of 4-bromo-2-chloro-5-fluorobenzoyl chloride is characterized by three main domains: the highly reactive acyl chloride group, the potential for cross-coupling reactions at the C-Br and C-Cl bonds, and the possibility of electrophilic or nucleophilic substitution on the aromatic ring.

Caption: Overview of the reactivity sites of 4-bromo-2-chloro-5-fluorobenzoyl chloride.

Nucleophilic Acyl Substitution

This is the most facile reaction of 4-bromo-2-chloro-5-fluorobenzoyl chloride. The carbonyl carbon is highly electrophilic due to the inductive effect of the chlorine atom, making it susceptible to attack by a wide range of nucleophiles. These reactions typically proceed via a tetrahedral intermediate.[6][7]

• Amidation: Reaction with primary or secondary amines in the presence of a base (e.g., triethylamine, pyridine) affords the corresponding amides. This is a crucial step in the synthesis of many pharmaceutical agents.

• Esterification: Reaction with alcohols, often in the presence of a base, yields esters.

• Friedel-Crafts Acylation: In the presence of a Lewis acid catalyst (e.g., AlCl₃), it can acylate other aromatic compounds to form diaryl ketones.[1] The electron-withdrawing nature of the halogen substituents on the benzoyl chloride ring can influence the reactivity in this reaction.

Cross-Coupling Reactions

The presence of both bromo and chloro substituents on the aromatic ring opens up the possibility of selective palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. The general order of reactivity for halogens in the oxidative addition step of these reactions is I > Br > Cl.[8] This differential reactivity allows for the selective functionalization of the C-Br bond while leaving the C-Cl bond intact for subsequent transformations.

For instance, a Suzuki-Miyaura coupling with an arylboronic acid would be expected to occur preferentially at the C4 (bromo) position under carefully controlled conditions.

Electrophilic Aromatic Substitution (EAS)

The aromatic ring of 4-bromo-2-chloro-5-fluorobenzoyl chloride is significantly deactivated towards electrophilic attack due to the electron-withdrawing inductive effects of the three halogen atoms and the meta-directing acyl chloride group. All three halogens are ortho-, para-directors, but their deactivating nature, combined with the strong deactivation and meta-directing effect of the acyl chloride group, makes EAS reactions challenging.

The directing effects of the substituents are as follows:

• -COCl group: Strongly deactivating and meta-directing.

• -F, -Cl, -Br groups: Deactivating but ortho-, para-directing.

Considering the positions of the existing substituents, any potential electrophilic attack would be directed to the C6 position (ortho to the fluorine and meta to the bromine). However, forcing conditions would likely be required, and the reaction may not be regioselective.

Nucleophilic Aromatic Substitution (NAS)

While less common for non-activated aryl halides, the presence of multiple electron-withdrawing halogen substituents could potentially enable nucleophilic aromatic substitution under certain conditions, particularly at the positions ortho or para to the electron-withdrawing groups. However, the acyl chloride group is highly susceptible to nucleophilic attack, which would likely be the preferred reaction pathway.

Applications in Synthesis

The primary application of 4-bromo-2-chloro-5-fluorobenzoyl chloride is as an intermediate in the synthesis of complex organic molecules. Its role in the synthesis of Dapagliflozin, an anti-diabetic drug, highlights its industrial importance. In this synthesis, the acyl chloride is typically used to form a key carbon-carbon bond via a Friedel-Crafts acylation reaction.[3]

Detailed Experimental Protocol: Amidation

This protocol provides a general procedure for the synthesis of an amide from 4-bromo-2-chloro-5-fluorobenzoyl chloride and a primary amine.

Materials:

• 4-Bromo-2-chloro-5-fluorobenzoyl chloride

• A primary or secondary amine (e.g., aniline or benzylamine)

• Triethylamine (Et₃N) or pyridine

• Anhydrous dichloromethane (DCM)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the amine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, dissolve 4-bromo-2-chloro-5-fluorobenzoyl chloride (1.05 eq) in anhydrous DCM.

• Add the acyl chloride solution dropwise to the stirred amine solution at 0°C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by TLC.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude amide.

• The product can be further purified by recrystallization or column chromatography.

Conclusion

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a highly functionalized building block with a rich and predictable reactivity profile. Its primary utility lies in nucleophilic acyl substitution reactions, which allow for the facile construction of amides and esters. Furthermore, the presence of bromo and chloro substituents of differing reactivity provides opportunities for selective cross-coupling reactions, enabling the synthesis of complex biaryl and other substituted aromatic systems. A thorough understanding of the interplay of the various functional groups is crucial for harnessing the full synthetic potential of this versatile intermediate in the fields of medicinal chemistry and materials science.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). 4-Bromo-2-fluorobenzoyl Chloride: A Key Building Block for Chemical Innovation. Retrieved from [Link]

• SUZHOU KAIYUAN MINSHENG SCI & TECH CORP. (2022). A kind of synthetic method for preparing 5-bromo-2-chloro-4'-ethoxydiphenylmethane. Patsnap Eureka. Retrieved from [Link]

• SpectraBase. (n.d.). 4-Bromo-2-fluorobenzoyl chloride. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-2-fluorobenzoyl chloride. National Center for Biotechnology Information. Retrieved from [Link]

• Wu, Y.-J., Porter, G. J., Frennesson, D. B., & Saulnier, M. G. (2022). 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate for the Synthesis of Pentasubstituted Pyridines. The Journal of Organic Chemistry, 87(5), 2559–2568. [Link]

• Google Patents. (2020). CN111099975A - Preparation method of 5-bromo-2-chloro-4' -ethoxy benzophenone.

• Ren, J.-g., et al. (2014). Improved synthesis of dapagliflozin. Chinese Journal of Medicinal Chemistry, 24(5), 375-379. Retrieved from [Link]

• Google Patents. (2021). CN112920030A - Method for preparing dapagliflozin intermediate by one-pot method.

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Kumar, S., et al. (2020). Synthesis of metabolites of dapagliflozin: an SGLT2 inhibitor. Journal of Chemical Sciences, 132(1), 42. [Link]

• Master Organic Chemistry. (2011). Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Retrieved from [Link]

Sources

• 1. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis - Google Patents [patents.google.com]
• 2. caod.oriprobe.com [caod.oriprobe.com]
• 3. CN112920030A - Method for preparing dapagliflozin intermediate by one-pot method - Google Patents [patents.google.com]
• 4. 4-Bromo-2-fluorobenzoyl chloride, 99% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. nbinno.com [nbinno.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A kind of synthetic method for preparing 5-bromo-2-chloro-4'-ethoxydiphenylmethane - Eureka | Patsnap [eureka.patsnap.com]
• 8. 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate for the Synthesis of Pentasubstituted Pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety and handling of 4-Bromo-2-chloro-5-fluorobenzoyl chloride

An In-depth Technical Guide to the Safe Handling of 4-Bromo-2-chloro-5-fluorobenzoyl chloride

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the essential safety protocols and handling procedures for 4-Bromo-2-chloro-5-fluorobenzoyl chloride. As a highly reactive chemical intermediate, a thorough understanding of its properties is paramount for ensuring laboratory safety and experimental integrity. This document is designed to empower researchers with the knowledge to mitigate risks and implement self-validating safety systems in their workflow.

Compound Profile and Core Reactivity

4-Bromo-2-chloro-5-fluorobenzoyl chloride (CAS No. 203302-93-6) is a substituted benzoyl chloride derivative.[1] Its utility in organic synthesis, particularly in the development of pharmaceutical compounds, stems from the highly reactive acyl chloride functional group. This reactivity, however, is also the primary source of its hazards.

The central principle governing its handling is its extreme sensitivity to moisture.[2] Like other acyl chlorides, it reacts vigorously, and often violently, with water and other protic solvents (e.g., alcohols) in an exothermic hydrolysis reaction. This reaction yields hydrochloric acid (HCl) and the corresponding carboxylic acid, both of which are corrosive.[3] Understanding this fundamental reactivity is critical, as it informs every aspect of its safe storage, handling, and emergency response.

Hazard Identification and Risk Assessment

Based on aggregated data for structurally similar benzoyl chlorides, 4-Bromo-2-chloro-5-fluorobenzoyl chloride is classified as a hazardous substance that requires stringent safety measures.

Primary Hazards:

• Corrosivity: Causes severe skin burns and eye damage.[4] Contact with tissue moisture leads to the in-situ formation of hydrochloric acid, resulting in severe chemical burns.

• Respiratory Irritation: Vapors are highly irritating to the respiratory system.[5][6] Inhalation can cause symptoms ranging from a stinging sensation to severe inflammation and potentially fatal pulmonary edema, which may have a delayed onset.[7]

• Lachrymator: The compound is a lachrymator, meaning its vapors will cause immediate and profuse tearing, pain, and irritation to the eyes.[2][5]

• Ingestion: Ingestion causes severe swelling and damage to the delicate tissues of the mouth, throat, and esophagus, with a significant danger of perforation.[5][8]

Property	Data	Source
Chemical Name	4-Bromo-2-chloro-5-fluorobenzoyl chloride	[1]
CAS Number	203302-93-6	[1]
Molecular Formula	C₇H₂BrCl₂FO	[1]
Molecular Weight	271.90 g/mol	[1]
Physical Form	Crystalline Mass or Liquid
GHS Hazard Statements	H314: Causes severe skin burns and eye damage	[2][4]
GHS Signal Word	Danger	[2][4]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, starting with robust engineering controls and supplemented by appropriate PPE, is mandatory.

Engineering Controls: The First Line of Defense

• Chemical Fume Hood: All manipulations of 4-Bromo-2-chloro-5-fluorobenzoyl chloride must be performed inside a certified and properly functioning chemical fume hood to contain its corrosive and irritating vapors.[2][3]

• Safety Stations: An emergency eyewash station and safety shower must be immediately accessible and unobstructed in the vicinity of the work area.[9]

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

The selection of PPE must be based on a thorough risk assessment. The following are considered the minimum requirements:

• Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are recommended.[3][10] Always inspect gloves for tears or holes before use and remove them using the proper technique to avoid skin contact. Contaminated gloves must be disposed of as hazardous waste.

• Eye and Face Protection: Due to its severe corrosivity and lachrymatory nature, a combination of chemical splash goggles and a full-face shield is required.[9][11][12] Standard safety glasses are insufficient.

• Skin and Body Protection: A chemically resistant lab coat or apron must be worn.[3] Ensure clothing is fully buttoned. Do not wear shorts, skirts, or open-toed shoes in the laboratory.

• Respiratory Protection: If there is any risk of exposure outside of a fume hood, a full-face respirator with an acid gas cartridge is necessary.[12]

Standard Operating Procedure: A Safe Handling Workflow

This protocol outlines a self-validating system for handling 4-Bromo-2-chloro-5-fluorobenzoyl chloride in a laboratory setting. The causality behind each step is grounded in the compound's reactivity.

Experimental Workflow Diagram

Caption: Safe handling workflow for 4-Bromo-2-chloro-5-fluorobenzoyl chloride.

Step-by-Step Methodology

• Preparation:

  • Rationale: Proactive measures are the most effective safety controls.

  • Action: Before bringing the reagent into the work area, don all required PPE. Verify that the chemical fume hood is operational. Assemble all necessary glassware, ensuring it is completely dry (e.g., by oven or flame drying). Ensure the path to the eyewash and safety shower is clear.[9]

• Handling and Dispensing:

  • Rationale: To prevent accidental release and reaction with atmospheric moisture.

  • Action: Transport the reagent bottle in a secondary container. Once in the fume hood, carefully uncap. It is best practice to work under an inert atmosphere (e.g., nitrogen or argon). Use a dry syringe or cannula to transfer the required amount. Never leave the bottle open to the atmosphere.

• Reaction:

  • Rationale: To control the exothermic reaction.

  • Action: Add the 4-Bromo-2-chloro-5-fluorobenzoyl chloride to the reaction mixture dropwise or in small portions, with efficient stirring and, if necessary, external cooling (e.g., an ice bath).

• Decontamination and Waste Disposal:

  • Rationale: To safely neutralize residual reactive material before cleaning or disposal.

  • Action: Any residual reagent on spatulas, in syringes, or in glassware must be quenched. This can be done by rinsing with an anhydrous solvent into the reaction vessel, which is then quenched, or by slowly adding glassware to a separate beaker containing a suitable quenching agent like isopropanol. All contaminated materials, including empty containers, gloves, and absorbent pads, are considered hazardous waste and must be disposed of in properly labeled containers according to institutional and local regulations.[13]

Emergency Procedures: A Validated Response System

In the event of an exposure or spill, a rapid and correct response is critical to minimizing harm.

Personnel Exposure

• Skin Contact: Immediately go to the nearest safety shower and flush the affected area with copious amounts of water for at least 15 minutes.[7][14] Remove all contaminated clothing while under the shower. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[7][15] Remove contact lenses if present and easy to do so. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately.[11] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[2][5] Rinse the mouth with water and seek immediate medical attention.

Chemical Spills

• Small Spill (in a fume hood):

  • Alert personnel in the immediate area.

  • Use an inert absorbent material such as sand, vermiculite, or a commercial spill kit designed for reactive chemicals.[16] DO NOT USE WATER OR COMBUSTIBLE MATERIALS.

  • Gently sweep the absorbed material into a designated, labeled hazardous waste container.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

• Large Spill (or any spill outside a fume hood):

  • Evacuate the immediate area, alerting all personnel.[17]

  • Close the laboratory doors to contain the vapors.

  • Activate the fire alarm or call emergency services, providing the chemical name, location, and quantity of the spill.[17]

  • Do not attempt to clean up a large spill without specialized training and equipment.

References

• Sigma-Aldrich. (2024). Safety Data Sheet for 5-Bromo-2-fluorobenzonitrile.
• Fisher Scientific. (2025). Safety Data Sheet for 4-Bromo-2-fluorobenzyl chloride.
• PubChem. 4-Bromo-2-fluorobenzoyl chloride. National Center for Biotechnology Information.
• Thermo Fisher Scientific. (2025). Safety Data Sheet for 4-Fluorobenzoyl chloride.
• Thermo Scientific Chemicals. 4-Bromo-2-fluorobenzoyl chloride, 99%. Fisher Scientific.
• Fisher Scientific. (2025). Safety Data Sheet for 4-Bromobenzoyl chloride.
• Sigma-Aldrich. (2025). Safety Data Sheet for 4-bromobenzaldehyde.
• Echemi. 2-BROMO-4,5-DIFLUOROBENZOYL CHLORIDE Safety Data Sheets.
• Amfluoro. 4-Bromo-2-chloro-5-fluorobenzeneacetonitrile.
• Santa Cruz Biotechnology. 4-Bromo-2-chloro-5-fluorobenzoyl chloride.
• Princeton University Environmental Health and Safety. Chemical Spill Procedures.
• BASF. Acid Chlorides and Chloroformates - Safety and Handling.
• MilliporeSigma. (2023). Safety and Handling of Acetoxyacetyl Chloride in Industrial Settings.
• SynQuest Laboratories, Inc. Safety Data Sheet for 4-Bromo-5-chloro-2-fluorobenzonitrile.
• Austin Community College District. Hazardous Spill Reporting and Response Procedures.
• GOV.UK. (2024). What to do in a chemical emergency.
• Loba Chemie. (2017). 4-FLUOROBENZOYL CHLORIDE MSDS.
• Florida State University Emergency Management. Chemical Spills.
• Seton. (2024). Discover the Various Types of PPE for Optimal Chemical Safety.
• Eastern Michigan University. Safety Program - Resources.
• New Mexico State University. (2015). Personal Protective Equipment (PPE) Guide – Chemical Resistance.
• Fisher Scientific. (2025). Safety Data Sheet for 4-Fluorobenzoyl chloride.
• LeelineWork. (2026). What PPE Should You Wear When Handling Acid?.
• Google Patents. (2020). Preparation method of 5-bromo-2-chloro-4' -ethoxy benzophenone.

Sources

• 1. scbt.com [scbt.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. nbinno.com [nbinno.com]
• 4. 4-Bromo-2-fluorobenzoyl chloride | C7H3BrClFO | CID 2734026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. download.basf.com [download.basf.com]
• 8. fishersci.com [fishersci.com]
• 9. synquestlabs.com [synquestlabs.com]
• 10. safety.nmsu.edu [safety.nmsu.edu]
• 11. echemi.com [echemi.com]
• 12. leelinework.com [leelinework.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. ehs.princeton.edu [ehs.princeton.edu]
• 15. lobachemie.com [lobachemie.com]
• 16. Chemical Spills | Emergency Management [emergency.fsu.edu]
• 17. offices.austincc.edu [offices.austincc.edu]

A Comprehensive Technical Guide to the Safe Handling of 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

This guide provides an in-depth analysis of the material safety data, handling protocols, and chemical reactivity of 4-Bromo-2-chloro-5-fluorobenzoyl chloride. Designed for researchers, chemists, and drug development professionals, this document moves beyond a standard Material Safety Data Sheet (MSDS) to offer practical, field-proven insights into the safe and effective use of this highly reactive chemical intermediate. The causality behind each recommendation is explained to foster a culture of safety and scientific integrity in the laboratory.

Core Chemical Identity and Properties

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a substituted aromatic acyl chloride. Its utility as a building block in organic synthesis, particularly in the pharmaceutical and agrochemical sectors, stems from its highly reactive acyl chloride functional group and the specific arrangement of halogen substituents on the benzene ring.[1] These features allow for its precise incorporation into complex target molecules.[1] However, the same reactivity that makes it valuable also necessitates stringent safety protocols.

Table 1: Chemical Identifiers and Physical Properties

Identifier	Value	Source
CAS Number	203302-93-6	[2]
Molecular Formula	C₇H₂BrCl₂FO	[2]
Molecular Weight	271.90 g/mol	[2]
Physical State	Solid or liquid

| Sensitivity | Moisture sensitive |[3][4] |

Note: Properties of the closely related compound 4-Bromo-2-fluorobenzoyl chloride (CAS 151982-51-3) suggest a melting point near room temperature (24-25°C), indicating this compound may be a low-melting solid or liquid.[4][5]

Hazard Identification and In-Depth Risk Assessment

The primary hazards associated with 4-Bromo-2-chloro-5-fluorobenzoyl chloride are its severe corrosivity and high reactivity, especially with water and other nucleophilic substances.[6][7]

Table 2: GHS Classification and Hazard Statements

GHS Pictogram	Signal Word	Hazard Statements

|

| Danger | H314: Causes severe skin burns and eye damage.[4][7] H290: May be corrosive to metals.[7][8] |

Primary Hazard Analysis

• Severe Corrosivity (H314): Acyl chlorides are potent corrosives.[6] This is not merely an irritant effect; upon contact with moisture on the skin, in the eyes, or in the respiratory tract, the acyl chloride group undergoes rapid hydrolysis. This reaction produces hydrochloric acid (HCl) and the corresponding carboxylic acid, causing immediate and severe chemical burns.[6] The resulting damage can be irreversible, especially to the eyes.[3]

• Reactivity with Water: This compound reacts violently with water, including ambient humidity.[6][9] The exothermic reaction liberates corrosive and toxic hydrogen chloride (HCl) gas, which appears as white fumes.[6] This makes the compound a lachrymator, a substance that causes tearing and intense irritation to the eyes and respiratory system.[6] All handling and storage must occur under strictly anhydrous (dry) conditions.[6]

• Inhalation Hazard: Inhalation of vapors or aerosols is extremely dangerous. The hydrolysis reaction within the moist environment of the lungs leads to the formation of hydrochloric acid, causing severe respiratory tract irritation, potential chemical pneumonitis, and pulmonary edema. Exposure should be avoided at all costs by using proper engineering controls.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, starting with engineering controls and supplemented by rigorous PPE use, is mandatory.

Laboratory Setup and Engineering Controls

All manipulations of 4-Bromo-2-chloro-5-fluorobenzoyl chloride must be performed inside a certified chemical fume hood to contain corrosive vapors and provide protection from splashes.[6][10] The work area should be equipped with an immediately accessible safety shower and eyewash station.[11][12]

Caption: Experimental workflow for safe handling of acyl chlorides.

Personal Protective Equipment (PPE)

Standard laboratory attire is insufficient. The following PPE is required:

• Eye Protection: Chemical splash goggles and a full-face shield.

• Hand Protection: Wear double gloves. An inner nitrile glove for dexterity and an outer, heavy-duty glove (e.g., butyl rubber) for robust chemical resistance.

• Body Protection: A flame-resistant lab coat, fully buttoned. For larger quantities, a chemical-resistant apron is also required.

• Foot Protection: Closed-toe shoes made of a non-porous material.

Standard Operating Procedures for Handling and Storage

Handling Protocol

• Preparation: Before retrieving the reagent, ensure all glassware is oven-dried or flame-dried and cooled under an inert atmosphere (e.g., nitrogen or argon).

• Inert Atmosphere: Always handle the compound under an inert atmosphere.[6][10] Use techniques like a Schlenk line or a glovebox.

• Transfer: Use syringes or cannulas for liquid transfers to prevent exposure to air. If weighing a solid, do so rapidly in the fume hood and ensure the container is immediately resealed.

• Reaction Addition: When adding the acyl chloride to a reaction mixture, do so slowly and in a controlled manner, as reactions are often exothermic. The use of an ice bath for cooling is recommended.

• Post-Handling: After use, wash hands and any potentially exposed skin thoroughly with soap and water, even if gloves were worn.[10][13]

Storage Requirements

Proper storage is critical to maintaining the compound's integrity and preventing hazardous situations.

• Container: Store in the original, tightly sealed container.[10] Containers that have been opened must be carefully resealed and potentially purged with inert gas to displace moist air.[10][14]

• Environment: Store in a cool, dry, and well-ventilated area designated for corrosive materials.[6][10] It must be stored away from moisture.[9]

• Segregation: Store separately from incompatible materials, especially water, alcohols, amines, strong bases, and oxidizing agents.[3][6][10]

Emergency Response Protocols

Prompt and correct action during an emergency is vital to minimizing harm.[11]

Caption: Decision tree for responding to a chemical spill.

First Aid Measures

• Skin Contact: Immediately remove all contaminated clothing.[11] Flush the skin with copious amounts of water for at least 15-20 minutes.[11] Do not scrub or apply neutralizing agents.[11] Seek immediate medical attention.[11]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[15] Seek immediate medical attention.[11]

• Inhalation: Move the affected person to fresh air at once.[10][11] If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration (avoiding mouth-to-mouth).[10] Seek immediate medical attention.[10][11]

• Ingestion: Do NOT induce vomiting.[10] Have the person rinse their mouth with water. Seek immediate medical attention.[3][11]

Chemical Reactivity and Incompatibilities

The reactivity of 4-Bromo-2-chloro-5-fluorobenzoyl chloride is dominated by the electrophilic carbonyl carbon of the acyl chloride group. It readily undergoes nucleophilic acyl substitution.

Caption: Common nucleophilic substitution reactions.

Table 3: Incompatible Materials and Resulting Hazards

Incompatible Material	Hazard
Water, Moisture	Violent reaction, release of toxic and corrosive HCl gas.[6][9]
Alcohols, Amines	Exothermic reaction, release of HCl gas.[3][6]
Strong Bases (e.g., NaOH)	Violent neutralization reaction.[3][9]
Strong Oxidizing Agents	Risk of fire or explosion.[3][9]

| Metals | May be corrosive to metals, potentially generating flammable hydrogen gas.[7] |

Hazardous Decomposition: In a fire, this compound will decompose to produce highly toxic and corrosive gases, including carbon monoxide, carbon dioxide, hydrogen chloride, hydrogen bromide, hydrogen fluoride, and potentially phosgene.[3][9]

Disposal Considerations

Proper disposal is a critical final step in the safe handling of this material.

• Never dispose of this chemical down the drain or in regular trash.[13] This can damage plumbing and cause severe environmental harm.[13]

• Waste Segregation: All waste containing this compound, including contaminated absorbents from spills, must be collected in a designated, clearly labeled, and tightly sealed container for halogenated organic waste.[13]

• Professional Disposal: Waste must be disposed of through a licensed hazardous waste disposal company in accordance with all local, state, and federal regulations.[13]

References

• biBerk. (n.d.). Emergencies Involving Corrosives.
• Emergency Procedure Guide. (n.d.). Corrosive Liquids.
• The Chemistry Blog. (2024, June 5). Safe Handling of Corrosive Chemicals.
• Environmental Health and Safety. (n.d.). Chemical Emergencies, Exposures, and Spills.
• ACTenviro. (2024, July 19). How To Effectively Handle and Manage Corrosive Chemicals.
• Benchchem. (2025). A Comparative Guide to Acyl Chlorides in Organic Synthesis.
• PubChem. (n.d.). 4-Bromo-2-fluorobenzoyl chloride.
• Santa Cruz Biotechnology. (n.d.). 4-Bromo-2-chloro-5-fluorobenzoyl chloride.
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride. Retrieved from New Jersey Department of Health website.
• Matrix Scientific. (n.d.). 4-Bromo-5-chloro-2-fluorobenzoyl chloride.
• Sigma-Aldrich. (n.d.). 4-Bromo-2-fluorobenzoyl chloride.
• ChemBK. (n.d.). 4-Bromo-2-fluorobenzoyl chloride.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 4-Bromo-2-fluorobenzoyl Chloride: A Key Building Block for Chemical Innovation.
• Western Carolina University. (n.d.). Standard Operating Procedure for the use of Acetyl chloride. Retrieved from Western Carolina University website.
• Thermo Scientific Chemicals. (n.d.). 4-Bromo-2-fluorobenzoyl chloride, 99%.
• Fisher Scientific. (2025, December 18). Safety Data Sheet: 4-Bromobenzoyl chloride.
• Sciencemadness Discussion Board. (2020, October 26). Acyl chlorides stability.
• Thermo Scientific Chemicals. (n.d.). 4-Bromo-2-fluorobenzoyl chloride, 98%.
• Chemos GmbH & Co.KG. (2019, January 15). Safety Data Sheet: Acetyl chloride.
• Sigma-Aldrich. (2024, September 6). Safety Data Sheet.
• ChemicalBook. (n.d.). 203302-93-6(4-BROMO-2-CHLORO-5-FLUOROBENZOYL CHLORIDE) Product Description.
• Fisher Scientific. (2025, December 19). Safety Data Sheet: 4-Bromo-2-fluorobenzyl chloride.
• Thermo Fisher Scientific. (2025, September 6). Safety Data Sheet: 4-Fluorobenzoyl chloride.
• Sigma-Aldrich. (2025, October 15). Safety Data Sheet.
• Ottokemi. (n.d.). 4-Fluorobenzoyl chloride, 98%.
• ChemicalBook. (n.d.). 4-Fluorobenzyl chloride synthesis.
• Google Patents. (n.d.). Synthesis method of 4-bromo-2-cyano-5-fluorobenzoic acid methyl ester.
• ChemicalBook. (n.d.). 5-BROMO-2-CHLORO-BENZOYL CHLORIDE synthesis.
• Google APIs. (2016, April 28). Br O O.

Sources

• 1. nbinno.com [nbinno.com]
• 2. scbt.com [scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. 4-Bromo-2-fluorobenzoyl chloride, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. chembk.com [chembk.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 4-Bromo-2-fluorobenzoyl chloride | C7H3BrClFO | CID 2734026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4-Fluorobenzoyl chloride, 98% 403-43-0 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 9. nj.gov [nj.gov]
• 10. wcu.edu [wcu.edu]
• 11. content.biberk.com [content.biberk.com]
• 12. assets.thermofisher.com [assets.thermofisher.com]
• 13. actenviro.com [actenviro.com]
• 14. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 15. trainingrpq.com.au [trainingrpq.com.au]

A Senior Application Scientist's Guide to 4-Bromo-2-chloro-5-fluorobenzoyl Chloride for Advanced Research and Development

This guide provides an in-depth technical overview of 4-Bromo-2-chloro-5-fluorobenzoyl chloride, a key reagent for researchers, scientists, and professionals in drug development. We will delve into its chemical identity, commercial sourcing, quality assessment, and safe handling, offering field-proven insights to empower your scientific endeavors.

Introduction: A Multifaceted Building Block

4-Bromo-2-chloro-5-fluorobenzoyl chloride (CAS No. 203302-93-6) is a substituted benzoyl chloride that has emerged as a valuable intermediate in the synthesis of complex organic molecules.[1][2] Its unique arrangement of bromo, chloro, and fluoro substituents on the benzene ring, combined with the reactive acyl chloride moiety, makes it a versatile building block in medicinal chemistry and materials science. The strategic placement of these functional groups allows for selective and sequential reactions, enabling the construction of intricate molecular architectures. Understanding the nuances of sourcing and handling this reagent is paramount to achieving reproducible and reliable results in the laboratory.

Chemical Properties and Identification

A thorough understanding of the physicochemical properties of 4-Bromo-2-chloro-5-fluorobenzoyl chloride is the foundation for its effective use.

Property	Value	Source
CAS Number	203302-93-6	[1][2]
Molecular Formula	C₇H₂BrCl₂FO	[2][3][4]
Molecular Weight	271.90 g/mol	[2][3]
IUPAC Name	4-bromo-2-chloro-5-fluorobenzoyl chloride	[1]
Synonyms	Not commonly available
MDL Number	MFCD00236590	[3]

Commercial Suppliers: A Comparative Overview

The selection of a reliable commercial supplier is a critical step that can significantly impact the outcome of a research project. The following table provides a non-exhaustive list of suppliers for 4-Bromo-2-chloro-5-fluorobenzoyl chloride. It is imperative to request lot-specific Certificates of Analysis (CoA) to obtain precise purity data.

Supplier	Product Number/Link	Stated Purity/Specification
Santa Cruz Biotechnology	sc-225301	Research Use Only, refer to CoA for lot-specific data[2]
BLD Pharm	BD94814	Inquire for purity/specification[3]
Finetech Chem	FT-0687155	Inquire for purity/specification[4]
Key Organics	PS-10688	Inquire for purity/specification[1]
BOC Sciences	203302-93-6	Inquire for purity/specification[]

Quality Assessment and Analytical Protocols

Ensuring the identity and purity of 4-Bromo-2-chloro-5-fluorobenzoyl chloride is a prerequisite for its use in sensitive applications. A multi-pronged approach to quality control is recommended.

Supplier Qualification and Incoming Material Verification Workflow

The following diagram outlines a systematic approach to qualifying a supplier and verifying the quality of the incoming material.

Caption: Workflow for supplier qualification and incoming material verification.

Recommended Analytical Techniques

While a supplier's CoA provides initial data, independent verification is often necessary. The following techniques are commonly employed for the analysis of acyl chlorides:

• Fourier-Transform Infrared Spectroscopy (FTIR): This technique is invaluable for confirming the presence of the characteristic carbonyl (C=O) stretch of the acyl chloride, typically found in the range of 1750-1815 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the overall structure of the molecule. The chemical shifts and coupling constants of the aromatic protons and carbons provide a unique fingerprint of the compound.

• Gas Chromatography-Mass Spectrometry (GC-MS): This hyphenated technique is a powerful tool for assessing purity and identifying any volatile impurities. The mass spectrum provides molecular weight information and fragmentation patterns that aid in structural elucidation.

• Titration: A simple yet effective method for determining the purity of the acyl chloride is through titration with a standardized solution of a nucleophile, such as an amine or an alcohol, in the presence of an indicator.

Generic Analytical Protocol Outline

The following diagram illustrates a general workflow for the analytical verification of 4-Bromo-2-chloro-5-fluorobenzoyl chloride.

Caption: General workflow for analytical verification of chemical identity and purity.

Safety, Handling, and Storage

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a hazardous chemical and must be handled with appropriate precautions.

Hazard Identification

Based on the Safety Data Sheet (SDS) for this compound, the primary hazards include:

• Corrosivity: It is expected to be corrosive to the skin, eyes, and respiratory tract.[1]

• Reactivity with Water: Like most acyl chlorides, it will react with water, including moisture in the air, to produce hydrochloric acid. This reaction is exothermic and can lead to the release of corrosive fumes.

Personal Protective Equipment (PPE)

When handling 4-Bromo-2-chloro-5-fluorobenzoyl chloride, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A lab coat and, if handling larger quantities, a chemical-resistant apron.

• Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there is a risk of exposure outside of a fume hood, a respirator with an appropriate cartridge for acid gases and organic vapors should be used.

Handling and Storage Procedures

• Handling: Always handle this compound in a well-ventilated chemical fume hood. Avoid inhalation of vapors and contact with skin and eyes. Keep away from water and other sources of moisture.

• Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area. The container should be stored under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from moisture.

Applications in Research and Drug Discovery

The unique substitution pattern of 4-Bromo-2-chloro-5-fluorobenzoyl chloride makes it a valuable starting material for the synthesis of a wide range of compounds, particularly in the pharmaceutical industry. The presence of multiple halogen atoms allows for selective cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to introduce further complexity. The acyl chloride functionality provides a reactive handle for the formation of amides, esters, and ketones, which are common motifs in biologically active molecules.

While specific, publicly available examples of its direct use in late-stage drug candidates are not readily found, its structural motifs are present in many classes of therapeutic agents. The strategic incorporation of fluorine can enhance metabolic stability, binding affinity, and bioavailability of drug molecules.

Conclusion

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a specialized and highly reactive chemical intermediate with significant potential in synthetic chemistry. A thorough understanding of its properties, diligent supplier selection, and rigorous quality control are essential for its successful application in research and development. Adherence to strict safety protocols is non-negotiable to ensure the well-being of laboratory personnel. By following the guidance outlined in this document, researchers can confidently and effectively utilize this versatile building block to advance their scientific objectives.

References

Sources

• 1. keyorganics.net [keyorganics.net]
• 2. scbt.com [scbt.com]
• 3. 203302-93-6|4-Bromo-2-chloro-5-fluorobenzoylchloride|BLD Pharm [bldpharm.com]
• 4. CAS:203302-93-6 FT-0687155 4-BROMO-2-CHLORO-5-FLUOROBENZOYL CHLORIDE Product Detail Information [finetechchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Amides using 4-Bromo-2-chloro-5-fluorobenzoyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Importance of the Amide Bond and the Utility of Halogenated Benzoyl Chlorides

The amide bond is a ubiquitous and indispensable functional group in the landscape of organic chemistry and drug discovery.[1][2] Its remarkable stability, coupled with its ability to participate in hydrogen bonding, makes it a cornerstone of peptide and protein structures and a privileged motif in a vast number of active pharmaceutical ingredients (APIs), including blockbuster drugs like atorvastatin and penicillin.[1] The synthesis of amides is, therefore, one of the most frequently performed reactions in medicinal chemistry.[2]

Among the myriad of methods for amide bond formation, the reaction of an acyl chloride with a primary or secondary amine stands out as a robust, efficient, and versatile strategy.[3] This reaction, often referred to as the Schotten-Baumann reaction, proceeds through a nucleophilic acyl substitution mechanism and is widely employed in both academic and industrial settings.[3][4]

This application note provides a detailed guide to the synthesis of N-substituted amides using a highly functionalized and synthetically useful acyl chloride: 4-Bromo-2-chloro-5-fluorobenzoyl chloride . The presence of multiple halogen substituents on the aromatic ring offers several advantages for drug development professionals. The bromo, chloro, and fluoro groups can significantly modulate the physicochemical properties of the final amide, influencing factors such as lipophilicity, metabolic stability, and binding affinity to biological targets. Furthermore, the bromine atom serves as a versatile synthetic handle for subsequent cross-coupling reactions, enabling the generation of diverse compound libraries for structure-activity relationship (SAR) studies.

These detailed protocols and insights are designed to empower researchers to confidently and effectively utilize 4-Bromo-2-chloro-5-fluorobenzoyl chloride in their synthetic endeavors, accelerating the discovery and development of novel chemical entities.

Reaction Principle: The Nucleophilic Acyl Substitution Mechanism

The formation of an amide from 4-Bromo-2-chloro-5-fluorobenzoyl chloride and a primary or secondary amine is a classic example of nucleophilic acyl substitution. The reaction mechanism can be understood in a two-step addition-elimination sequence:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. This leads to the formation of a transient tetrahedral intermediate where the carbonyl oxygen bears a negative charge and the nitrogen atom carries a positive charge.[4][5]

• Elimination and Proton Transfer: The tetrahedral intermediate is unstable and collapses. The carbon-oxygen double bond is reformed, and the chloride ion, being a good leaving group, is eliminated.[5] Subsequently, a base present in the reaction mixture (either a scavenger base like triethylamine or an excess of the amine reactant) removes a proton from the nitrogen atom to yield the final, stable amide product and the corresponding ammonium salt.[6]

The overall reaction is typically fast and exothermic. The use of a base is crucial to neutralize the hydrochloric acid (HCl) byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[6]

Caption: Mechanism of Amide Formation.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of N-substituted amides using 4-Bromo-2-chloro-5-fluorobenzoyl chloride. These can be adapted for a wide range of primary and secondary amines.

Protocol 1: General Procedure for the Synthesis of N-Aryl-4-bromo-2-chloro-5-fluorobenzamides

This protocol is suitable for the reaction of 4-Bromo-2-chloro-5-fluorobenzoyl chloride with substituted anilines.

Materials:

• 4-Bromo-2-chloro-5-fluorobenzoyl chloride (1.0 eq)

• Substituted aniline (e.g., 4-methoxyaniline, 2-chloroaniline) (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (Et₃N) or Pyridine (1.2 eq)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the substituted aniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Acyl Chloride: In a separate flask, dissolve 4-Bromo-2-chloro-5-fluorobenzoyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Transfer this solution to a dropping funnel and add it dropwise to the cooled amine solution over 15-20 minutes with vigorous stirring.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and continue stirring for 2-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by silica gel column chromatography.[7]

Protocol 2: General Procedure for the Synthesis of N-Alkyl-4-bromo-2-chloro-5-fluorobenzamides

This protocol is suitable for the reaction of 4-Bromo-2-chloro-5-fluorobenzoyl chloride with primary and secondary aliphatic amines.

Materials:

• 4-Bromo-2-chloro-5-fluorobenzoyl chloride (1.0 eq)

• Primary or secondary aliphatic amine (e.g., benzylamine, piperidine) (1.1 eq)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Triethylamine (Et₃N) (1.5 eq)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a stirred solution of the aliphatic amine (1.1 eq) and triethylamine (1.5 eq) in the chosen anhydrous solvent at 0 °C, add a solution of 4-Bromo-2-chloro-5-fluorobenzoyl chloride (1.0 eq) in the same solvent dropwise.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature. Continue stirring for an additional 1-3 hours, monitoring by TLC.

• Quenching and Extraction: Upon completion, quench the reaction with deionized water. Extract the aqueous layer with ethyl acetate.

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization.

Caption: General Experimental Workflow.

Data Presentation

The following table provides representative data for the synthesis of a hypothetical N-substituted amide using 4-Bromo-2-chloro-5-fluorobenzoyl chloride. Researchers should expect similar outcomes when following the provided protocols, although yields will vary depending on the specific amine used.

Amine	Product	Solvent	Base	Time (h)	Yield (%)	Purification Method
Aniline	4-Bromo-2-chloro-5-fluoro-N-phenylbenzamide	DCM	Et₃N	4	85-95	Recrystallization (Ethanol)
Benzylamine	N-Benzyl-4-bromo-2-chloro-5-fluorobenzamide	THF	Et₃N	2	90-98	Column Chromatography
Piperidine	(4-Bromo-2-chloro-5-fluorophenyl)(piperidin-1-yl)methanone	DCM	Et₃N	2	88-96	Column Chromatography

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	- Inactive acyl chloride (hydrolyzed).- Amine is not nucleophilic enough.- Insufficient base.	- Use freshly opened or properly stored acyl chloride.- Consider using a more reactive amine or a coupling agent.- Ensure at least one equivalent of base is used.
Formation of multiple products	- The amine has multiple reactive sites.- Side reactions due to high temperature.	- Protect other reactive functional groups on the amine.- Maintain the recommended reaction temperature.
Difficult purification	- Product and starting material have similar polarities.- Product is an oil.	- Optimize the solvent system for column chromatography.- Attempt to induce crystallization by scratching the flask or using seed crystals. If it remains an oil, ensure it is pure by NMR.

Safety and Handling

Acyl chlorides are corrosive and react violently with water, releasing HCl gas.[8][9] 4-Bromo-2-chloro-5-fluorobenzoyl chloride should be handled with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[10] All manipulations should be performed in a well-ventilated chemical fume hood.[9] In case of skin contact, wash the affected area immediately with copious amounts of water.[8]

Conclusion

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a valuable building block for the synthesis of a diverse range of N-substituted amides. The protocols outlined in this application note provide a robust and reliable foundation for researchers in drug discovery and medicinal chemistry. The straightforward reaction conditions, coupled with the synthetic versatility of the resulting products, make this an attractive reagent for the generation of novel chemical entities with potential therapeutic applications.

References

• Chemguide. (n.d.). Reaction between acyl chlorides and amines - addition / elimination. Retrieved from [Link][4]

• Chemguide. (n.d.). Explaining the reaction between acyl chlorides and amines - addition / elimination. Retrieved from [Link][5]

• OrgoSolver. (n.d.). Acid Chloride → Amide with Amines (NH₃, RNH₂, R₂NH). Retrieved from [Link][6]

• ResearchGate. (2020). What is the best technique for amide purification?. Retrieved from [Link][7]

• Carey, J. S., Laffan, D., Thomson, C., & Williams, M. T. (2006). Analysis of the reactions used for the preparation of drug candidate molecules. Organic & Biomolecular Chemistry, 4(12), 2337-2347.
• Roughley, S. D., & Jordan, A. M. (2011). The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates. Journal of Medicinal Chemistry, 54(10), 3451-3479.
• Brown, D. G., & Boström, J. (2016). Analysis of past and present synthetic methodologies on medicinal chemistry: where have all the new reactions gone?. Journal of Medicinal Chemistry, 59(10), 4443-4458.

• INCHEM. (n.d.). ICSC 0210 - ACETYL CHLORIDE. Retrieved from [Link][8]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Acetyl chloride. Retrieved from [Link][10]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride. Retrieved from [Link][11]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Amidation. Retrieved from [Link][1]

• Seavill, P. W., & Wilden, J. D. (2020). The preparation and applications of amides using electrosynthesis. Green Chemistry, 22(22), 7796-7813.[2]

Sources

• 1. N-(4-Bromo-phenyl)-2-chloro-benzamide [webbook.nist.gov]
• 2. 1865651-79-1|4-Bromo-2-chloro-5-fluoro-N-methylbenzamide|BLD Pharm [bldpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US2691010A - Amide synthesis - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pure.hud.ac.uk [pure.hud.ac.uk]
• 8. 4-Bromo-2-fluorobenzoyl chloride | C7H3BrClFO | CID 2734026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. CN114524705A - Synthetic method of 4-bromo-2-fluorobiphenyl - Google Patents [patents.google.com]
• 11. rsc.org [rsc.org]

Application Notes and Protocols for the Schotten-Baumann Reaction with 4-Bromo-2-chloro-5-fluorobenzoyl chloride

Introduction: The Schotten-Baumann Reaction in Modern Synthesis

The Schotten-Baumann reaction, a cornerstone of organic synthesis, provides a robust and versatile method for the formation of amides and esters.[1][2][3] Named after its discoverers, Carl Schotten and Eugen Baumann, this reaction typically involves the acylation of an amine or alcohol with an acyl chloride in the presence of a base.[1][2][4] The "Schotten-Baumann conditions" classically refer to a two-phase system, where an aqueous basic solution neutralizes the hydrochloric acid byproduct, driving the reaction to completion, while the reactants and products remain in an immiscible organic solvent.[2][5][6] This technique is widely employed in the pharmaceutical and chemical industries for the synthesis of a vast array of compounds, including active pharmaceutical ingredients.[3][7]

This application note provides a detailed protocol for the Schotten-Baumann reaction using the highly functionalized acyl chloride, 4-Bromo-2-chloro-5-fluorobenzoyl chloride. The presence of multiple halogen substituents on the benzoyl chloride makes it a valuable building block for creating complex molecules with potential applications in drug discovery and materials science. We will delve into the mechanistic underpinnings of the reaction, provide a step-by-step experimental guide, and discuss key considerations for successful execution and product purification.

Reaction Mechanism and Key Principles

The Schotten-Baumann reaction proceeds via a nucleophilic acyl substitution mechanism.[4][8] The reaction is initiated by the nucleophilic attack of the amine on the electrophilic carbonyl carbon of the acyl chloride, leading to the formation of a tetrahedral intermediate.[4][8] The presence of a base, typically aqueous sodium hydroxide or pyridine, is crucial for two primary reasons.[1][9][10] Firstly, it neutralizes the hydrochloric acid (HCl) generated during the reaction, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[1][9][10] Secondly, the base facilitates the deprotonation of the tetrahedral intermediate, promoting the elimination of the chloride leaving group and formation of the stable amide bond.[1][11]

The use of a biphasic solvent system, such as dichloromethane and water, is a common feature of the Schotten-Baumann reaction.[4][5] This allows for the sequestration of the HCl byproduct in the aqueous phase, while the organic reactants and product remain in the organic phase, simplifying the workup procedure.[5]

Caption: Generalized mechanism of the Schotten-Baumann reaction.

Experimental Protocol: Synthesis of an N-Aryl-4-bromo-2-chloro-5-fluorobenzamide

This protocol details a representative procedure for the synthesis of an N-aryl amide using 4-Bromo-2-chloro-5-fluorobenzoyl chloride and a generic aniline as the nucleophile.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (Example)	Role
4-Bromo-2-chloro-5-fluorobenzoyl chloride	203302-93-6	271.90	1.0 eq (e.g., 2.72 g)	Acylating agent
Substituted Aniline	Varies	Varies	1.05 eq	Nucleophile
Dichloromethane (DCM), anhydrous	75-09-2	84.93	~75 mL	Organic solvent
Sodium hydroxide (NaOH)	1310-73-2	40.00	2.0-3.0 eq	Base
Deionized Water	7732-18-5	18.02	As needed	Aqueous phase
Hydrochloric acid (HCl), 1M	7647-01-0	36.46	As needed	Workup
Saturated sodium bicarbonate (NaHCO₃) solution	144-55-8	84.01	As needed	Workup
Brine (saturated NaCl solution)	7647-14-5	58.44	As needed	Workup
Anhydrous sodium sulfate (Na₂SO₄)	7757-82-6	142.04	As needed	Drying agent

Equipment:

• 250 mL two-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filter paper

• Standard laboratory glassware

Procedure:

• Preparation of the Amine Solution: In a 250 mL two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve the substituted aniline (1.05 eq.) in anhydrous dichloromethane (50 mL).

• Preparation of the Aqueous Base: In a separate beaker, prepare a 10% (w/v) aqueous solution of sodium hydroxide.

• Reaction Setup: Place the flask containing the aniline solution in an ice bath on a magnetic stirrer and begin stirring.

• Addition of Acyl Chloride: Dissolve 4-Bromo-2-chloro-5-fluorobenzoyl chloride (1.0 eq.) in anhydrous dichloromethane (25 mL) and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred aniline solution over 15-20 minutes.

• Addition of Base: Simultaneously or subsequently, slowly add the 10% sodium hydroxide solution to the reaction mixture. Maintain the temperature below 10 °C during the additions.

• Reaction: After the additions are complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup:

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl (2 x 25 mL), saturated sodium bicarbonate solution (2 x 25 mL), and brine (1 x 25 mL).[7]

  • Dry the organic layer over anhydrous sodium sulfate.[7]

• Isolation of the Product:

  • Filter off the drying agent.

  • Concentrate the filtrate using a rotary evaporator to obtain the crude product.[7]

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) or by column chromatography on silica gel.

Caption: Step-by-step experimental workflow for the Schotten-Baumann reaction.

Safety and Handling Precautions

• 4-Bromo-2-chloro-5-fluorobenzoyl chloride is a corrosive substance that causes severe skin burns and eye damage.[12] It is also a lachrymator. Handle this reagent in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[13][14][15]

• Dichloromethane is a volatile and potentially carcinogenic solvent. All handling should be done in a fume hood.

• Sodium hydroxide is corrosive and can cause severe burns. Handle with care and wear appropriate PPE.

• The reaction generates hydrogen chloride gas , which is corrosive and toxic. The use of a base to neutralize it is essential, and the reaction should be performed in a well-ventilated area.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	- Inactive acyl chloride (hydrolyzed).- Insufficient base.- Amine is not nucleophilic enough.	- Use freshly opened or properly stored acyl chloride.- Ensure an adequate amount of base is used to neutralize the HCl produced.- Consider using a more reactive amine or a stronger, non-nucleophilic base like pyridine.
Formation of multiple products	- Side reactions such as acylation of the product.- Reaction with water (hydrolysis of acyl chloride).	- Control the stoichiometry of the reactants carefully.- Perform the reaction at a lower temperature.- Ensure the use of anhydrous solvent for the acyl chloride solution.
Difficult product isolation	- Product is soluble in the aqueous phase.- Emulsion formation during workup.	- Adjust the pH of the aqueous phase to precipitate the product, if applicable.- Add more brine to the separatory funnel to break up emulsions.- Filter the entire mixture through Celite.

Conclusion

The Schotten-Baumann reaction remains a highly effective and widely applicable method for the synthesis of amides. The protocol detailed herein for the reaction of 4-Bromo-2-chloro-5-fluorobenzoyl chloride provides a solid foundation for researchers to synthesize novel, highly functionalized molecules. By understanding the underlying mechanism and adhering to the procedural and safety guidelines, scientists can confidently employ this reaction in their synthetic endeavors.

References

• BYJU'S. (2019, November 17). Schotten Baumann Reaction. [Link]

• SATHEE. Chemistry Schotten Baumann Reaction. [Link]

• Wikipedia. Schotten–Baumann reaction. [Link]

• Physics Wallah. Reaction Mechanism of Schotten Baumann Reaction. [Link]

• Testbook. (2023, August 23). Schotten Baumann Reaction: Definition, Procedure, Mechanism, Uses. [Link]

• Grokipedia. Schotten–Baumann reaction. [Link]

• Organic Chemistry Portal. Schotten-Baumann Reaction. [Link]

• Chemistry Notes. (2023, August 23). Schotten Baumann reaction: Introduction, mechanism, procedure. [Link]

• L.S.College, Muzaffarpur. (2020, August 1). Schotten–Baumann reaction. [Link]

• PubChem. 4-Bromo-2-fluorobenzoyl chloride. [Link]

• PubChem. 4-Bromo-2-chloro-5-fluorobenzoyl chloride. [Link]

• PubChem. 4-Bromo-2-fluorobenzoyl chloride - Safety and Hazards. [Link]

Sources

• 1. byjus.com [byjus.com]
• 2. testbook.com [testbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 5. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. grokipedia.com [grokipedia.com]
• 9. Schotten Baumann Reaction| Reaction Mechanism of Schotten Baumann Reaction [pw.live]
• 10. Schotten-Baumann Reaction [organic-chemistry.org]
• 11. chemistnotes.com [chemistnotes.com]
• 12. 4-Bromo-2-fluorobenzoyl chloride | C7H3BrClFO | CID 2734026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. fishersci.com [fishersci.com]
• 14. synquestlabs.com [synquestlabs.com]
• 15. assets.thermofisher.com [assets.thermofisher.com]

Application Notes and Protocols: 4-Bromo-2-chloro-5-fluorobenzoyl Chloride in the Synthesis of Novel MEK Kinase Inhibitors

Introduction: The Strategic Importance of Substituted Benzoyl Chlorides in Oncology

The pursuit of targeted therapies has revolutionized oncology, with protein kinase inhibitors standing as a pillar of modern precision medicine.[1][2] Kinases, enzymes that regulate the majority of cellular pathways, are frequently dysregulated in cancer, driving uncontrolled cell proliferation and survival.[3][4] The Mitogen-Activated Protein Kinase (MAPK) pathway, particularly the RAS-RAF-MEK-ERK cascade, is one of the most commonly hyperactivated signaling routes in human cancers, especially in melanomas harboring BRAF mutations.[5][6] This has made the components of this pathway, particularly MEK1 and MEK2, highly attractive targets for therapeutic intervention.[4]

The chemical scaffold of a kinase inhibitor is paramount to its success, dictating its potency, selectivity, and pharmacokinetic properties. Halogenated aromatic compounds are foundational building blocks in medicinal chemistry, with the specific nature and position of halogen atoms profoundly influencing drug-target interactions, metabolic stability, and cell permeability.[7] 4-Bromo-2-chloro-5-fluorobenzoyl chloride is a trifunctionalized reagent of significant interest for the construction of novel kinase inhibitors. Its features include:

• An acyl chloride group, providing a highly reactive handle for amide bond formation, a common linkage in kinase inhibitors.[8][9]

• A polysubstituted aromatic ring , offering a rigid scaffold to orient functional groups within a kinase's ATP-binding pocket.

• A specific halogenation pattern (Bromo, Chloro, Fluoro) that can be exploited to enhance binding affinity through halogen bonding and to fine-tune physicochemical properties.[7]

This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the application of 4-bromo-2-chloro-5-fluorobenzoyl chloride as a key intermediate in the synthesis of a potent, novel MEK kinase inhibitor. We present its chemical characteristics, a detailed synthetic protocol for a representative inhibitor, and methodologies to assess its biological activity.

Chemical Properties and Reactivity of 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a highly electrophilic compound due to the electron-withdrawing nature of the carbonyl group, the chlorine atom of the acyl chloride, and the halogens on the aromatic ring.

Table 1: Physicochemical Properties of 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

Property	Value	Source
CAS Number	203302-93-6	[10]
Molecular Formula	C₇H₂BrCl₂FO	[10]
Molecular Weight	271.90 g/mol	[10]
Appearance	Colorless to light yellow liquid or solid	[11]
Reactivity	Highly reactive with nucleophiles (water, alcohols, amines).[5][12]

The primary reaction of this reagent in the context of kinase inhibitor synthesis is nucleophilic acyl substitution.[4] It reacts readily with primary and secondary amines to form a stable amide bond. The reaction is typically rapid and high-yielding. Due to its reactivity with water, all reactions must be conducted under anhydrous conditions to prevent hydrolysis back to the corresponding carboxylic acid.[5][12] A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is commonly used to scavenge the HCl byproduct generated during the reaction.[8]

Protocol 1: Synthesis of a Representative MEK Inhibitor

This protocol details the synthesis of a novel potential MEK inhibitor, N-(3-(pyrrolidine-1-carbonyl)phenyl)-4-bromo-2-chloro-5-fluorobenzamide, through the acylation of a substituted aniline. This scaffold is designed to mimic key interactions of known MEK inhibitors.

Caption: Synthetic workflow for the preparation of a novel MEK inhibitor.

Materials:

• 4-Bromo-2-chloro-5-fluorobenzoyl chloride (1.0 eq)

• N-(3-aminophenyl)pyrrolidine-1-carboxamide (1.1 eq)

• Triethylamine (TEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl Acetate/Hexanes solvent system

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add N-(3-aminophenyl)pyrrolidine-1-carboxamide (1.1 eq) and dissolve in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine (1.5 eq) to the stirred solution.

• In a separate flask, dissolve 4-bromo-2-chloro-5-fluorobenzoyl chloride (1.0 eq) in a minimal amount of anhydrous DCM.

• Add the acyl chloride solution dropwise to the cooled amine solution over 15-20 minutes.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

• Upon completion, quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude residue by silica gel column chromatography using an appropriate gradient of ethyl acetate in hexanes to afford the pure N-(3-(pyrrolidine-1-carbonyl)phenyl)-4-bromo-2-chloro-5-fluorobenzamide.

• Characterize the final product by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Application: Biological Evaluation of the Synthesized Inhibitor

The synthesized compound is designed to inhibit the MEK1 and MEK2 kinases. Its biological activity can be assessed through a series of in vitro and cell-based assays.

The MEK/ERK Signaling Pathway

The RAS-RAF-MEK-ERK pathway is a central signaling cascade that transmits extracellular signals to the nucleus to control gene expression related to cell growth, proliferation, and survival.[3] In many cancers, mutations in upstream components like RAS or BRAF lead to constitutive activation of this pathway.[1][5] MEK1 and MEK2 are dual-specificity kinases that act as a critical control point, phosphorylating and activating the terminal kinases ERK1 and ERK2.[3] Inhibition of MEK1/2 is a clinically validated strategy to shut down this oncogenic signaling.[4]

Caption: The RAS-RAF-MEK-ERK signaling pathway and the point of inhibition.

Protocol 2: In Vitro MEK1/2 Kinase Assay

This protocol determines the direct inhibitory effect of the synthesized compound on the enzymatic activity of purified MEK1 and MEK2.[10]

Materials:

• Purified, active recombinant human MEK1 or MEK2 enzyme.

• Inactive ERK2 (as substrate).

• ATP, [γ-³²P]ATP for radiometric assay, or ADP-Glo™ Kinase Assay kit (Promega).

• Kinase reaction buffer (e.g., 50 mM MOPS, pH 7.2, 25 mM β-glycerophosphate, 10 mM EGTA, 50 mM MgCl₂, 0.5 mM DTT).[3]

• Synthesized inhibitor dissolved in DMSO.

Procedure (Radiometric Assay Example):

• Prepare serial dilutions of the synthesized inhibitor in DMSO.

• In a microcentrifuge tube or 96-well plate, add kinase reaction buffer, a defined concentration of MEK1 or MEK2 enzyme, and the inhibitor at various concentrations.

• Initiate the kinase reaction by adding a mixture of inactive ERK2 substrate and ATP (spiked with [γ-³²P]ATP).

• Incubate the reaction at 30 °C for a predetermined time (e.g., 30 minutes).

• Terminate the reaction by spotting a portion of the mixture onto P81 phosphocellulose paper.[3]

• Wash the P81 papers extensively with 1% phosphoric acid to remove unincorporated [γ-³²P]ATP.[3]

• Quantify the incorporated radioactivity using a scintillation counter.

• Calculate the percentage of inhibition at each compound concentration relative to a DMSO control and determine the IC₅₀ value (the concentration of inhibitor required to reduce kinase activity by 50%).

Protocol 3: Cell-Based Western Blot for Phosphorylated ERK (p-ERK)

This assay measures the functional inhibition of the MEK pathway within cancer cells that have a hyperactivated MAPK pathway (e.g., A375 melanoma cells with BRAF V600E mutation).[2][12]

Materials:

• A375 human melanoma cell line.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Synthesized inhibitor dissolved in DMSO.

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Primary antibodies: Rabbit anti-phospho-ERK1/2 (Thr202/Tyr204) and Rabbit anti-total ERK1/2.

• HRP-conjugated anti-rabbit secondary antibody.

• SDS-PAGE gels, transfer apparatus, and nitrocellulose or PVDF membranes.

• Chemiluminescence detection reagents.

Procedure:

• Cell Treatment: Seed A375 cells in 6-well plates and allow them to adhere overnight. Treat the cells with increasing concentrations of the synthesized inhibitor for 2-4 hours. Include a DMSO-only vehicle control.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them directly in the plate with ice-cold lysis buffer. Scrape the cells, collect the lysate, and clarify by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20 µg) per lane onto an SDS-PAGE gel. Separate the proteins by electrophoresis and transfer them to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.[2][5]

  • Incubate the membrane with the primary antibody against p-ERK1/2 (e.g., 1:1000 dilution in blocking buffer) overnight at 4 °C.[5]

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.[5]

  • Wash the membrane again three times with TBST.

• Detection: Apply the chemiluminescence substrate and visualize the bands using a digital imager.

• Stripping and Reprobing: To normalize for protein loading, the same membrane can be stripped of the p-ERK antibodies and reprobed with an antibody against total ERK.[5]

• Analysis: Quantify the band intensities using image analysis software. A dose-dependent decrease in the ratio of p-ERK to total ERK indicates effective inhibition of the MEK pathway in a cellular context.[12]

Conclusion

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a highly versatile and valuable building block for the synthesis of novel kinase inhibitors. Its distinct substitution pattern provides a robust scaffold for creating potent and selective inhibitors targeting critical oncogenic pathways like the MEK/ERK cascade. The protocols outlined in this guide provide a clear framework for the synthesis of a representative amide-based inhibitor and its subsequent biological evaluation. By leveraging this key intermediate, researchers can efficiently generate and test new chemical entities in the ongoing effort to develop next-generation targeted cancer therapies.

References

• Cohen, P. (2002). Protein kinases--the major drug targets of the twenty-first century? Nature Reviews Drug Discovery, 1(4), 309-315.
• Dhillon, A. S., Hagan, S., Rath, O., & Kolch, W. (2007). MAP kinase signalling pathways in cancer. Oncogene, 26(22), 3279-3290.
• Davies, H., Bignell, G. R., Cox, C., Stephens, P., Edkins, S., Clegg, S., ... & Futreal, P. A. (2002). Mutations of the BRAF gene in human cancer.
• Caunt, C. J., Sale, M. J., Smith, P. D., & Cook, S. J. (2015). MEK1 and MEK2 inhibitors and cancer therapy: the long and winding road.
• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.
• Sebolt-Leopold, J. S., & Herrera, R. (2004). Targeting the mitogen-activated protein kinase cascade to treat cancer.
• Akinleye, A., Furqan, M., Mukhi, N., Ravella, P., & Liu, D. (2013). MEK and the inhibitors: from bench to bedside.
• Wilcken, R., Zimmermann, M. O., Lange, A., Joerger, A. C., & Boeckler, F. M. (2013). Principles and applications of halogen bonding in medicinal chemistry and chemical biology. Journal of Medicinal Chemistry, 56(4), 1363-1388.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 3. media.cellsignal.com [media.cellsignal.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Expanding the scope of native chemical ligation – templated small molecule drug synthesis via benzanilide formation - Chemical Science (RSC Publishing) DOI:10.1039/D1SC00513H [pubs.rsc.org]
• 7. reactionbiology.com [reactionbiology.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. promega.jp [promega.jp]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. US6388135B1 - Preparation of 4-bromoaniline derivatives - Google Patents [patents.google.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Protocol for N-acylation with 4-Bromo-2-chloro-5-fluorobenzoyl chloride

An In-Depth Guide to the N-acylation of Amines with 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

Introduction: The Significance of Amide Bond Formation

The formation of the amide bond is arguably one of the most important reactions in organic and medicinal chemistry. This linkage is the cornerstone of peptides and proteins and is a ubiquitous feature in a vast array of pharmaceuticals, agrochemicals, and advanced materials. N-acylation, the reaction of an amine with a carboxylic acid derivative, provides a direct and reliable route to construct this critical functional group.[1] Among the various acylating agents, acyl chlorides are highly valued for their reactivity, which often leads to high yields and clean conversions.

This application note provides a detailed protocol and technical guide for the N-acylation of primary and secondary amines using a specific, highly functionalized reagent: 4-bromo-2-chloro-5-fluorobenzoyl chloride . The unique polysubstituted halogenation pattern of this reagent makes it a valuable building block in drug discovery. The presence of fluorine, chlorine, and bromine atoms can significantly modulate a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding interactions with biological targets.[2][3][4][5] Furthermore, the bromine atom serves as a versatile synthetic handle for subsequent cross-coupling reactions, allowing for further molecular diversification.

Reaction Mechanism and Scientific Rationale

The reaction between an amine and an acyl chloride proceeds through a well-established nucleophilic addition-elimination mechanism .[6][7][8] Understanding the causality behind each step is crucial for optimizing the reaction and troubleshooting potential issues.

• Nucleophilic Attack: The reaction initiates with the lone pair of electrons on the nitrogen atom of the amine acting as a nucleophile, attacking the highly electrophilic carbonyl carbon of the 4-bromo-2-chloro-5-fluorobenzoyl chloride. The electron-withdrawing effects of the halogens and the chlorine atom on the acyl group enhance the carbonyl carbon's electrophilicity.

• Formation of a Tetrahedral Intermediate: This attack breaks the C=O pi bond, with the electrons moving to the oxygen atom, forming a negatively charged tetrahedral intermediate.

• Elimination of the Leaving Group: The tetrahedral intermediate is unstable and rapidly collapses. The C=O double bond reforms, and in the process, the chloride ion—an excellent leaving group—is expelled.

• Deprotonation: The resulting product is a protonated amide. A base, present in the reaction mixture, removes this proton to yield the final, neutral N-acylated product and the hydrochloride salt of the base.

Causality Behind Experimental Choices

• The Role of the Base: A base is essential for a successful acylation. It serves to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction.[9] Without a base, the HCl would protonate the starting amine, converting it into its non-nucleophilic ammonium salt and halting the reaction. Tertiary amines like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) are commonly used as they are non-nucleophilic and will not compete with the substrate amine.[10][11] Pyridine is also effective and can sometimes act as a nucleophilic catalyst by forming a highly reactive acylpyridinium intermediate, though its use can complicate purification.[9][12]

• Solvent Selection: The reaction is typically performed in an aprotic solvent, such as dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF). These solvents effectively dissolve the reactants without reacting with the highly reactive acyl chloride. Anhydrous (dry) conditions are critical, as any moisture will hydrolyze the acyl chloride to the corresponding carboxylic acid, reducing the yield.

• Temperature Control: The reaction is often highly exothermic. It is standard practice to cool the reaction mixture to 0 °C before the dropwise addition of the acyl chloride.[13][14] This helps to control the reaction rate, prevent the formation of side products, and ensure safety. Once the addition is complete, the reaction is typically allowed to warm to room temperature to ensure it proceeds to completion.

Visualizing the N-Acylation Workflow

The following diagram outlines the general laboratory workflow for performing the N-acylation reaction, from initial setup to the final, purified product.

Caption: General experimental workflow for N-acylation.

Detailed Experimental Protocol

Materials:

• Amine substrate (primary or secondary)

• 4-Bromo-2-chloro-5-fluorobenzoyl chloride

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA), distilled

• Anhydrous Dichloromethane (DCM)

• Deionized Water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

Equipment:

• Round-bottom flask with stir bar

• Addition funnel

• Ice bath

• Standard glassware for workup (separatory funnel, Erlenmeyer flasks)

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and chamber

• Glass column for chromatography

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the amine substrate (1.0 equivalent).

• Dissolution: Add anhydrous DCM to dissolve the amine, followed by the addition of the base (e.g., TEA, 1.2 equivalents).

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• Acyl Chloride Addition: Dissolve 4-bromo-2-chloro-5-fluorobenzoyl chloride (1.1 equivalents) in a minimal amount of anhydrous DCM and add it to an addition funnel. Add the acyl chloride solution dropwise to the cooled amine solution over 15-20 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature. Let the reaction stir for 2-12 hours.

• Monitoring: Monitor the progress of the reaction by TLC until the starting amine is consumed.

• Quenching: Once the reaction is complete, carefully quench it by adding deionized water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with DCM.

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution (to remove any remaining HCl or unreacted acyl chloride), deionized water, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-acylated product.

Data Presentation & Product Characterization

A successful reaction should yield the desired product, which must be validated through rigorous characterization.

Summary of Key Reaction Parameters

Parameter	Recommended Value/Condition	Rationale
Amine:Acyl Chloride Ratio	1.0 : 1.1	A slight excess of the acylating agent ensures complete consumption of the (often more valuable) amine.
Base Stoichiometry	1.2 - 1.5 equivalents	Ensures complete neutralization of the HCl byproduct.
Solvent	Anhydrous Dichloromethane (DCM)	Aprotic, good solubility for reactants, and easily removed.
Temperature	0 °C to Room Temperature	Controls initial exothermicity and allows the reaction to proceed to completion.
Reaction Time	2 - 12 hours	Substrate-dependent; monitored by TLC for completion.
Expected Yield	75 - 95%	Dependent on the nucleophilicity of the amine and purification efficiency.

Analytical Characterization

The identity and purity of the final product should be confirmed using a combination of spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for structural elucidation.[15][16] In ¹H NMR, the appearance of a new amide N-H signal (typically a broad singlet between 6-9 ppm) and the disappearance of the starting amine N-H protons are key indicators of success. The aromatic region will show characteristic signals for the substituted benzoyl moiety. ¹³C NMR will show a characteristic amide carbonyl peak around 165-175 ppm.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups.[17] The product spectrum should display a strong C=O stretching vibration for the amide at approximately 1650-1680 cm⁻¹ and an N-H stretching band around 3200-3400 cm⁻¹.

• Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the product.[17][18] The mass spectrum should show a molecular ion peak (M⁺) corresponding to the calculated mass of the N-acylated product. The characteristic isotopic pattern of the bromine atom (¹⁹Br/⁸¹Br in an approximate 1:1 ratio) will be a key diagnostic feature.

Critical Safety and Handling Precautions

Working with acyl chlorides and halogenated aromatic compounds requires strict adherence to safety protocols to minimize risk.

• Acyl Chloride Hazards: 4-Bromo-2-chloro-5-fluorobenzoyl chloride is corrosive and a lachrymator. It reacts violently with water, alcohols, and other protic solvents to release corrosive HCl gas.[19][20][21] All manipulations must be performed in a certified chemical fume hood. [22]

• Halogenated Compound Hazards: Halogenated aromatic compounds should be handled with care, as they can be toxic and environmentally persistent.[23] Avoid inhalation, ingestion, and skin contact.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical splash goggles, a flame-resistant lab coat, and chemically resistant gloves (e.g., nitrile or neoprene).[23]

• Waste Disposal: Dispose of all halogenated organic waste and contaminated materials in appropriately labeled hazardous waste containers according to institutional guidelines.

References

• Valeur, E. & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Available at: [Link]

• Di, V. et al. (2018). Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. Molecules, 23(10), 2442. Available at: [Link]

• Pawar, S. S., Wagh, S. J., & Lali, A. M. (2016). Triethylamine: A Potential N-Base Surrogate for Pyridine in Knoevenagel Condensation of Aromatic Aldehyde and Malonic Acid. Organic Process Research & Development, 20(6), 1162-1169. Available at: [Link]

• Clark, J. (2015). Reaction between acyl chlorides and amines. Chemguide. Available at: [Link]

• Wilcken, R. et al. (2013). Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry, 56(4), 1363–1388. Available at: [Link]

• Meleddu, R. et al. (2022). New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use. Molecules, 27(5), 1673. Available at: [Link]

• Chemistry Steps. (n.d.). Identifying Unknown from IR, NMR, and Mass Spectrometry. Available at: [Link]

• Chemos GmbH & Co.KG. (2019). Safety Data Sheet: Acetyl chloride. Available at: [Link]

• The Royal Society of Chemistry. (2017). Facile synthesis of N-acyl 2-aminobenzothiazoles by NHC- catalyzed direct oxidative amidation of aldehydes. RSC Advances. Available at: [Link]

• Reddit. (2023). What is the role of pyridine in the acetylations of alcohols?. r/OrganicChemistry. Available at: [Link]

• Google Patents. (n.d.). Synthesis method of 4-bromo-2-cyano-5-fluorobenzoic acid methyl ester.

• Ashenhurst, J. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. Available at: [Link]

• Chemguide. (n.d.). Explaining the reaction between acyl chlorides and amines - addition / elimination. Available at: [Link]

• PubChem. (n.d.). 4-Bromo-2-fluorobenzoyl chloride. National Center for Biotechnology Information. Available at: [Link]

• Chemistry LibreTexts. (2023). Reactions of Acyl Chlorides Involving Nitrogen Compounds. Available at: [Link]

• ChemComplete. (2019). Solving Another Unknown Using NMR, IR and MS Spectroscopy - Example 3. YouTube. Available at: [Link]

• ResearchGate. (2019). (PDF) Halogenation-A Versatile Tool For Drug Synthesis-The Importance Of Developing Effective And Eco-Friendly Reaction Protocols. Available at: [Link]

• Save My Exams. (2025). Acylation Mechanism. Available at: [Link]

• New Journal of Chemistry. (2016). Triethylamine: a potential N-base surrogate for pyridine in Knoevenagel condensation of aromatic aldehydes and malonic acid. RSC Publishing. Available at: [Link]

• Semantic Scholar. (n.d.). N-acylation of amides through internal nucleophilic catalysis. Available at: [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride. Available at: [Link]

• Leah4sci. (2013). Spectroscopy Introduction: Using NMR, IR, and Mass Spec in Organic Chemistry. YouTube. Available at: [Link]

• Vedantu. (n.d.). What is the role of pyridine in the acylation of a class 12 chemistry CBSE. Available at: [Link]

• Clardy, J. & Linington, R. (2013). NMR-spectroscopic analysis of mixtures: from structure to function. Natural Product Reports, 30(9), 1193-1209. Available at: [Link]

• The Organic Chemistry Tutor. (2022). Acid Chloride + Ammonia = Amide (Mechanism). YouTube. Available at: [Link]

• PubMed. (2013). Principles and applications of halogen bonding in medicinal chemistry and chemical biology. National Center for Biotechnology Information. Available at: [Link]

• Organic Syntheses. (n.d.). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Available at: [Link]

• Phukan, K. (2014). Regioselective N-acylation of heterocyclic amines under dry conditions catalyzed by a natural clay. International Journal of Pharmacy and Pharmaceutical Sciences, 6(8), 550-553. Available at: [Link]

• Quora. (2017). Which of the following is more basic, pyridine or triethyamine?. Available at: [Link]

• MDPI. (2026). Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 4-Bromo-2-fluorobenzoyl Chloride: A Key Building Block for Chemical Innovation. Available at: [Link]

• Patsnap Eureka. (n.d.). A kind of synthetic method for preparing 5-bromo-2-chloro-4'-ethoxydiphenylmethane. Available at: [Link]

• Gujarat Pollution Control Board. (n.d.). ANNEXURE – 1 Manufacturing Process Product No. 17. 5-BROMO-2-CHLORO-4-ETHOXY BENZOPHENONE. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 4. namiki-s.co.jp [namiki-s.co.jp]
• 5. Principles and applications of halogen bonding in medicinal chemistry and chemical biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. savemyexams.com [savemyexams.com]
• 9. What is the role of pyridine in the acylation of a class 12 chemistry CBSE [vedantu.com]
• 10. researchgate.net [researchgate.net]
• 11. Triethylamine: a potential N-base surrogate for pyridine in Knoevenagel condensation of aromatic aldehydes and malonic acid - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. reddit.com [reddit.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. mdpi.com [mdpi.com]
• 16. NMR-spectroscopic analysis of mixtures: from structure to function - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Identifying Unknown from IR, NMR, and Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 18. m.youtube.com [m.youtube.com]
• 19. download.basf.com [download.basf.com]
• 20. 4-Bromo-2-fluorobenzoyl chloride | C7H3BrClFO | CID 2734026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. sigmaaldrich.cn [sigmaaldrich.cn]
• 22. nj.gov [nj.gov]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: Synthesis of N-Substituted Amides via Acylation of Primary Amines with 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction and Significance

The formation of the amide bond is a cornerstone of modern organic and medicinal chemistry, with the resulting linkage being a ubiquitous feature in a vast range of pharmaceuticals and biologically active molecules. The reaction of a primary amine with a reactive carboxylic acid derivative, such as an acyl chloride, represents one of the most robust and efficient methods for creating this bond.[1] This document provides a detailed technical guide for the N-acylation of primary amines using 4-bromo-2-chloro-5-fluorobenzoyl chloride, a polyhalogenated building block of significant interest in drug discovery.

The unique substitution pattern of this reagent—featuring bromo, chloro, and fluoro groups—provides multiple strategic vectors for synthetic diversification and modulation of physicochemical properties. Halogen atoms are prevalent in approved drugs, often enhancing metabolic stability, membrane permeability, and binding affinity through specific halogen bonding interactions.[2] Consequently, the resulting N-substituted 4-bromo-2-chloro-5-fluorobenzamides are valuable intermediates for generating libraries of novel compounds for screening as kinase inhibitors, central nervous system agents, and other therapeutic targets.[3][4]

Reaction Principles and Mechanism

The reaction proceeds via a nucleophilic acyl substitution mechanism.[5][6] The process is initiated by the attack of the nucleophilic primary amine on the highly electrophilic carbonyl carbon of the 4-bromo-2-chloro-5-fluorobenzoyl chloride. This addition step forms a transient tetrahedral intermediate. Subsequently, the carbonyl double bond is reformed, leading to the elimination of the chloride ion, a good leaving group, to yield the stable amide product.

A critical aspect of this reaction is the concurrent formation of one equivalent of hydrochloric acid (HCl).[7] The HCl byproduct will readily react with any unreacted primary amine to form a non-nucleophilic ammonium salt, effectively quenching the reaction.[6][7] To prevent this and drive the reaction to completion, a base must be added to neutralize the HCl as it is formed.[7][8]

This acylation is frequently performed under Schotten-Baumann conditions , which typically involve a two-phase solvent system (e.g., an organic solvent like dichloromethane and water) with an aqueous base (e.g., NaOH) to neutralize the acid.[5][9][10] Alternatively, an organic base such as triethylamine or pyridine can be used in an anhydrous organic solvent.[8][11]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. SATHEE CUET: Chemistry Schotten Baumann Reaction [cuet.iitk.ac.in]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Schotten-Baumann Reaction [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. grokipedia.com [grokipedia.com]
• 10. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Esterification of Phenols with 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of the synthesis of phenolic esters through the reaction of phenols with the highly activated 4-Bromo-2-chloro-5-fluorobenzoyl chloride. Phenolic esters are a critical class of compounds, serving as key intermediates and final products in pharmaceuticals, agrochemicals, and material sciences. The unique substitution pattern of 4-Bromo-2-chloro-5-fluorobenzoyl chloride, featuring multiple electron-withdrawing halogens, renders it a potent acylating agent, enabling efficient esterification of even weakly nucleophilic phenols.

This document delves into the underlying chemical principles, provides detailed, field-proven experimental protocols, and discusses the critical parameters that ensure high-yield and high-purity synthesis. The protocols are designed to be self-validating, with explanations for each step to empower researchers to adapt and troubleshoot as needed.

Scientific Principles and Mechanistic Overview

The esterification of phenols with acyl chlorides such as 4-Bromo-2-chloro-5-fluorobenzoyl chloride proceeds via a nucleophilic acyl substitution mechanism. Due to the reduced nucleophilicity of the phenolic hydroxyl group compared to aliphatic alcohols, direct esterification with carboxylic acids is generally inefficient.[1][2] The use of highly reactive acyl chlorides is therefore the preferred method.

The reaction is most effectively carried out under Schotten-Baumann conditions , which involve the use of a base, typically aqueous sodium hydroxide or a tertiary amine like pyridine.[3][4][5][6][7] The base plays a dual role:

• Activation of the Phenol: The base deprotonates the phenol to form a phenoxide ion. This phenoxide is a significantly more potent nucleophile than the neutral phenol, which greatly accelerates the rate of reaction.[1][8]

• Neutralization of HCl: The reaction generates hydrogen chloride (HCl) as a byproduct. The base neutralizes the HCl, preventing it from protonating the starting materials or the product, which could otherwise lead to side reactions or equilibrium shifts.[4][5]

The electron-withdrawing effects of the bromine, chlorine, and fluorine atoms on the benzoyl chloride backbone make the carbonyl carbon exceptionally electrophilic, further enhancing its reactivity towards the phenoxide nucleophile.

Reaction Mechanism Diagram

Caption: Nucleophilic acyl substitution mechanism for phenol esterification.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the esterification of a generic phenol with 4-Bromo-2-chloro-5-fluorobenzoyl chloride.

Materials and Reagents

Reagent	CAS Number	Supplier Recommendation	Purity
Phenol (or substituted phenol)	Varies	Sigma-Aldrich, Alfa Aesar	≥98%
4-Bromo-2-chloro-5-fluorobenzoyl chloride	151982-51-3	NINGBO INNO PHARMCHEM	≥98%
Sodium Hydroxide (NaOH)	1310-73-2	Fisher Scientific	≥97%
Pyridine	110-86-1	Sigma-Aldrich	Anhydrous, ≥99.8%
Dichloromethane (DCM)	75-09-2	VWR Chemicals	Anhydrous, ≥99.8%
Diethyl Ether	60-29-7	Fisher Scientific	Anhydrous, ≥99%
Hydrochloric Acid (HCl), concentrated	7647-01-0	J.T. Baker	37%
Sodium Bicarbonate (NaHCO₃), saturated solution	144-55-8	EMD Millipore	ACS Grade
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	Acros Organics	≥99.5%

Safety Precaution: 4-Bromo-2-chloro-5-fluorobenzoyl chloride is corrosive and causes severe skin burns and eye damage.[9] It is also moisture-sensitive. All manipulations should be performed in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. For detailed safety information, consult the Safety Data Sheet (SDS).[10][11][12]

Protocol 1: Classical Schotten-Baumann Reaction (Aqueous NaOH)

This protocol is robust and suitable for a wide range of phenols. The use of a biphasic system (water and an organic solvent) is a hallmark of the Schotten-Baumann reaction.[6][7]

Experimental Workflow Diagram

Caption: Workflow for the classical Schotten-Baumann esterification.

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the phenol (1.0 eq.) in dichloromethane (DCM, approx. 5-10 mL per mmol of phenol).

• Addition of Base: Add a 10% aqueous solution of sodium hydroxide (NaOH) (2.0-3.0 eq.). The mixture should be stirred vigorously to ensure good mixing between the two phases.

• Acylation: Cool the biphasic mixture to 0 °C in an ice bath. Slowly add a solution of 4-Bromo-2-chloro-5-fluorobenzoyl chloride (1.0-1.2 eq.) in a small amount of DCM dropwise over 10-15 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir vigorously at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer sequentially with 1M HCl (to neutralize any remaining NaOH), saturated aqueous NaHCO₃ solution (to remove any unreacted carboxylic acid that may have formed from hydrolysis of the acyl chloride), and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude ester can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization from an appropriate solvent (e.g., ethanol or hexanes).[7][13][14]

Protocol 2: Pyridine-Mediated Esterification

This protocol is particularly useful for acid-sensitive substrates, as pyridine is a weaker base than NaOH. The reaction is typically run in a single organic phase.

Step-by-Step Procedure:

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the phenol (1.0 eq.) in anhydrous dichloromethane (DCM) or anhydrous diethyl ether.

• Addition of Base: Add anhydrous pyridine (1.5-2.0 eq.) to the solution and stir for 5-10 minutes.

• Acylation: Cool the solution to 0 °C in an ice bath. Add a solution of 4-Bromo-2-chloro-5-fluorobenzoyl chloride (1.0-1.1 eq.) in a small amount of anhydrous DCM dropwise. A precipitate of pyridinium hydrochloride will form.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1M HCl (to remove pyridine), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product as described in Protocol 1.

Data Presentation and Expected Outcomes

The choice of protocol and the specific phenol used will influence the reaction time and yield. Due to the high reactivity of 4-Bromo-2-chloro-5-fluorobenzoyl chloride, high yields are generally expected.

Phenol Substrate	Protocol	Base	Solvent	Temp. (°C)	Time (h)	Expected Yield (%)
Phenol	1	10% NaOH (aq)	DCM / H₂O	0 to RT	1 - 2	>90
4-Nitrophenol	1	10% NaOH (aq)	DCM / H₂O	0 to RT	0.5 - 1	>95
2,6-Di-tert-butylphenol	2	Pyridine	Anhydrous DCM	0 to RT	4 - 8	70-85 (steric hindrance)
4-Methoxyphenol	1	10% NaOH (aq)	DCM / H₂O	0 to RT	1 - 1.5	>92

Causality Behind Experimental Choices

• Choice of Base: For most phenols, aqueous NaOH is cost-effective and efficient. For phenols with base-sensitive functional groups, the milder base pyridine is preferred.

• Stoichiometry: A slight excess of the acyl chloride (1.0-1.2 eq.) is often used to ensure complete consumption of the more valuable phenol. A greater excess of the base is used to ensure complete deprotonation and neutralization.

• Temperature Control: The initial addition of the highly reactive acyl chloride is performed at 0 °C to control the exothermic reaction and minimize potential side reactions.

• Anhydrous Conditions (Protocol 2): When using pyridine in a non-aqueous system, anhydrous conditions are crucial to prevent the hydrolysis of the acyl chloride to the corresponding carboxylic acid.[15]

• Work-up Washes: The acidic wash removes the base, while the basic wash removes any carboxylic acid impurity. These steps are critical for obtaining a pure product.

Trustworthiness and Self-Validation

The success of these protocols can be validated at several stages:

• TLC Monitoring: The disappearance of the starting phenol and the appearance of a new, typically less polar, product spot confirms the reaction is proceeding.

• Spectroscopic Analysis: The structure of the purified ester should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR.

  • ¹H NMR: Expect to see the disappearance of the phenolic -OH proton and the appearance of aromatic signals corresponding to both the phenol and the benzoyl moieties.

  • FT-IR: Look for the appearance of a strong ester carbonyl (C=O) stretch, typically in the range of 1735-1750 cm⁻¹.

• Melting Point: If the product is a solid, a sharp melting point is a good indicator of purity.

By following these detailed protocols and understanding the rationale behind each step, researchers can confidently and efficiently synthesize a wide array of phenolic esters using 4-Bromo-2-chloro-5-fluorobenzoyl chloride for their drug development and chemical research endeavors.

References

• PubChem. (n.d.). 4-Bromo-2-fluorobenzoyl chloride. National Center for Biotechnology Information. Retrieved from [Link]

• Name Reactions in Organic Synthesis. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols: Esterification of Phenols with Benzoyl Halides Under Mild Conditions.

• Testbook. (n.d.). Schotten Baumann Reaction: Definition, Procedure, Mechanism, Uses. Retrieved from [Link]

• BYJU'S. (2019). Schotten Baumann Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• L.S. College, Muzaffarpur. (2020). Schotten–Baumann reaction.
• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction.
• ChemKey. (n.d.). Preparation of Esters.

• Chemistry LibreTexts. (2023). Other Reactions of Phenol. Retrieved from [Link]

• YouTube. (2023). Reaction of phenol with acetyl chloride & benzoyl chloride | Esterification. Retrieved from [Link]

• Arkivoc. (n.d.). Pivalic anhydride mediated esterification of phenols with carboxylic acids through sodium thiosulfate catalysis.

• Organic Chemistry Portal. (n.d.). Schotten Baumann Reaction Mechanism Detailed Explanation. Retrieved from [Link]

• National Institutes of Health. (2021). Cu-Catalyzed Arylation of Bromo-Difluoro-Acetamides by Aryl Boronic Acids, Aryl Trialkoxysilanes and Dimethyl-Aryl-Sulfonium Salts: New Entries to Aromatic Amides. Retrieved from [Link]

• MDPI. (2021). Cu-Catalyzed Arylation of Bromo-Difluoro-Acetamides by Aryl Boronic Acids, Aryl Trialkoxysilanes and Dimethyl-Aryl-Sulfonium Salts: New Entries to Aromatic Amides. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Novel Ester-Based 5-Fluorouracil Derivatives.
• Google Patents. (n.d.). Preparation method of 5-bromo-2-chloro-4' -ethoxy benzophenone.
• Google Patents. (n.d.). Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis.

• Chemguide. (n.d.). some more reactions of phenol. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 4-Bromo-2-fluorobenzoyl Chloride: A Key Building Block for Chemical Innovation. Retrieved from a relevant company blog or technical article.

• Chemistry LibreTexts. (2021). 2.8: Acid Halides for Ester Synthesis. Retrieved from [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. CN106700129A - Ester antioxidant of sterically hindered phenol, preparation method and application thereof - Google Patents [patents.google.com]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 6. An efficient microscale procedure for the preparation of 3,5-dinitrobenzoates - ProQuest [proquest.com]
• 7. Synthesis, Characterization, and Evaluation of a Hindered Phenol-Linked Benzophenone Hybrid Compound as a Potential Polymer Anti-Aging Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DE19723214A1 - Preparation of 4-nitro:phenol derivative pharmaceutical intermediates - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. nbinno.com [nbinno.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. CN104478771A - Purification method of hindered-phenol efficient antioxidant - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]
• 15. chem.libretexts.org [chem.libretexts.org]

Application Notes & Protocols: The Strategic Use of 4-Bromo-2-chloro-5-fluorobenzoyl Chloride in the Synthesis of Advanced Agrochemicals

These application notes serve as a technical guide for researchers, chemists, and professionals engaged in the synthesis and development of novel agrochemicals. We will delve into the strategic application of 4-Bromo-2-chloro-5-fluorobenzoyl chloride, a versatile trifunctionalized aromatic building block, in the construction of complex and potent active ingredients. The focus will be on its role in the synthesis of N-aryl anthranilamide analogs, a class of insecticides that includes blockbuster products like chlorantraniliprole. While this specific starting material may not be in the primary industrial route for existing commercial products, its unique substitution pattern offers significant potential for the discovery of new agrochemicals with modified properties.

The highly reactive acyl chloride group of 4-Bromo-2-chloro-5-fluorobenzoyl chloride makes it an excellent electrophile for reactions with nucleophiles like anilines. The presence of bromine, chlorine, and fluorine atoms on the benzene ring provides opportunities for further functionalization through cross-coupling reactions or nucleophilic aromatic substitution, allowing for the fine-tuning of the final molecule's biological activity and physicochemical properties.[1][2]

Core Application: Synthesis of a Novel N-Aryl Anthranilamide Analog

This section will detail a representative synthetic protocol for a novel N-aryl anthranilamide analog, demonstrating the utility of 4-Bromo-2-chloro-5-fluorobenzoyl chloride as a key starting material. The reaction pathway is based on established amide bond formation methodologies widely used in the synthesis of related agrochemicals.[3][4]

Visualizing the Synthetic Pathway

The following diagram illustrates the key transformation from 4-Bromo-2-chloro-5-fluorobenzoyl chloride to a target N-aryl anthranilamide analog.

Caption: Synthetic pathway from 4-Bromo-2-chloro-5-fluorobenzoyl chloride.

Experimental Protocol: Synthesis of a Novel N-Aryl Anthranilamide Analog

This protocol outlines the synthesis of a novel N-aryl anthranilamide analog via the acylation of 2-amino-N,3-dimethylbenzamide with 4-Bromo-2-chloro-5-fluorobenzoyl chloride.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
4-Bromo-2-chloro-5-fluorobenzoyl chloride	203302-93-6	271.90	2.72 g	0.01
2-Amino-N,3-dimethylbenzamide	20690-67-1	164.20	1.64 g	0.01
Pyridine	110-86-1	79.10	1.58 g	0.02
Dichloromethane (DCM), anhydrous	75-09-2	84.93	50 mL	-
Hydrochloric Acid (1M)	7647-01-0	36.46	20 mL	-
Saturated Sodium Bicarbonate Solution	144-55-8	84.01	20 mL	-
Brine	-	-	20 mL	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37	5 g	-

Procedure

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-amino-N,3-dimethylbenzamide (1.64 g, 0.01 mol) and pyridine (1.58 g, 0.02 mol) in 50 mL of anhydrous dichloromethane. Cool the solution to 0-5 °C in an ice bath.

• Addition of Acyl Chloride: Dissolve 4-Bromo-2-chloro-5-fluorobenzoyl chloride (2.72 g, 0.01 mol) in 20 mL of anhydrous dichloromethane and add it to the dropping funnel. Add the acyl chloride solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 20 mL of 1M HCl, 20 mL of water, 20 mL of saturated sodium bicarbonate solution, and 20 mL of brine.

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure N-(4-bromo-2-chloro-5-fluorobenzoyl)-2-amino-N,3-dimethylbenzamide.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, Mass Spectrometry, and FT-IR to confirm its structure and purity.

General Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of the target compound.

Caption: General experimental workflow for the synthesis.

Safety and Handling

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a corrosive substance that is sensitive to moisture.[5][6] Handle this reagent in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[7] Avoid inhalation of vapors and contact with skin and eyes.[5] In case of contact, flush the affected area with copious amounts of water and seek immediate medical attention.[5] Store the reagent in a tightly sealed container under an inert atmosphere in a cool, dry place.

Trustworthiness and Self-Validation

The protocol described is based on well-established chemical principles of amide bond formation. The progress of the reaction can be reliably monitored by standard analytical techniques such as TLC and HPLC. The purification by column chromatography is a robust method for isolating the desired product. The final characterization by spectroscopic methods provides definitive validation of the product's identity and purity, ensuring the reliability of the synthetic outcome.

Conclusion

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a valuable building block for the synthesis of novel agrochemical candidates, particularly within the N-aryl anthranilamide class of insecticides. The protocol provided herein offers a reliable and adaptable method for the synthesis of such compounds. The unique halogenation pattern of this starting material presents numerous opportunities for further derivatization, enabling the exploration of new chemical space in the quest for more effective and environmentally benign crop protection agents.

References

• Patsnap Eureka. Method for synthesizing chlorantraniliprole. Accessed January 16, 2026. [Link]

• Google Patents. CN104844569A - Chlorantraniliprole synthesis method. Accessed January 16, 2026.
• Google Patents.
• Google Patents.

• Ningbo Inno Pharmchem Co., Ltd. 4-Bromo-2-fluorobenzoyl Chloride: A Key Building Block for Chemical Innovation. Accessed January 16, 2026. [Link]

• Ningbo Inno Pharmchem Co., Ltd. Advancing Chemical Synthesis: The Versatility of 2-Chloro-4-bromo-5-fluorobenzaldehyde. Accessed January 16, 2026. [Link]

• ScienceDirect. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Accessed January 16, 2026. [Link]

• Google Patents. US 9,315,438 B2 - Optically pure benzyl-4-chlorophenyl-C-glucoside derivatives and process for preparing the same. Accessed January 16, 2026.
• Google Patents. JPS62114921A - 1-bromo-2-chloro-4-fluorobenzene and production thereof. Accessed January 16, 2026.
• Google Patents. CN111018740A - Synthesis method of 4-bromo-2-cyano-5-fluorobenzoic acid methyl ester. Accessed January 16, 2026.

• Patsnap Eureka. A kind of synthetic method for preparing 5-bromo-2-chloro-4'-ethoxydiphenylmethane. Accessed January 16, 2026. [Link]

• PubChem. 5-Bromo-2-chlorobenzoyl chloride. Accessed January 16, 2026. [Link]

• Google Patents. CN111099975A - Preparation method of 5-bromo-2-chloro-4' -ethoxy benzophenone. Accessed January 16, 2026.

• PubChem. 4-Bromo-2-fluorobenzoyl chloride. Accessed January 16, 2026. [Link]

• Google Patents. US 2016/0272583 A1 - Process for the Preparation of Dapagliflozin. Accessed January 16, 2026.

• PubMed. 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate for the Synthesis of Pentasubstituted Pyridines. Accessed January 16, 2026. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. CN111018740B - Synthesis method of 4-bromo-2-cyano-5-fluorobenzoic acid methyl ester - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN104844569A - Chlorantraniliprole synthesis method - Google Patents [patents.google.com]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. fishersci.com [fishersci.com]

Application Notes and Protocols for the Synthesis of N-Aryl Amides

Abstract

The N-aryl amide linkage is a cornerstone structural motif in a vast array of functional molecules, including pharmaceuticals, agrochemicals, and advanced materials. Its synthesis is therefore a critical transformation in both academic research and industrial drug development. This comprehensive guide provides an in-depth exploration of the primary experimental procedures for constructing N-aryl amides. We will move beyond a simple recitation of steps to dissect the underlying principles and rationale behind key methodological choices. This document is structured to provide researchers, scientists, and drug development professionals with a robust framework for selecting, optimizing, and executing the synthesis of N-aryl amides with high efficiency and scientific rigor. We will cover classical condensation reactions and delve deeply into modern transition metal-catalyzed cross-coupling methodologies, offering detailed, field-proven protocols, troubleshooting insights, and critical safety considerations.

The Strategic Importance of N-Aryl Amides

The prevalence of the N-aryl amide substructure in biologically active compounds underscores its importance. This functional group often plays a crucial role in molecular recognition by engaging in hydrogen bonding and providing a rigidifying element to a molecule's conformation, which is essential for binding to biological targets like enzymes and receptors. Consequently, reliable and versatile methods for their synthesis are in constant demand.[1]

Synthetic Strategies for N-Aryl Amide Formation

The construction of the C(aryl)-N(amide) bond can be approached through several distinct strategies, each with its own advantages and limitations. The choice of method is often dictated by the substrate scope, functional group tolerance, and desired scale of the reaction.

Classical Approaches: Acylation of Anilines

The most traditional route involves the acylation of an aniline or its derivative with an activated carboxylic acid species.

Discovered in the 1880s, the Schotten-Baumann reaction remains a highly effective method for amide synthesis, particularly on a large scale.[2][3] It involves the reaction of an amine with an acyl chloride under biphasic conditions.[4] An aqueous base, typically sodium hydroxide, serves a dual purpose: it neutralizes the hydrochloric acid byproduct, which prevents the protonation of the starting amine, and drives the reaction equilibrium toward the amide product.[2][5]

Mechanism Insight: The reaction is a nucleophilic acyl substitution. The amine attacks the electrophilic carbonyl carbon of the acyl chloride. The key to the process is the biphasic environment; the organic phase dissolves the amine and acyl chloride, while the aqueous base remains separate, capturing the generated HCl at the interface.[4][6]

Modern Cross-Coupling Strategies

While classical methods are powerful, they are often limited to the coupling of anilines. Modern transition metal-catalyzed reactions have revolutionized N-aryl amide synthesis by enabling the direct coupling of amides with aryl halides, offering broader substrate scope and milder conditions.

The Ullmann condensation is a cornerstone of C-N bond formation, historically requiring harsh conditions like high temperatures and stoichiometric copper.[7][8] The Goldberg variation specifically applies to the N-arylation of amides.[9] Modern advancements, particularly the introduction of chelating ligands such as amino acids (e.g., L-proline) and diamines, have transformed this reaction, allowing it to proceed catalytically under significantly milder conditions.[7][10][11]

Mechanism Insight: The reaction is believed to proceed through a catalytic cycle involving a copper(I)-amidate complex. This complex undergoes oxidative addition with the aryl halide to form a transient copper(III) intermediate, which then reductively eliminates the N-aryl amide product, regenerating the active copper(I) catalyst.[7]

The Buchwald-Hartwig amination is arguably the most versatile and widely used method for forming C-N bonds in modern organic synthesis.[12][13] This palladium-catalyzed cross-coupling reaction allows for the efficient N-arylation of a vast range of amides with aryl halides, triflates, and other electrophiles.[12][14] The success of this reaction is critically dependent on the choice of a bulky, electron-rich phosphine ligand, which facilitates the key steps of the catalytic cycle.[15][16]

Catalytic Cycle and Mechanism: The generally accepted mechanism involves a Pd(0)/Pd(II) catalytic cycle.[17][18]

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the aryl halide (Ar-X) to form a Pd(II) complex.[13]

• Amide Coordination & Deprotonation: The amide coordinates to the palladium center, and a base deprotonates the amide N-H bond to form a palladium-amidate complex.[18]

• Reductive Elimination: This key step involves the formation of the C-N bond and the N-aryl amide product, regenerating the active Pd(0) catalyst.[12][13]

An unproductive side reaction, beta-hydride elimination, can sometimes compete with reductive elimination.[12]

Caption: Catalytic cycle of the Buchwald-Hartwig amidation.

Key Reaction Components for Buchwald-Hartwig Amidation:

Component	Role & Common Examples	Rationale & Expert Insights
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, or pre-formed precatalysts (e.g., XPhos Pd G3).[15]	Precatalysts are often preferred as they are air-stable and rapidly generate the active Pd(0) species upon exposure to base, leading to more reproducible results.[14][15] Using Pd(II) sources requires an in situ reduction step.[14]
Ligand	Bulky, electron-rich biaryl phosphines: XPhos, SPhos, RuPhos, BrettPhos.[16]	The ligand stabilizes the Pd(0) species and promotes both the oxidative addition and the crucial reductive elimination step. The choice of ligand is highly substrate-dependent.[12][16]
Base	Strong, non-nucleophilic bases: NaOt-Bu, KOt-Bu, LiHMDS. Weaker bases: K₃PO₄, Cs₂CO₃.[14]	Strong bases are typically required to deprotonate the amide. However, for base-sensitive substrates, weaker inorganic bases can be effective, albeit often requiring higher temperatures or longer reaction times.[14][17]
Solvent	Aprotic polar solvents: Toluene, Dioxane, THF, DMF.	Toluene is a common choice. The solvent must be anhydrous and deoxygenated as both oxygen and water can deactivate the catalyst.[19]
Aryl Electrophile	Aryl bromides, chlorides, iodides, and triflates.	The reactivity order is generally Ar-I > Ar-Br > Ar-OTf > Ar-Cl.[14] Modern ligands have enabled the efficient coupling of less reactive but more economical aryl chlorides.[12][19]

Detailed Experimental Protocols

The following protocols are representative examples and should be adapted based on the specific substrates and available laboratory equipment.

Protocol 1: Classical Synthesis via Schotten-Baumann Reaction

Synthesis of N-phenylbenzamide from Aniline and Benzoyl Chloride

This protocol is adapted from standard procedures for the Schotten-Baumann reaction.[2][4]

Materials:

• Aniline (1.0 eq.)

• Benzoyl chloride (1.05 eq.)

• Dichloromethane (DCM)

• 10% Aqueous Sodium Hydroxide (NaOH) solution (approx. 2.5 eq.)

• Magnetic stirrer, Erlenmeyer flask, separatory funnel

Procedure:

• Preparation: In a 250 mL Erlenmeyer flask, dissolve aniline (1.0 eq.) in 50 mL of DCM. In a separate beaker, prepare the 10% aqueous NaOH solution.

• Reaction Setup: Place the flask containing the aniline solution in an ice bath on a magnetic stirrer. Begin stirring and add the 10% NaOH solution.

• Addition of Acyl Chloride: Add benzoyl chloride (1.05 eq.) dropwise to the vigorously stirred biphasic mixture over 15-20 minutes. Maintain the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours. Monitor reaction completion by TLC.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude solid can be purified by recrystallization from ethanol/water to yield pure N-phenylbenzamide.[20]

Protocol 2: Copper-Catalyzed N-Arylation via Ullmann Condensation

Synthesis of N-(4-methylphenyl)acetamide from Acetamide and 4-Iodotoluene

This protocol is based on modern, ligand-assisted Ullmann conditions.[10]

Materials:

• Acetamide (1.0 eq.)

• 4-Iodotoluene (1.2 eq.)

• Copper(I) Iodide (CuI) (5 mol%)

• L-Proline (10 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 eq.)

• Dimethyl Sulfoxide (DMSO)

• Schlenk tube or sealed vial, magnetic stirrer, heating block

Procedure:

• Inert Atmosphere Setup: To a Schlenk tube equipped with a magnetic stir bar, add CuI (0.05 eq.), L-proline (0.10 eq.), acetamide (1.0 eq.), and K₃PO₄ (2.0 eq.).

• Evacuate and Backfill: Seal the tube, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Reagent Addition: Under a positive pressure of inert gas, add 4-iodotoluene (1.2 eq.) followed by anhydrous DMSO.

• Reaction: Seal the tube tightly and place it in a preheated oil bath or heating block at 110 °C. Stir for 5-24 hours, monitoring by TLC or LC-MS.

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Filter the mixture through a pad of Celite to remove insoluble copper salts.

• Extraction: Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (3x).

• Isolation & Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by silica gel column chromatography.[10]

Protocol 3: Palladium-Catalyzed N-Arylation via Buchwald-Hartwig Amidation

Synthesis of N-(p-tolyl)morpholine-4-carboxamide from 4-Chlorotoluene and Morpholine

This protocol provides a general workflow for a Pd-catalyzed C-N coupling reaction.[19]

Caption: General experimental workflow for Buchwald-Hartwig amidation.

Materials:

• 4-Chlorotoluene (1.0 eq.)

• Morpholine (1.5 eq.)

• Pd₂(dba)₃ (1.5 mol%) or appropriate precatalyst

• XPhos (3.0 mol%)

• Sodium tert-butoxide (NaOt-Bu) (2.0 eq.)

• Toluene (anhydrous, degassed)

• Schlenk flask, inert gas line (Ar or N₂), syringe, magnetic stirrer, heating mantle/oil bath

Procedure:

• Catalyst Preparation (under inert atmosphere): In a glovebox or on a Schlenk line, add the palladium source (e.g., Pd₂(dba)₃, 1.5 mol%), the ligand (e.g., XPhos, 3.0 mol%), and sodium tert-butoxide (2.0 eq.) to an oven-dried Schlenk flask equipped with a stir bar.

• Reagent Addition: Seal the flask, remove it from the glovebox (if used), and connect to an inert gas line. Add degassed toluene via cannula or syringe. Stir for 5 minutes at room temperature. Then, add 4-chlorotoluene (1.0 eq.) followed by morpholine (1.5 eq.) via syringe.

• Reaction: Heat the reaction mixture to reflux (approx. 110 °C) with vigorous stirring. The reaction typically turns dark brown or black. Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

• Workup: Cool the reaction mixture to room temperature. Carefully quench by adding water.[19]

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with ethyl acetate or toluene.

• Isolation and Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the pure N-aryl amide.[19]

Safety Considerations for N-Aryl Amide Synthesis

Chemical synthesis requires rigorous adherence to safety protocols. The methods described herein involve significant potential hazards.

• Exothermic Reactions: Palladium-catalyzed cross-coupling reactions are known to be exothermic and can pose a risk of a thermal runaway, especially on a larger scale.[21][22] Reactions should be conducted with appropriate temperature control, and "all-in" additions of reagents before heating should be carefully considered.[22]

• Air-Sensitive Reagents: Many reagents used in modern cross-coupling, such as phosphine ligands, palladium catalysts, and strong bases like NaOt-Bu and n-butyllithium, are air- and/or moisture-sensitive.[15][23] n-Butyllithium is pyrophoric and can ignite spontaneously on contact with air.[24] These must be handled under an inert atmosphere (N₂ or Ar) using Schlenk line or glovebox techniques.[23]

• Toxic and Flammable Materials: Acyl chlorides are corrosive and lachrymatory. Organic solvents like toluene, DCM, and DMSO are flammable and have specific health hazards.[7] Always handle these chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Pressure: Reactions in sealed tubes can build up significant pressure upon heating. Use of a blast shield is mandatory.[7]

A thorough risk assessment must be conducted before commencing any experimental work.

Conclusion

The synthesis of N-aryl amides is a fundamental task in organic chemistry with profound implications for drug discovery and materials science. While classical methods like the Schotten-Baumann reaction offer robust, scalable routes, modern transition metal-catalyzed cross-couplings, particularly the Ullmann-Goldberg condensation and the Buchwald-Hartwig amidation, provide unparalleled scope and functional group tolerance. The choice of methodology depends on a careful analysis of the specific substrates, desired scale, and available resources. A deep understanding of the reaction mechanisms, meticulous execution of experimental protocols, and an unwavering commitment to safety are paramount to achieving success in this critical area of synthesis.

References

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved January 17, 2026, from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved January 17, 2026, from [Link]

• Name-Reaction.com. (n.d.). Buchwald-Hartwig amination. Retrieved January 17, 2026, from [Link]

• Patil, A. A., et al. (2017). RECENT SYNTHESIS AND APPLICATIONS OF N- ARYL AMINES: A MINI REVIEW. World Journal of Pharmaceutical and Medical Research, 3(9), 147-156.

• MDPI. (2014). Copper-Catalyzed N-Arylation of Amides Using (S)-N-Methylpyrrolidine-2-carboxylate as the Ligand. Molecules, 19(9), 13583-13591. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination. Retrieved January 17, 2026, from [Link]

• Seidel, D., et al. (2020). Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. Journal of the American Chemical Society, 142(3), 1530-1535.
• Journal of the Chemical Society, Perkin Transactions 1. (1983). Ullmann condensation using copper or copper oxide as the reactant. Arylation of active hydrogen compounds. 0(1), 86-91.

• BYJU'S. (2019). Schotten Baumann Reaction. Retrieved January 17, 2026, from [Link]

• Quora. (2020). What is the Schottan-Baumann reaction?. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (2017). Synthesis of N-Aryl Amides by Ligand-Free Copper-Catalyzed ipso-Amidation of Arylboronic Acids with Nitriles. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2020). Preparation of N -Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. Retrieved January 17, 2026, from [Link]

• Grokipedia. (n.d.). Schotten–Baumann reaction. Retrieved January 17, 2026, from [Link]

• RSC Publishing. (2023).

• Semantic Scholar. (n.d.). Solvent- and transition metal-free amide synthesis from phenyl esters and aryl amines. Retrieved January 17, 2026, from [Link]

• Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples. Retrieved January 17, 2026, from [Link]

• Wikipedia. (n.d.). Ullmann condensation. Retrieved January 17, 2026, from [Link]

• RSC Publishing. (2023).
• ACS Publications. (2021). Potential Safety Hazards Associated with Pd-Catalyzed Cross-Coupling Reactions. Accounts of Chemical Research, 54(19), 3693-3706.
• ACS Publications. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students.

• CatSci Ltd. (n.d.). A Practical Guide to the Rapid Optimisation of Buchwald-Hartwig Amination Reactions. Retrieved January 17, 2026, from [Link]

• ChemRxiv. (2021).

• ResearchGate. (2020). What is the best technique for amide purification?. Retrieved January 17, 2026, from [Link]

• ACS Publications. (2019). Potential Safety Hazards Associated with Pd-Catalyzed Cross-Coupling Reactions. Organic Process Research & Development, 23(12), 2608-2630.
• ACS Publications. (2011). Pd-Catalyzed N-Arylation of Secondary Acyclic Amides: Catalyst Development, Scope, and Computational Study. Journal of the American Chemical Society, 133(22), 8480-8483.

• ResearchGate. (2002). Mild Method for Ullmann Coupling Reaction of Amines and Aryl Halides. Retrieved January 17, 2026, from [Link]

• NIH. (2014). A one pot protocol to convert nitro-arenes into N-aryl amides. Tetrahedron Letters, 55(41), 5644-5646.
• Purdue University. (2022).
• NIH. (2024). Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions. International Journal of Molecular Sciences, 25(8), 4253.
• White Rose Research Online. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques.
• Thieme. (2017). Synthesis of N-Aryl Amides by Ligand-Free Copper-Catalyzed ipso- Amidation of Arylboronic Acids with Nitriles. Synthesis, 49(08), 1834-1838.
• ACS Publications. (2008). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides. Journal of the American Chemical Society, 130(41), 13552-13554.
• BOC Sciences. (2024).
• University of York. (2019).

Sources

• 1. Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. byjus.com [byjus.com]
• 3. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples [vedantu.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. quora.com [quora.com]
• 6. grokipedia.com [grokipedia.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 9. Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. name-reaction.com [name-reaction.com]
• 14. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 15. Buchwald Katalysatoren & Liganden [sigmaaldrich.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. alfa-chemistry.com [alfa-chemistry.com]
• 19. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | TCI AMERICA [tcichemicals.com]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. engineering.purdue.edu [engineering.purdue.edu]
• 23. pubs.acs.org [pubs.acs.org]
• 24. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Notes & Optimization

Technical Support Center: Optimizing Schotten-Baumann Reactions for 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

Welcome to the technical support center for optimizing acylation reactions involving 4-Bromo-2-chloro-5-fluorobenzoyl chloride. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of the Schotten-Baumann reaction with this highly reactive substrate. Our goal is to provide you with a deep understanding of the reaction's nuances and equip you with practical, field-proven troubleshooting strategies to ensure high yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the Schotten-Baumann reaction and why is it used for forming amides and esters?

The Schotten-Baumann reaction is a robust method for synthesizing amides from amines or esters from alcohols using an acid chloride or anhydride.[1][2][3] The reaction is typically conducted under biphasic conditions, consisting of an organic solvent and an aqueous solution containing a base.[4][5][6]

The core of the reaction is a nucleophilic acyl substitution.[7] The nucleophile (the lone pair on the amine's nitrogen or alcohol's oxygen) attacks the electrophilic carbonyl carbon of the acid chloride. This forms a tetrahedral intermediate, which then collapses, expelling the chloride ion (a good leaving group) to form the final amide or ester. A critical component is the base (commonly sodium hydroxide), which serves two primary purposes:

• Neutralizing Acid Byproduct: The reaction generates one equivalent of hydrochloric acid (HCl). The base neutralizes this HCl, preventing it from protonating the starting amine.[8][9] A protonated amine is no longer nucleophilic and would halt the reaction.[10]

• Driving Equilibrium: By removing the HCl byproduct, the base drives the reaction equilibrium towards the product side, ensuring a high conversion rate.[2][8]

Q2: What makes 4-Bromo-2-chloro-5-fluorobenzoyl chloride a particularly challenging substrate?

4-Bromo-2-chloro-5-fluorobenzoyl chloride is an "activated" acid chloride. The aromatic ring is substituted with three powerful electron-withdrawing groups (EWG): bromine, chlorine, and fluorine. These halogens pull electron density away from the carbonyl group via the inductive effect.

This has two major consequences:

• Increased Reactivity: The carbonyl carbon becomes significantly more electrophilic (electron-poor). This makes it highly susceptible to attack by nucleophiles, which can be beneficial for reactions with weak nucleophiles.

• Increased Susceptibility to Hydrolysis: The high electrophilicity also makes the acid chloride extremely sensitive to hydrolysis by water.[11] In the biphasic Schotten-Baumann system, water is present as the solvent for the base. Therefore, a significant competing side reaction is the conversion of the acid chloride to the unreactive 4-bromo-2-chloro-5-fluorobenzoic acid. This is often the primary cause of low yields.

Troubleshooting Guide

Q3: My reaction yield is very low. What are the most likely causes and how can I fix it?

Low yield with this substrate is almost always a competition between the desired acylation and the undesired hydrolysis. Here’s how to troubleshoot:

Probable Cause	Scientific Rationale	Recommended Solution
Acid Chloride Hydrolysis	The highly electrophilic carbonyl carbon reacts with water in the aqueous phase before it can react with your nucleophile in the organic phase.[12]	1. Lower the Temperature: Cool the reaction mixture to 0-5 °C before and during the addition of the acid chloride. This dramatically slows the rate of hydrolysis more than it slows the rate of acylation.2. Control Addition Rate: Add the acid chloride (dissolved in the organic solvent) dropwise to the vigorously stirred biphasic mixture over 30-60 minutes. This keeps the instantaneous concentration of the acid chloride low, favoring reaction with the amine over water.[9]3. Ensure Vigorous Stirring: High agitation creates a large interfacial surface area between the organic and aqueous phases, facilitating the reaction between the nucleophile and acid chloride while the base efficiently neutralizes HCl in the aqueous phase.
Amine/Alcohol Protonation	If the base concentration is too low or mixing is poor, the generated HCl can protonate your nucleophile, rendering it inactive.	1. Use Sufficient Base: Employ at least 2.0 equivalents of the amine/alcohol or 1.0 equivalent of an inorganic base like NaOH. For amine acylations, it's common to use one equivalent of the amine to react and a second to act as the base, or use one equivalent of the amine with an inorganic base.[11]2. Monitor pH: If possible, periodically check the pH of the aqueous layer to ensure it remains strongly basic (pH > 10).
Low Nucleophile Reactivity	If your amine or alcohol is sterically hindered or has electron-withdrawing groups, its nucleophilicity may be too low to compete effectively with water.	1. Switch to Anhydrous Conditions: Consider using an organic base like triethylamine (TEA) or pyridine in an anhydrous organic solvent (like DCM or THF). This eliminates water entirely. Pyridine can also act as a nucleophilic catalyst, increasing the acylating power of the acid chloride.[4][8]2. Increase Temperature (Carefully): For anhydrous reactions, gently warming to 40-50 °C may be necessary after the initial addition. This should only be attempted after confirming that hydrolysis is not the primary issue.

Q4: How do I choose the optimal base and solvent for my reaction?

The choice of base and solvent is critical and depends on the nucleophile's reactivity and stability.

Table 1: Comparison of Reaction Conditions

Condition Type	Base	Solvent System	Pros	Cons	Best For...
Classic Biphasic	NaOH, KOH, Na₂CO₃[13]	Water + DCM, Diethyl Ether, or Toluene	- Inexpensive- Simple workup- Efficient HCl scavenging	- High risk of hydrolysis with activated substrates- Not suitable for water-sensitive compounds	Unhindered, highly nucleophilic amines or alcohols where the acylation reaction is very fast.
Anhydrous Organic	Pyridine, Triethylamine (TEA)	Anhydrous DCM, THF, Acetonitrile	- Eliminates water, preventing hydrolysis- Pyridine can catalyze the reaction[2]- Better for weakly nucleophilic substrates	- Requires anhydrous reagents & technique- Organic bases can be difficult to remove during purification- TEA can form insoluble hydrochloride salts	Weakly nucleophilic or sterically hindered amines/alcohols; water-sensitive substrates.

Q5: I see a significant amount of white precipitate during my workup. What is it and how do I remove it?

The white precipitate is likely the hydrolysis byproduct, 4-bromo-2-chloro-5-fluorobenzoic acid. It is insoluble in acidic and neutral aqueous solutions but soluble in basic solutions.

Purification Protocol:

• After the reaction is complete, transfer the mixture to a separatory funnel.

• Separate the organic and aqueous layers.

• Wash the organic layer sequentially with:

  • 1M HCl solution: To remove any remaining amine or organic base.

  • Saturated NaHCO₃ or 1M NaOH solution: This is the key step. The basic wash will deprotonate the carboxylic acid byproduct, forming a water-soluble sodium salt which will be extracted into the aqueous layer. Repeat this wash 2-3 times.

  • Brine (Saturated NaCl solution): To remove residual water from the organic layer.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain your crude product.

• Further purification can be achieved by recrystallization or column chromatography if necessary.

Optimized Experimental Protocol

This protocol provides a robust starting point for the acylation of a generic primary amine (R-NH₂) using classic Schotten-Baumann conditions, optimized to minimize hydrolysis.

Materials:

• Primary Amine (R-NH₂): 1.0 eq

• 4-Bromo-2-chloro-5-fluorobenzoyl chloride: 1.05 eq

• Sodium Hydroxide (NaOH): 2.0 eq

• Dichloromethane (DCM): ~10 mL per gram of amine

• Deionized Water: ~10 mL per gram of amine

Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the primary amine (1.0 eq) and sodium hydroxide (2.0 eq) in deionized water. Cool the flask in an ice-water bath to 0-5 °C with vigorous stirring.

• Acid Chloride Addition: Dissolve the 4-Bromo-2-chloro-5-fluorobenzoyl chloride (1.05 eq) in dichloromethane (DCM). Using an addition funnel, add this solution dropwise to the rapidly stirring, chilled aqueous mixture over approximately 45 minutes. Ensure the internal temperature does not rise above 10 °C.

• Reaction: After the addition is complete, allow the reaction to stir vigorously at 0-5 °C for 1 hour, then remove the ice bath and let it stir at room temperature for an additional 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, transfer the mixture to a separatory funnel.

• Extraction & Washes: Separate the layers. Extract the aqueous layer once more with a small portion of DCM. Combine the organic layers. Wash the combined organic layers with 1M NaOH (2x), followed by brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter the drying agent, and remove the solvent in vacuo to yield the crude amide product.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or purify by flash column chromatography.

References

• Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples. Retrieved from [Link]

• Testbook. (n.d.). Schotten Baumann Reaction: Definition, Procedure, Mechanism, Uses. Retrieved from [Link]

• Wikipedia. (2023). Schotten–Baumann reaction. Retrieved from [Link]

• Grokipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• BYJU'S. (2019, November 17). Schotten Baumann Reaction. Retrieved from [Link]

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• Physics Wallah. (n.d.). Reaction Mechanism of Schotten Baumann Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]

• Takeuchi, Y., et al. (2022). Multi-objective Bayesian optimisation using q-noisy expected hypervolume improvement (qNEHVI) for the Schotten–Baumann reaction. Digital Discovery. Retrieved from [Link]

• L.S.College, Muzaffarpur. (2020, August 1). Schotten–Baumann reaction. Retrieved from [Link]

• ResearchGate. (2025, October). Optimization Of Reaction Conditions And Yield Enhancement In The Synthesis Of New Amide Compounds From 2-Hydroxybenzoic And 2-Methoxybenzoic Acids Via The Schotten-Baumann Method. Retrieved from [Link]

• Le-Bolloch, V., et al. (2021). Kinetic study and modeling of the Schotten–Baumann synthesis of peroxyesters using phase-transfer catalysts in a capillary microreactor. Reaction Chemistry & Engineering. Retrieved from [Link]

• Wagh, P. S. (n.d.). The Schotten-Baumann Reaction: A Versatile Method for Amide Synthesis. Retrieved from [Link]

• Quora. (2020, July 2). What is the Schottan-Baumann reaction?. Retrieved from [Link]

• Chemistry Notes. (2023, August 23). Schotten Baumann Reaction: Introduction, mechanism, procedure. Retrieved from [Link]

• LibreTexts Chemistry. (2024, September 30). 21.4: Chemistry of Acid Halides. Retrieved from [Link]

• Scribd. (n.d.). Schotten–Baumann Reaction Guide. Retrieved from [Link]

Sources

• 1. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples [vedantu.com]
• 2. byjus.com [byjus.com]
• 3. chemistnotes.com [chemistnotes.com]
• 4. testbook.com [testbook.com]
• 5. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 8. Schotten Baumann Reaction| Reaction Mechanism of Schotten Baumann Reaction [pw.live]
• 9. Schotten-Baumann Reaction [organic-chemistry.org]
• 10. scribd.com [scribd.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Kinetic study and modeling of the Schotten–Baumann synthesis of peroxyesters using phase-transfer catalysts in a capillary microreactor - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D1RE00141H [pubs.rsc.org]
• 13. grokipedia.com [grokipedia.com]

Side reactions of 4-Bromo-2-chloro-5-fluorobenzoyl chloride with nucleophiles

Welcome to the technical support center for 4-Bromo-2-chloro-5-fluorobenzoyl chloride. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments with this highly reactive intermediate.

Understanding the Reactivity of 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a polyhalogenated aromatic acyl chloride. Its reactivity is primarily dictated by the highly electrophilic carbonyl carbon, a characteristic enhanced by the strong electron-withdrawing inductive effects of the chlorine, fluorine, and bromine substituents on the aromatic ring.[1][2] This heightened electrophilicity makes it an excellent acylating agent for a wide range of nucleophiles, including amines, alcohols, and aromatic compounds in Friedel-Crafts reactions.[3]

However, this high reactivity also predisposes the molecule to several side reactions. The presence of multiple halogen substituents and a chlorine atom at the ortho position introduces both electronic and steric factors that can lead to unexpected outcomes if not carefully controlled.[4][5]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format, providing insights into the underlying causes and offering practical solutions.

Issue 1: Low or No Yield of the Desired Amide/Ester Product

Question: I am reacting 4-Bromo-2-chloro-5-fluorobenzoyl chloride with my amine/alcohol, but I'm observing a very low yield of the desired amide/ester. What could be the cause?

Answer: Low or no yield in acylation reactions with this reagent is a common issue that can stem from several factors.

Possible Causes & Solutions:

• Hydrolysis of the Acyl Chloride: 4-Bromo-2-chloro-5-fluorobenzoyl chloride is highly susceptible to hydrolysis, reacting with even trace amounts of water to form the corresponding carboxylic acid, which is unreactive under these conditions.

  • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and ensure your nucleophile (amine/alcohol) is dry.

• Insufficiently Nucleophilic Reagent: While the acyl chloride is highly reactive, a very weak nucleophile may still react sluggishly.

  • Solution: For weakly nucleophilic amines or alcohols, consider the addition of a catalyst such as 4-dimethylaminopyridine (DMAP) in catalytic amounts. For amide synthesis, ensure the amine is not protonated; a non-nucleophilic base like triethylamine or diisopropylethylamine should be used to scavenge the HCl byproduct.

• Steric Hindrance: The chlorine atom at the ortho position can sterically hinder the approach of bulky nucleophiles.[5]

  • Solution: If your nucleophile is sterically demanding, you may need to increase the reaction temperature or use a less hindered, more reactive nucleophile if your synthetic route allows.

Issue 2: Formation of an Insoluble White Precipitate During the Reaction

Question: During my amidation reaction, a white precipitate formed immediately upon addition of the acyl chloride, and my desired product yield is low. What is this precipitate?

Answer: The immediate formation of a white precipitate in an amidation reaction is often the hydrochloride salt of your starting amine.

Possible Cause & Solution:

• HCl Byproduct Formation: The reaction of an acyl chloride with an amine produces one equivalent of hydrogen chloride (HCl). This strong acid will protonate any unreacted amine in the reaction mixture, forming an ammonium salt that is often insoluble in common organic solvents. This protonated amine is no longer nucleophilic and will not react with the acyl chloride.

  • Solution: Always include at least one equivalent of a non-nucleophilic base (e.g., triethylamine, pyridine, or diisopropylethylamine) in your reaction mixture. This "scavenger" base will neutralize the HCl as it is formed, preventing the protonation of your valuable nucleophile. For primary and secondary amines, it is common to use a slight excess (1.1-1.2 equivalents) of the scavenger base.

Issue 3: Unexpected Side Product Observed by LC-MS/NMR

Question: I have isolated my main product, but I see a significant side product with a mass corresponding to the displacement of one of the aromatic halogens. What is happening?

Answer: While less common than nucleophilic acyl substitution, under certain conditions, you may be observing a nucleophilic aromatic substitution (SNAr) reaction.

Possible Cause & Solution:

• Nucleophilic Aromatic Substitution (SNAr): The aromatic ring of 4-Bromo-2-chloro-5-fluorobenzoyl chloride is electron-deficient due to the presence of three halogen substituents and the acyl chloride group. This can make the ring susceptible to attack by strong nucleophiles. The positions ortho and para to the electron-withdrawing acyl chloride group are most activated for SNAr.[6]

  • Controlling Factors: SNAr is more likely to occur with strong, hard nucleophiles (e.g., alkoxides, primary amines) at elevated temperatures. The fluorine atom is generally the most facile leaving group in SNAr reactions on polyhalogenated aromatics, followed by chlorine and then bromine.[7]

  • Solution: To minimize SNAr, use milder reaction conditions. Keep the temperature as low as possible (e.g., 0 °C to room temperature). If using a strong nucleophile, consider a slow, dropwise addition of the acyl chloride to a solution of the nucleophile to maintain a low concentration of the acyl chloride and favor the faster acyl substitution reaction.

Frequently Asked Questions (FAQs)

• Q1: What is the role of the different halogens on the reactivity of the molecule?

  • A1: All three halogens (Br, Cl, F) are electron-withdrawing via the inductive effect, which increases the electrophilicity of the carbonyl carbon, making the acyl chloride highly reactive towards nucleophilic acyl substitution.[1] The chlorine at the 2-position can also introduce steric hindrance to the approaching nucleophile.[5] In the context of potential nucleophilic aromatic substitution, the fluorine atom is typically the most likely to be displaced, followed by chlorine.

• Q2: Can I use 4-Bromo-2-chloro-5-fluorobenzoyl chloride in Friedel-Crafts acylation reactions?

  • A2: Yes, it is a suitable reagent for Friedel-Crafts acylation. However, due to the presence of deactivating halogen substituents on the acyl chloride itself, the aromatic substrate you are acylating should be sufficiently activated (e.g., toluene, anisole). The reaction will require a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃).[8][9] Be aware that the product of the reaction, a ketone, can complex with the Lewis acid, so at least a stoichiometric amount of the catalyst is necessary.[3]

• Q3: How should I store and handle this reagent?

  • A3: 4-Bromo-2-chloro-5-fluorobenzoyl chloride is moisture-sensitive and corrosive. It should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place. Handle it in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Experimental Protocols

Protocol 1: General Procedure for Amide Synthesis

This protocol is a starting point and may require optimization for your specific amine.

• Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add your amine (1.0 eq.) and a suitable anhydrous solvent (e.g., dichloromethane, THF).

• Base Addition: Add a non-nucleophilic base such as triethylamine (1.2 eq.) or diisopropylethylamine (1.2 eq.).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Acyl Chloride Addition: Dissolve 4-Bromo-2-chloro-5-fluorobenzoyl chloride (1.05 eq.) in a minimal amount of anhydrous solvent and add it dropwise to the cooled amine solution over 10-15 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed.

• Workup: Quench the reaction by adding water. Separate the organic layer, wash with a mild acid (e.g., 1M HCl) to remove excess amine and base, followed by a wash with saturated sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo. Purify the crude product by column chromatography or recrystallization as needed.

Protocol 2: General Procedure for Esterification

This protocol is a general guideline for the esterification of a primary or secondary alcohol.

• Preparation: To an oven-dried round-bottom flask under an inert atmosphere, add your alcohol (1.0 eq.), an anhydrous aprotic solvent (e.g., dichloromethane), and a catalytic amount of DMAP (0.05-0.1 eq.).

• Base Addition: Add a non-nucleophilic base such as pyridine or triethylamine (1.2 eq.).

• Cooling: Cool the mixture to 0 °C.

• Acyl Chloride Addition: Add a solution of 4-Bromo-2-chloro-5-fluorobenzoyl chloride (1.1 eq.) in the same anhydrous solvent dropwise.

• Reaction: Stir at 0 °C for 30 minutes and then at room temperature, monitoring by TLC or LC-MS.

• Workup and Purification: Follow a similar workup and purification procedure as described in Protocol 1.

Visualizing Reaction Pathways

Diagram 1: Desired Nucleophilic Acyl Substitution vs. Side Reactions

Caption: A logical workflow for troubleshooting low-yield reactions.

Quantitative Data Summary

Issue	Common Cause	Key Parameter to Check	Recommended Action
Low Yield	Hydrolysis of Acyl Chloride	Water content of reagents/solvents	Use anhydrous conditions
Low Yield	Protonation of Nucleophile	Presence of a scavenger base	Add >1.0 eq. of a non-nucleophilic base
Side Product	Nucleophilic Aromatic Substitution	Reaction Temperature	Maintain low temperature (0 °C to RT)
No Reaction	Steric Hindrance	Bulkiness of Nucleophile	Increase reaction temperature or time

References

• Bentley, T. W., & Jones, R. O. (2011). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. Molecules, 16(8), 6896–6917. [Link]

• Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books.

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved January 17, 2026, from [Link]

• American Chemical Society. (2021). Probing the Effect of Halogen Substituents (Br, Cl, and F) on the Non-covalent Interactions in 1-(Adamantan-1-yl)-3-arylthiourea Derivatives: A Theoretical Study. ACS Omega. [Link]

• Chemistry LibreTexts. (2024). 21.2: Nucleophilic Acyl Substitution Reactions. Retrieved January 17, 2026, from [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved January 17, 2026, from [Link]

• Chemistry LibreTexts. (2023). Inductive Effects of Alkyl Groups. Retrieved January 17, 2026, from [Link]

• Pearson. (2024). Predict the major products formed when benzoyl chloride (PhCOCl) is treated with each of the following reagents. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2025). The reactions of 2-(chloroseleno)benzoyl chloride with nucleophiles. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved January 17, 2026, from [Link]

• Leah4sci. (2017, July 5). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems [Video]. YouTube. [Link]

• Save My Exams. (2024). Friedel-Crafts Acylation. Retrieved January 17, 2026, from [Link]

• Reddit. (2024). Why is an acyl halide more reactive than an amide to a nucleophilic attack?. Retrieved January 17, 2026, from [Link]

• The Organic Chemistry Tutor. (2025, February 26). Nucleophilic Aromatic Substitution EXPLAINED! [Video]. YouTube. [Link]

• Chemistry Steps. (n.d.). Steric Hindrance in SN2 and SN1 Reactions. Retrieved January 17, 2026, from [Link]

• The Organic Chemistry Tutor. (2018, May 7). Friedel Crafts Acylation of Benzene Reaction Mechanism [Video]. YouTube. [Link]

• Professor Dave Explains. (2019, July 12). Nucleophilic Aromatic Substitution [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2025). 3.7: Nucleophilic Aromatic Substitution. Retrieved January 17, 2026, from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved January 17, 2026, from [Link]

• Real Chemistry. (2022, March 4). Predicting the product of an esterification reaction [Video]. YouTube. [Link]

• National Center for Biotechnology Information. (2014). Synthesis of regiospecifically fluorinated conjugated dienamides. Molecules, 19(4), 4418–4432. [Link]

• OpenStax. (2023). 21.3 Reactions of Carboxylic Acids. In Organic Chemistry. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. m.youtube.com [m.youtube.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]

Purification of crude product from 4-Bromo-2-chloro-5-fluorobenzoyl chloride reactions

Welcome to the technical support center for the purification of crude 4-Bromo-2-chloro-5-fluorobenzoyl chloride. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and provide practical, in-depth solutions to ensure the successful purification of this highly reactive intermediate.

I. Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Q1: My crude 4-Bromo-2-chloro-5-fluorobenzoyl chloride is a dark or colored (yellow/brown) liquid/solid. What causes this and is it still usable?

A1: A yellow or brown tint in your crude product typically indicates the presence of impurities.[1] The discoloration can arise from several sources:

• Impure Starting Materials: The purity of the initial 4-Bromo-2-chloro-5-fluorobenzoic acid is critical. Any impurities in the starting material will likely carry through the synthesis.

• Side Reactions: At elevated temperatures during the chlorination reaction (e.g., with thionyl chloride or oxalyl chloride), side reactions can occur, leading to colored byproducts.[2]

• Degradation: 4-Bromo-2-chloro-5-fluorobenzoyl chloride is sensitive to moisture and can hydrolyze back to the corresponding carboxylic acid, which can contribute to discoloration.[3]

While a slightly colored product might be suitable for some less sensitive downstream reactions, for applications requiring high purity, such as in pharmaceutical synthesis, purification is strongly recommended.[1]

Q2: My reaction yield of purified 4-Bromo-2-chloro-5-fluorobenzoyl chloride is significantly lower than expected. What are the potential causes?

A2: Low yield is a common issue that can often be traced back to several factors throughout the experimental process:

• Incomplete Reaction: The conversion of the carboxylic acid to the acid chloride may not have gone to completion. It is crucial to monitor the reaction's progress using techniques like Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[1]

• Hydrolysis: This is a major contributor to yield loss. The acid chloride functionality is highly susceptible to hydrolysis from atmospheric moisture or residual water in solvents and glassware.[2][3] Always use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[2][4]

• Product Loss During Workup: During aqueous workup procedures to remove acidic impurities, some of the desired product may be lost if not performed carefully. Back-extraction of the aqueous layers with the organic solvent can help recover some of the lost product.[5]

• Side Reactions: The multi-functional nature of the molecule can lead to side reactions, consuming the starting material and reducing the yield of the desired product.[5]

Q3: My NMR/TLC analysis of the purified product still shows the presence of 4-Bromo-2-chloro-5-fluorobenzoic acid. How can I remove it?

A3: The presence of the starting carboxylic acid is a frequent impurity.[6] Here are several strategies to remove it:

• Aqueous Basic Wash: Dissolve the crude product in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and wash it with a saturated sodium bicarbonate solution.[3] The carboxylic acid will be deprotonated to its water-soluble carboxylate salt and partition into the aqueous layer. Caution: This process can be vigorous due to CO2 evolution, so vent the separatory funnel frequently.[5]

• Column Chromatography: If a basic wash is insufficient or not desired, column chromatography is an effective method. The carboxylic acid is more polar than the acid chloride and will have a lower Rf value, allowing for good separation.[5]

• Recrystallization: For solid products, recrystallization from a suitable solvent system can effectively remove the more polar carboxylic acid impurity, which will remain in the mother liquor.[1][5]

• Treatment with Thionyl Chloride: If the presence of the carboxylic acid is significant, you can treat the crude product with thionyl chloride to convert the remaining acid to the desired acid chloride.[7] Excess thionyl chloride can then be removed by distillation or co-evaporation with an inert solvent like toluene.[2]

Q4: I'm having difficulty purifying my product, which is an oil, and recrystallization is not an option. What should I do?

A4: For oily products, column chromatography is the primary purification method.[5]

• Choosing a Solvent System: The ideal mobile phase should provide good separation between your product and impurities on a TLC plate. A common starting point for benzoyl chloride derivatives is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[5][8] The polarity of the mobile phase can be gradually increased to elute the compounds from the column.

• Stationary Phase Considerations: While standard silica gel is often used, its acidic nature and adsorbed water can lead to the decomposition of the acid chloride on the column.[8] Consider using deactivated silica gel (pre-treated with a non-nucleophilic base like triethylamine) or neutral alumina to minimize degradation.[8]

II. Frequently Asked Questions (FAQs)

What are the most common impurities in crude 4-Bromo-2-chloro-5-fluorobenzoyl chloride?

Common impurities can arise from the synthesis and degradation processes. These may include:

• 4-Bromo-2-chloro-5-fluorobenzoic acid: This can be unreacted starting material or the product of hydrolysis.[1]

• Residual Solvents: Solvents used in the synthesis, such as thionyl chloride, oxalyl chloride, dichloromethane, or toluene, may be present.[1]

• Polymeric byproducts: Self-condensation of the benzoyl chloride can occur, especially during prolonged storage or at high temperatures.[1]

How can I confirm the purity and identity of my final product?

Several analytical techniques can be employed:

• Infrared (IR) Spectroscopy: A strong carbonyl (C=O) stretch around 1800 cm⁻¹ is characteristic of an acyl chloride. The absence of a broad hydroxyl (-OH) peak from the carboxylic acid indicates a successful conversion.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the molecule. The absence of the carboxylic acid proton signal (typically above 10 ppm in ¹H NMR) is a good indicator of purity.[3]

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

What are the best practices for storing purified 4-Bromo-2-chloro-5-fluorobenzoyl chloride?

Due to its moisture sensitivity, proper storage is crucial to maintain the integrity of the compound:

• Store in a tightly sealed container under an inert atmosphere (nitrogen or argon).[2][9]

• Keep in a cool, dry, and well-ventilated area.[10]

• For long-term storage, a desiccator is recommended.[2]

III. Experimental Protocols

Protocol 1: General Aqueous Workup Procedure

This protocol is designed to remove acidic impurities like the corresponding carboxylic acid.

• Once the reaction is complete, cool the mixture to room temperature.

• If the reaction was performed neat, dissolve the crude product in a suitable organic solvent such as dichloromethane or ethyl acetate.

• Transfer the solution to a separatory funnel.

• Wash the organic layer with a saturated NaHCO₃ solution. Caution: Vent the separatory funnel frequently to release CO₂ gas.[5]

• Wash the organic layer with brine (saturated NaCl solution) to remove residual water.[5]

• Dry the separated organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[5]

• Filter off the drying agent and concentrate the organic layer under reduced pressure to obtain the crude product.

Protocol 2: Column Chromatography

This is a general guideline for purifying 4-Bromo-2-chloro-5-fluorobenzoyl chloride using column chromatography.

Parameter	Recommendation	Rationale
Stationary Phase	Silica gel (consider deactivation with triethylamine) or neutral alumina.[8]	Minimizes on-column degradation of the acid-sensitive product.[8]
Mobile Phase	Start with a non-polar eluent system like Hexane/Ethyl Acetate or Hexane/Dichloromethane.[8]	The optimal ratio should be determined by TLC, aiming for an Rf of 0.2-0.3 for the product.[8]
Sample Loading	Dissolve the crude product in a minimal amount of the initial eluent or use a dry loading technique.[8]	Prevents band broadening and improves separation.
Elution	Gradually increase the polarity of the eluent to elute the desired compound.	Allows for the separation of impurities with different polarities.
Fraction Collection	Collect fractions and monitor by TLC to identify those containing the pure product.[8]	Ensures that only the pure fractions are combined.

Dry Loading Procedure:

• Dissolve your crude sample in a volatile solvent (e.g., dichloromethane).

• Add a small amount of dry silica gel to the solution.

• Remove the solvent using a rotary evaporator until you have a free-flowing powder of your crude sample adsorbed onto the silica gel.[8]

• Carefully load this powder onto the top of the prepared column.

IV. Visualization

Workflow for Purification Decision Making

The following diagram outlines a logical workflow for deciding on the appropriate purification strategy for your crude 4-Bromo-2-chloro-5-fluorobenzoyl chloride.

Caption: A decision tree for selecting the optimal purification method.

V. References

• Benchchem. (n.d.). Technical Support Center: Column Chromatography Purification of 4-(Chloromethyl)benzoyl Chloride Derivatives. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Purification of Products from 4-(Chloromethyl)benzoyl Chloride Reactions. Retrieved from

• ResearchGate. (2025). Acid Chloride/ chloroformate purification?. Retrieved from

• Benchchem. (n.d.). Purification strategies for removing benzyl chloride from reaction mixtures. Retrieved from

• SIELC Technologies. (n.d.). Separation of Benzoyl chloride, 2,5-dichloro- on Newcrom R1 HPLC column. Retrieved from

• Benchchem. (n.d.). Purification techniques for products of decanoyl chloride synthesis. Retrieved from

• Google Patents. (n.d.). CN102557923A - Method for purifying benzoyl chloride reaction terminating solution. Retrieved from

• LookChem. (n.d.). General procedures for the purification of Acid chlorides. Retrieved from

• Sigma-Aldrich. (2025). SAFETY DATA SHEET. Retrieved from

• Penta chemicals. (2025). Benzoyl chloride. Retrieved from

• CymitQuimica. (n.d.). Benzoyl chloride. Retrieved from

• Chemdad Co.,Ltd. (n.d.). 4-Bromobenzoyl chloride. Retrieved from

• Benchchem. (n.d.). Preventing the hydrolysis of 4-chlorobenzoyl chloride during synthesis. Retrieved from

• Benchchem. (n.d.). Removal of impurities from 2-Amino-5-bromobenzoyl chloride. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. General procedures for the purification of Acid chlorides - Chempedia - LookChem [lookchem.com]
• 7. 4-Bromobenzoyl chloride Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. pentachemicals.eu [pentachemicals.eu]

4-Bromo-2-chloro-5-fluorobenzoyl chloride reaction monitoring by TLC

This guide provides in-depth technical support for researchers, scientists, and drug development professionals utilizing Thin-Layer Chromatography (TLC) to monitor reactions involving 4-Bromo-2-chloro-5-fluorobenzoyl chloride. Here, we move beyond basic steps to explain the underlying principles and provide robust troubleshooting strategies to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why is TLC an effective method for monitoring the progress of a reaction?

TLC is a rapid, inexpensive, and highly sensitive technique for analyzing chemical reactions.[1][2] It allows for the quick separation of components in a mixture based on polarity, providing a visual representation of the consumption of starting materials and the formation of products.[3][4] This real-time qualitative analysis helps in determining reaction completion, identifying the presence of intermediates, and optimizing reaction conditions without the need for more complex instrumentation in the initial stages.[5]

Q2: What are the main challenges when using TLC for a reactive compound like 4-Bromo-2-chloro-5-fluorobenzoyl chloride?

The primary challenge is the high reactivity of the acyl chloride functional group.[6] 4-Bromo-2-chloro-5-fluorobenzoyl chloride can readily react with water, including residual moisture on the silica gel of the TLC plate.[7][8] This can lead to hydrolysis, converting the acyl chloride back to its corresponding carboxylic acid, which can complicate the interpretation of the chromatogram.[8][9] You may observe streaking or the appearance of a new spot that is not the desired product.[9]

Q3: How do I select an appropriate mobile phase (solvent system) for my TLC analysis?

The choice of the mobile phase is critical for achieving good separation.[1] A common starting point for many organic compounds is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[10][11] For halogenated aromatic compounds, varying the ratio of these solvents allows for the fine-tuning of the separation.[3] The goal is to achieve a retention factor (Rf) value between 0.2 and 0.6 for the compounds of interest, as this range typically provides the best resolution.[12]

Q4: What is the Retention Factor (Rf) and how is it used?

The Retention Factor (Rf) is a quantitative measure of a compound's movement up the TLC plate. It is calculated as the ratio of the distance traveled by the compound to the distance traveled by the solvent front.[13][14][15]

• Formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Each compound has a characteristic Rf value for a specific stationary and mobile phase combination.[16] By comparing the Rf value of a spot in the reaction mixture to the Rf values of the starting material and the expected product, you can monitor the reaction's progress.[10]

Q5: How can I visualize the spots on the TLC plate if my compounds are colorless?

Since 4-Bromo-2-chloro-5-fluorobenzoyl chloride and its likely products are colorless, a visualization technique is necessary. The most common non-destructive method is using a UV lamp.[17][18] TLC plates are often impregnated with a fluorescent indicator that glows under UV light (typically at 254 nm).[17] Aromatic and conjugated compounds will absorb this UV light and appear as dark spots on a fluorescent background.[19] Another common method is staining, for instance, with iodine vapor, which reacts with many organic compounds to produce colored complexes.[19][20]

Experimental Protocol: Step-by-Step TLC Monitoring

This protocol outlines the procedure for monitoring a reaction involving 4-Bromo-2-chloro-5-fluorobenzoyl chloride.

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber (e.g., a beaker with a watch glass)

• Capillary spotters

• Pencil

• Ruler

• Mobile phase (e.g., a mixture of hexane and ethyl acetate)

• UV lamp (254 nm)

• Reaction mixture, starting material, and (if available) an authentic sample of the product.

Procedure:

• Chamber Saturation: Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to help saturate the chamber with solvent vapors. Cover the chamber and let it equilibrate.[10]

• Plate Preparation: With a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate. Be careful not to scratch the silica surface. Mark the points for spotting.[5][21]

• Spotting the Plate:

  • Lane 1 (Starting Material): Dissolve a small amount of 4-Bromo-2-chloro-5-fluorobenzoyl chloride in a volatile solvent. Using a capillary spotter, apply a small spot onto the baseline.

  • Lane 2 (Co-spot): Apply a spot of the starting material, and directly on top of it, apply a spot of the reaction mixture. This helps to confirm the identity of the starting material spot in the reaction lane.[4]

  • Lane 3 (Reaction Mixture): Take a small aliquot of your reaction mixture and spot it in the third lane.[22]

  • Ensure each spot is small and concentrated to avoid streaking.[1][5]

• Developing the Plate: Carefully place the spotted TLC plate into the equilibrated developing chamber. Ensure the solvent level is below the baseline.[1] Cover the chamber and allow the solvent to ascend the plate by capillary action.[10][23]

• Completion and Marking: When the solvent front is about 1 cm from the top of the plate, remove it from the chamber and immediately mark the solvent front with a pencil.[5]

• Visualization: Allow the plate to dry completely. View the plate under a UV lamp and circle the visible spots with a pencil.[18]

• Analysis: Calculate the Rf values for each spot. Monitor the disappearance of the starting material spot and the appearance of the product spot in the reaction mixture lane over time.

Troubleshooting Guide

Problem	Probable Cause(s)	Solution(s)
Streaking or Smearing of Spots	- Sample is too concentrated.[10][24]- The compound is highly polar and interacting strongly with the silica gel.- Possible decomposition of the acyl chloride on the plate.[9]	- Dilute the sample before spotting.[24]- Add a small amount of a more polar solvent to the mobile phase.- Consider using pre-dried TLC plates (heated in an oven) to minimize hydrolysis.[8]
Spots Remain at the Baseline (Low Rf)	- The mobile phase is not polar enough to move the compounds.[25]	- Increase the polarity of the mobile phase by increasing the proportion of the more polar solvent (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture).[12][26]
Spots Run with the Solvent Front (High Rf)	- The mobile phase is too polar.[12]	- Decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent (e.g., increase the percentage of hexane).
No Spots are Visible Under UV Light	- The compounds are not UV-active.- The sample is too dilute.[10]	- Use an alternative visualization method, such as an iodine chamber or a chemical stain (e.g., p-anisaldehyde).[17][27]- Concentrate the sample or spot the plate multiple times in the same location, allowing the solvent to dry between applications.[10]
Overlapping or Poorly Resolved Spots	- The chosen mobile phase is not optimal for separation.[24]- The spots were too large or placed too close together.	- Experiment with different solvent systems to improve separation.[25]- Ensure spots are small and well-separated on the baseline.
Crooked Solvent Front	- The TLC plate was not placed evenly in the chamber.- The adsorbent has flaked off the edges of the plate.[10]	- Ensure the plate is placed vertically and straight in the developing chamber.[1]- Handle plates carefully to avoid damaging the silica layer.

Visual Workflows and Diagrams

TLC Monitoring Workflow

Caption: Workflow for TLC reaction monitoring.

Troubleshooting Logic for Rf Value Adjustment

Caption: Decision tree for optimizing mobile phase polarity.

References

• Thin Layer Chromatography (TLC) - Organic Chemistry at CU Boulder. (n.d.). University of Colorado Boulder. Retrieved January 17, 2026, from [Link]

• Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Retrieved January 17, 2026, from [Link]

• Troubleshooting Thin Layer Chromatography. (n.d.). University of Rochester Department of Chemistry. Retrieved January 17, 2026, from [Link]

• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved January 17, 2026, from [Link]

• Labmonk. (2023, November 13). Troubleshooting Common Issues in Thin Layer Chromatography: Practical Solutions. Retrieved January 17, 2026, from [Link]

• BiteSize Bio. (2016, July 26). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Medium. Retrieved January 17, 2026, from [Link]

• Thin Layer Chromatography. (n.d.). University of Toronto Scarborough. Retrieved January 17, 2026, from [Link]

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved January 17, 2026, from [Link]

• Khan Academy. (n.d.). Calculating retention factors for TLC. Retrieved January 17, 2026, from [Link]

• Proprep. (n.d.). How do you calculate the Rf value in thin-layer chromatography (TLC)? Explain the significance of Rf... Retrieved January 17, 2026, from [Link]

• BYJU'S. (n.d.). R F Value Explanation. Retrieved January 17, 2026, from [Link]

• Thin Layer Chromatography (TLC). (n.d.). UCLA Chemistry. Retrieved January 17, 2026, from [Link]

• Merck Millipore. (n.d.). TLC Tips and Tricks. Retrieved January 17, 2026, from [Link]

• TLC Visualization Methods. (n.d.). University of Colorado Boulder. Retrieved January 17, 2026, from [Link]

• Monitoring Reactions by TLC. (n.d.). Washington State University. Retrieved January 17, 2026, from [Link]

• Sciencemadness Discussion Board. (2007, January 7). Acyl chloride on TLC. Retrieved January 17, 2026, from [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2019, March 4). What should i reconsider in my experiment for acyl chloride to be formed? Retrieved January 17, 2026, from [Link]

• Interchim – Blog. (n.d.). TLC Fundamentals – Stationary & mobile phase choice (part 4). Retrieved January 17, 2026, from [Link]

• LCGC International. (n.d.). Stationary Phases for Modern Thin-Layer Chromatography. Retrieved January 17, 2026, from [Link]

• Chemistry LibreTexts. (2025, August 21). 5.7: Visualizing TLC Plates. Retrieved January 17, 2026, from [Link]

• Thin Layer Chromatography. (2020, March). De Anza College. Retrieved January 17, 2026, from [Link]

• Stains for Developing TLC Plates. (n.d.). University of Rochester. Retrieved January 17, 2026, from [Link]

• TLC Visualization Techniques. (n.d.). Scribd. Retrieved January 17, 2026, from [Link]

• Reddit. (2024, September 17). TLC stains for Acyl halides. r/Chempros. Retrieved January 17, 2026, from [Link]

• Thin Layer Chromatography (TLC) Guide. (n.d.). MIT OpenCourseWare. Retrieved January 17, 2026, from [Link]

• Chromatography: Solvent Systems for TLC. (n.d.). University of Rochester Department of Chemistry. Retrieved January 17, 2026, from [Link]

• Chemistry LibreTexts. (2022, April 18). 2.3B: Uses of TLC. Retrieved January 17, 2026, from [Link]

• BGD Group TLC System. (n.d.). Retrieved January 17, 2026, from [Link]

• Chemistry Steps. (n.d.). Reactions of Acid Chlorides (ROCl) with Nucleophiles. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 4-Bromo-2-fluorobenzoyl chloride. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Hydrolysis of Acid Chlorides. (2010, November 25). Retrieved January 17, 2026, from [Link]

• Thin Layer Chromatography. (n.d.). University of Missouri–St. Louis. Retrieved January 17, 2026, from [Link]

• CHEM 344 Thin Layer Chromatography. (n.d.). University of Wisconsin–Madison. Retrieved January 17, 2026, from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 6. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 7. Sciencemadness Discussion Board - Acyl chloride on TLC - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. researchgate.net [researchgate.net]
• 9. echemi.com [echemi.com]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. Chromatography [chem.rochester.edu]
• 12. Home Page [chem.ualberta.ca]
• 13. Khan Academy [khanacademy.org]
• 14. proprep.com [proprep.com]
• 15. byjus.com [byjus.com]
• 16. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Stains for Developing TLC Plates [faculty.washington.edu]
• 20. scribd.com [scribd.com]
• 21. ocw.mit.edu [ocw.mit.edu]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 24. microbiozindia.com [microbiozindia.com]
• 25. Chromatography [chem.rochester.edu]
• 26. community.wvu.edu [community.wvu.edu]
• 27. faculty.fiu.edu [faculty.fiu.edu]

Technical Support Center: Purification Strategies for the Removal of 4-bromo-2-chloro-5-fluorobenzoic acid

Welcome to the technical support center for advanced purification methodologies. This guide is designed for researchers, chemists, and drug development professionals who encounter 4-bromo-2-chloro-5-fluorobenzoic acid as a persistent byproduct in their synthetic workflows. We will explore the underlying chemical principles and provide validated, step-by-step protocols to ensure the efficient removal of this impurity, thereby guaranteeing the integrity of your target compounds.

Understanding the Impurity: Key Physicochemical Properties

Effective removal of any impurity begins with a thorough understanding of its physical and chemical characteristics. These properties dictate the most effective separation strategy. 4-bromo-2-chloro-5-fluorobenzoic acid is a halogenated aromatic carboxylic acid.

Property	Value	Significance for Purification
Molecular Formula	C₇H₃BrClFO₂	High molecular weight can influence solubility and chromatographic behavior.
Molecular Weight	253.45 g/mol [1]	Relevant for calculating molar equivalents and reaction monitoring.
Appearance	Off-white Solid[1]	As a solid, it is a prime candidate for purification by recrystallization.
pKa (Predicted)	2.29 ± 0.25[2]	The low pKa indicates a relatively strong acidic character, which is the cornerstone of its removal via acid-base extraction.
Boiling Point	314.5 ± 42.0 °C (Predicted)[1]	High boiling point makes removal by distillation impractical for most applications.
Solubility	Sparingly soluble in water; soluble in many organic solvents.	Differential solubility is exploited in both extraction and recrystallization techniques.

Frequently Asked Questions (FAQs)

Q1: My primary product is a neutral organic compound. What is the most straightforward method to remove 4-bromo-2-chloro-5-fluorobenzoic acid?

A1: Acid-base extraction is the most efficient and highly recommended first-line method.[3][4] Due to its acidic carboxylic group (pKa ≈ 2.29), the byproduct can be selectively deprotonated using a mild aqueous base, such as sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). This converts the acid into its corresponding carboxylate salt, which is highly soluble in the aqueous phase and can be easily separated from your neutral product remaining in the organic layer.[5][6]

Q2: Why should I use a weak base like sodium bicarbonate instead of a strong base like sodium hydroxide (NaOH) for the extraction?

A2: While a strong base would also effectively deprotonate the carboxylic acid, it can introduce complications. Many functional groups (e.g., esters, amides) are susceptible to hydrolysis under strongly basic conditions.[3] Using a milder base like sodium bicarbonate is sufficient to extract the acidic byproduct without risking the chemical integrity of a sensitive target molecule.

Q3: I am observing significant "streaking" or "tailing" when I try to separate the byproduct using silica gel column chromatography. What causes this and how can I fix it?

A3: This is a classic issue when chromatographing acidic compounds on standard silica gel. Silica is slightly acidic and can engage in strong polar interactions with the carboxylic acid group, leading to poor separation and band broadening. To resolve this, you can modify the mobile phase by adding a small amount (0.1-1%) of a competitive acid, like acetic acid or formic acid.[7] This ensures the byproduct remains fully protonated and interacts less strongly with the stationary phase, resulting in sharper peaks.

Q4: Can I use recrystallization to remove this byproduct?

A4: Yes, recrystallization is a powerful technique, especially if the byproduct is present in significant quantities or if your target compound and the byproduct have very different solubility profiles. The key is to identify a suitable solvent or solvent system where the solubility of your desired compound and the byproduct differ significantly with temperature.[8][9] This method often requires more optimization than extraction.

Troubleshooting Guide: Common Purification Issues

Observed Problem	Probable Cause(s)	Recommended Solution(s)
Low recovery of the main product after acid-base extraction.	1. The main product has some acidic character and was partially extracted into the basic aqueous layer. 2. Emulsion formation during extraction prevented clean separation of layers.	1. Use a weaker base (e.g., NaHCO₃ instead of NaOH) and ensure the pH of the aqueous layer does not exceed a level that would deprotonate your product. 2. To break emulsions, add a small amount of brine (saturated NaCl solution) or allow the separatory funnel to stand for a longer period.
The byproduct precipitates out of the organic solvent during extraction.	The sodium salt of the byproduct has limited solubility in the organic solvent being used.	This is generally not a problem, as the salt will be drawn into the aqueous layer upon mixing. Ensure vigorous mixing to facilitate the transfer between phases. If the issue persists, consider diluting the reaction mixture with more organic solvent.
The byproduct "oils out" instead of forming crystals during recrystallization.	1. The solution is too concentrated. 2. The rate of cooling is too rapid. 3. The boiling point of the solvent is higher than the melting point of the byproduct/product mixture.[9]	1. Add a small amount of additional hot solvent to the oiled-out mixture and reheat until a clear solution is formed.[9] 2. Allow the solution to cool slowly to room temperature before placing it in an ice bath.[9] 3. Select a solvent with a lower boiling point or use a mixed-solvent system.
Poor separation between the product and byproduct in column chromatography despite adding acid to the eluent.	The polarity of the product and the byproduct are too similar for effective separation on silica gel.	Consider switching to a different stationary phase. Reversed-phase (C18) chromatography, using a polar mobile phase like water/acetonitrile or water/methanol, can provide an alternative selectivity and may resolve the compounds effectively.[10][11]

Experimental Protocols & Method Selection

The choice of purification method depends on the nature of your desired compound and the scale of your experiment. This flowchart provides a logical approach to selecting the optimal strategy.

Caption: Decision tree for selecting the appropriate purification method.

Protocol 1: Selective Removal by Acid-Base Extraction

This protocol is ideal for separating the acidic byproduct from a neutral or basic desired product.

Principle: This technique leverages the difference in solubility between an acidic compound and its deprotonated salt form. The acidic byproduct is converted to a water-soluble salt by a basic wash, while the neutral organic product remains in the organic layer.[3][6]

Caption: Workflow for removal of the acidic byproduct via acid-base extraction.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in an appropriate water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Extraction: Transfer the solution to a separatory funnel and add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stopper the funnel and shake vigorously, venting frequently to release CO₂ pressure.

• Separation: Allow the layers to separate fully. Drain the lower aqueous layer.

• Repeat: Repeat the extraction of the organic layer with fresh NaHCO₃ solution one or two more times to ensure complete removal of the acid.

• Byproduct Recovery (Optional): Combine all aqueous layers. Slowly acidify the solution to a pH of approximately 2 by adding concentrated HCl dropwise while stirring in an ice bath. The 4-bromo-2-chloro-5-fluorobenzoic acid will precipitate as a solid.[4][5]

• Product Isolation: Wash the organic layer with brine (saturated aqueous NaCl) to remove residual water. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified product.

Protocol 2: Purification by Recrystallization

This method is suitable when the byproduct and product are both solids with differing solubilities.

Principle: This technique relies on the principle that the solubility of a solid in a solvent increases with temperature. A saturated solution is prepared at a high temperature, and as it cools, the compound with lower solubility crystallizes out, leaving more soluble impurities behind in the solution.[12]

Step-by-Step Methodology:

• Solvent Selection: Identify a suitable solvent or solvent pair. The ideal solvent should dissolve the compound of interest poorly at room temperature but completely at its boiling point. Test small batches with solvents like ethanol, methanol, isopropanol, toluene, or mixtures (e.g., ethanol/water).[9]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of boiling solvent needed to just dissolve the solid completely.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration by passing the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.[12]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Maximize Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of the crystals.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.

• Drying: Dry the crystals in a vacuum oven or desiccator to remove all traces of solvent.

Protocol 3: Advanced Purification by Column Chromatography

This is the method of choice for difficult separations where extraction and recrystallization are ineffective.

Principle: This technique separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) while being carried through by a mobile phase (the eluent).[11]

Step-by-Step Methodology:

• TLC Analysis: First, analyze the crude mixture by Thin Layer Chromatography (TLC) to determine an appropriate eluent system. To counteract tailing of the acidic byproduct, add ~0.5% acetic acid to the eluent (e.g., 99.5:0.5 Hexane:Ethyl Acetate with 0.5% Acetic Acid).[7]

• Column Packing: Prepare a silica gel column using the chosen eluent system.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. Evaporate the solvent to get a dry powder. Carefully add this powder to the top of the packed column.

• Elution: Run the column by passing the eluent through it, collecting fractions.

• Analysis: Monitor the collected fractions by TLC to identify which ones contain the purified desired product, free from the 4-bromo-2-chloro-5-fluorobenzoic acid byproduct.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure. Note: The added acetic acid in the eluent is volatile and will be removed during this step.

References

• Acid–base extraction - Wikipedia. [Link]

• Acid-Base Extraction - University of Colorado Boulder. [Link]

• 4.8: Acid-Base Extraction - Chemistry LibreTexts. [Link]

• General procedures for the purification of Carboxylic acids - Chempedia - LookChem. [Link]

• 4-Bromo-2-chloro-5-fluorobenzoic acid - CHEMLYTE SOLUTIONS CO.,LTD. [Link]

• RediSep C-18 reversed phase column purification of carboxylic acids - Teledyne ISCO. [Link]

• Chromatographic separations of aromatic carboxylic acids - PubMed. [Link]

• How to separate ester from carboxylic acid by using chromatography? - ResearchGate. [Link]

• Column chromatography of carboxylic acids? : r/chemistry - Reddit. [Link]

• Recrystallization Lab Procedure of Benzoic Acid - YouTube. [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 4-BROMO-2-CHLORO-5-FLUOROBENZOIC ACID CAS#: 177480-81-8 [m.chemicalbook.com]
• 3. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 4. vernier.com [vernier.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. reddit.com [reddit.com]
• 8. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. teledyneisco.com [teledyneisco.com]
• 11. Chromatographic separations of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]

Technical Support Center: Managing Exothermic Reactions with 4-Bromo-2-chloro-5-fluorobenzoyl chloride

Welcome to the technical support center for 4-Bromo-2-chloro-5-fluorobenzoyl chloride (CAS 203302-93-6). This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on safely managing the exothermic potential of this highly reactive compound. The information herein is synthesized from field-proven insights and established safety protocols to ensure both scientific integrity and experimental success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the handling and reactivity of 4-Bromo-2-chloro-5-fluorobenzoyl chloride.

Q1: What makes 4-Bromo-2-chloro-5-fluorobenzoyl chloride so reactive and potentially exothermic?

A1: The reactivity stems from the acyl chloride functional group (-COCl). The carbonyl carbon is highly electrophilic due to the electron-withdrawing effects of both the carbonyl oxygen and the chlorine atom. This makes it a prime target for nucleophilic attack. Reactions with common nucleophiles like water, alcohols, and amines are typically rapid and highly exothermic.[1][2][3] The halogen substituents on the benzene ring also influence the reactivity of the molecule.

Q2: What are the primary hazards associated with this compound?

A2: The primary hazards are:

• Corrosivity: It causes severe skin burns and eye damage upon contact.[4][5]

• Exothermic Reactions: Vigorous, and potentially uncontrollable, exothermic reactions can occur with nucleophiles, especially water and amines.[1][6] This can lead to a rapid increase in temperature and pressure, known as a thermal runaway.[7][8]

• Toxic Fumes: The reaction with water (hydrolysis) produces corrosive hydrogen chloride (HCl) gas.[1][3]

Q3: What are the initial signs of a thermal runaway reaction?

A3: Key indicators include a rapid and uncontrolled temperature increase, a sudden rise in pressure, vigorous gas evolution (fuming), and possible changes in the reaction mixture's color or viscosity.[7] Continuous monitoring is critical to detect these signs early.

Q4: Can I use water to quench a reaction or clean a spill of this compound?

A4: No. You should never add water directly to an unreacted quantity of 4-Bromo-2-chloro-5-fluorobenzoyl chloride. The reaction with water is extremely exothermic and will generate large amounts of HCl gas, causing dangerous splashing and pressure buildup.[1][7] For spills, use an inert absorbent material first to control the substance before neutralization.[7]

Q5: How should this compound be stored?

A5: It should be stored in a tightly closed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, and well-ventilated area.[5] It is crucial to protect it from moisture to prevent degradation and pressure buildup from HCl evolution.

Section 2: Troubleshooting Guide for Exothermic Events

This guide provides specific troubleshooting advice for issues encountered during reactions.

Issue 1: The reaction temperature is rising too quickly, even with slow addition of the reagent.

• Immediate Action: Immediately halt the addition of the 4-Bromo-2-chloro-5-fluorobenzoyl chloride. Ensure the cooling bath is at its maximum efficiency (e.g., add more dry ice to an acetone bath).

• Probable Cause:

  • Inadequate Heat Transfer: The rate of heat generation is exceeding the rate of heat removal. This can be due to a high concentration of reactants, insufficient solvent volume, or poor stirring.

  • Nucleophile Reactivity: The nucleophile being used is extremely reactive, leading to a faster-than-expected reaction rate.

  • Accumulation of Unreacted Reagent: If the initial reaction temperature is too low, the reagent may not react as it's added. This "accumulation" can then react all at once if the temperature rises slightly, causing a sharp exotherm.[8]

• Suggested Solution:

  • Increase Dilution: Use a larger volume of a suitable, pre-chilled solvent to increase the thermal mass of the reaction mixture.

  • Optimize Addition Rate: Slow the addition rate further. For highly reactive substrates, consider diluting the 4-Bromo-2-chloro-5-fluorobenzoyl chloride in a compatible solvent and adding it as a solution.

  • Reaction Calorimetry: For process development and scale-up, using a reaction calorimeter is highly recommended to determine the heat of reaction, heat flow, and safe operating limits.[8][9][10] This allows for precise control and understanding of the reaction's thermal profile.[11]

Issue 2: Vigorous HCl gas evolution is observed during workup or quenching.

• Immediate Action: Ensure the reaction is being conducted in a high-performance fume hood with the sash at the lowest practical height.

• Probable Cause: This is expected when quenching the reaction with aqueous solutions. Unreacted acyl chloride is rapidly hydrolyzing, releasing HCl gas.[12]

• Suggested Solution:

  • Controlled Quenching: Perform the quench at low temperatures (e.g., 0 °C in an ice bath).[12][13] Add the reaction mixture slowly to the quenching solution, not the other way around. This ensures the acyl chloride is always the limiting reagent during the quench.

  • Use a Scrubber: For larger-scale reactions, bubble the off-gas through a basic solution (e.g., sodium bicarbonate or sodium hydroxide) to neutralize the acidic HCl gas.[7]

Issue 3: The product is contaminated with a byproduct, suggesting a side reaction.

• Probable Cause: High reaction temperatures caused by poor exothermic control can lead to side reactions and degradation of the starting materials or the desired product.

• Suggested Solution:

  • Strict Temperature Control: Maintain the recommended temperature for the specific reaction. This often means keeping the internal temperature below a certain threshold (e.g., < 5 °C).

  • Choice of Base: If a base is used to scavenge HCl, ensure it does not induce side reactions. Non-nucleophilic bases are often preferred.

Data Presentation: Recommended Reaction Solvents

Solvent Class	Examples	Suitability for Exotherm Management	Notes
Aprotic Polar	Acetonitrile (MeCN), Tetrahydrofuran (THF), Dichloromethane (DCM)	Good	Generally inert to the acyl chloride. Good solvating power. DCM is often used for quenching procedures.[14]
Aprotic Non-Polar	Toluene, Heptane	Moderate to Good	Lower heat capacity than polar solvents but can be used. Toluene can be used at higher temperatures if the reaction requires it.
Protic Solvents	Water, Alcohols (e.g., Methanol, Ethanol)	Unsuitable (as solvents)	These are reactive nucleophiles and should not be used as solvents, only as quenching agents under controlled conditions.[6]

Section 3: Experimental Protocols & Visualizations

Protocol 1: General Setup for a Controlled Exothermic Reaction

This protocol outlines the essential steps for setting up a laboratory reaction to mitigate exothermic risks.

• Apparatus Assembly: In a fume hood, assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a digital thermometer with the probe submerged in the reaction medium, and an addition funnel.

• Inert Atmosphere: Purge the system with an inert gas (e.g., Nitrogen or Argon) and maintain a positive pressure throughout the reaction.

• Cooling Bath: Prepare an appropriately sized cooling bath (e.g., ice-water for 0 °C, or dry ice/acetone for lower temperatures) and place it around the reaction flask.

• Reagent Charging: Charge the flask with the nucleophile and the pre-chilled solvent. Begin stirring and allow the solution to equilibrate to the desired reaction temperature.

• Controlled Addition: Add the 4-Bromo-2-chloro-5-fluorobenzoyl chloride to the addition funnel. Add it dropwise to the stirred solution in the flask.

• Monitoring: Continuously monitor the internal temperature. The addition rate should be adjusted to ensure the temperature does not exceed the pre-determined safety limit (e.g., maintain T < 5 °C).[7]

• Reaction Completion: After the addition is complete, continue stirring at the reaction temperature for the specified time to ensure the reaction goes to completion.

Diagram 1: Experimental Workflow for Managing Exotherms

Caption: Workflow for controlled execution of potentially exothermic reactions.

Diagram 2: Troubleshooting a Temperature Spike

Caption: Decision tree for responding to a sudden temperature increase.

References

• Benchchem. Purification strategies for removing benzyl chloride from reaction mixtures. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF5lPkl_g1Lj2vqf7bOGQlJJ_3iTZTTdX8Bahv02tdBxLJ7HQDP2b_CMaZC0W3KMDAFsI-BP0MzRzRwsTSNxD3smO3G54XWcdesJ6YecspLV6pQY0SnwfK78Eezf1YPjcp3mEeZIBSkHckZvEvxUcs0gEJ6xl9k8hL6JorbVBRmzTv4WdJv8DtGm1tx3ZM0VMhlq7V4q41uBwvOWitT4up-wLm68Hq4ql0=]
• Benchchem. Technical Support Center: Benzyl Chloride Reaction Quenching. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFmWEh_11F_A8Mlr0_LvPhExOYxZL-Sw_sBb8Vvs9h2xwXaeCf77yKUSAL3FvT0MhDq9JpR6D-5dhEHIKaz9tadMUMKWVyaAB1pN0PmRDM2CX2DtH9POty3CXv1p7viXsdKSzneco4Ld2jKCoXJ2tkvZEGhCuzXG1EbegldM_1Y46kbt1TYobd0EnfBKZSvLC-9DPxUlbpUkg==]
• Benchchem. Managing the Exothermic Reaction of Acryloyl Chloride with Water: A Technical Support Guide. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGksXIKgepg2ryqeIgPS5eZY6lRFbw5OVFWV0I1RmfvkMmmTnYinbqkG7xp1c5dw2loquionvVlIx_gvvXjADrYDeonUD5wwTZ37ngjmYlR8_3odCS-knCjHOY5HMa23CkQ3fDEWDepWuj7M6nhcwTRdG9C5xTpAmu2U0hM3VnkhVPUiQ-FwybjZcmDqC9M_6RWo8RqoPHcZso0AME_ZpZaCF1xOUniTp6STgwWArJvITDUfT5wW5g=]
• Wikipedia. Reaction calorimeter. [URL: https://en.wikipedia.org/wiki/Reaction_calorimeter]
• University of Wollongong. QUENCHING OF LITHIUM ANHYDRIDE (LAH). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFc-DQ4xujI_DR4LCendQDSlY8ilFraZtnebmi5_53_YAEUVkLK-ZoAcOAbKJniuzZz9__5zMWTKhzW5rqHcNV17jCYDRrqmuLaup76dm6oZkr7ZPgZTviQobNvJGIZLPQvLNAG4gbvhgJI_Zp3bMFEDSYtDHGQLHVPg3eP9ic82kGlrFFMDBNpoVxxS8sTH0m6TJRM58URhuXBCvBUebWLaYwRG3a-r3CPxVDZXWT0bbzzBlfIofaVIsy-GbEUwkd9Iw9Arvy4eYP3aCvRVro0fT9B74tbdg==]
• Sciencemadness Discussion Board. Interesting benzyl chloride synth I discovered. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFyzb8VtmrinxLBq1kPlaTFylRg4M-X0fTK1mKQTGSs9w6vYYdMeb_RXH4AMfO2r_IYA8M6DKIj8lFy5OFhFW6gimmMCGiAk5Jm-Ol-fhe0lh_kSas-NAB9CH8DL2U0RX6-WXOJ2IxHx-HasIlct6BLijyzPGFXyY_QODHDM7nBdFY6faEScsTzZf3ByA4=]
• Prime Process Safety Center. Reaction Calorimetry. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFKOTNWo_vZrzlQf454SLTXaRDJTt9MNaNRHaOYZRriQAHZbpNTXGGUWAtl63zpXBs23LWEBVsDiPQniS9QXr_ACOiNg6F-SHtkCVI_3E1dF2Brf4joxT5urSfhwvXKiiL5oywttdtaq8g_ZfQb8rI=]
• Mettler Toledo. Reaction Calorimeters | Reaction & Heat Flow Calorimetry. [URL: https://www.mt.com/us/en/home/products/L1_AutochemProducts/reaction-calorimeters.html]
• Syrris. Information on the Reaction Calorimetry application. [URL: https://www.syrris.
• Sigma-Aldrich. SAFETY DATA SHEET - 5-Bromo-2-fluorobenzonitrile. [URL: https://www.sigmaaldrich.com/sds/aldrich/465259]
• Chemistry LibreTexts. Heats of Reactions and Calorimetry. [URL: https://chem.libretexts.org/Bookshelves/General_Chemistry/Map%3A_Chemistry_-The_Central_Science(Brown_et_al.)/05._Thermochemistry/5.5%3A_Calorimetry]
• Fisher Scientific. SAFETY DATA SHEET - 1-Bromo-4-chloro-2-fluorobenzene. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG29YbVUvfh-9lbNfNf13gvtSi4IrpjtuFrkZtM-S1THJt0CpWsHsozkLb3iFMGAiL7kEbzcwMu_IMtlOAD_phKH8yMyd8txcksvPvfi3vIz4oegt7ooLjPkSOsMw3CmqAR3ntnfVLMYcuvQhzoZat80wqHdimvVNIdtzwiOhf-5swKjup7j_aeUeWV_WlEw0KH-E5XUVZDVFtd27diAYGdEQLIOSaCHa8SEKEWd_Ff019vCOWyhA61GGh8s9PjulXqxLmy9gUXIi0UhYZs6S6NJPB5fUpo]
• Fisher Scientific. SAFETY DATA SHEET - 4-Bromo-2-fluorobenzyl chloride. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGb77Rxr3nE4yWsmALbS62Mktm2FsmWAY46BSd8F2QC51fxrcAJubf0LRvwHmxO_6vSdhFRrbS0oen_oGeTDvB5PizuUtpDmPs5MqZmDk_0hmHUiTX8iydYNcKwA_QfEpzzOCvQB-jNatX7AZ0jan5-FXw0nSCrP-zpoBgQWhjq30VZEKCRYj5iGGXNJfEd3N0sea5kj3M6TEh-aYsgjWTvcOQSJ5MafOPz3qNdFdTxYn_hkaJ-dWsubtxxL5fwoH9bzxkGb8Ol91ihedIxcSekVOqHiy2adA==]
• Fisher Scientific. SAFETY DATA SHEET - 4-Bromobenzoyl chloride. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGXeJ5_51FxuVz0bGZuQwxYd8gzmvK1VyDb1qFjvkGcMZz1seGIkb5jfEf1GPiuNbplXgANghRrDLN-6lFbllzjPTuwUNUJicps5-5IByDRCM6cWD0En8owBDlw27CcWWTFJ03v-0ej8c9V5nolR4ts5TxOUduPZtJ5G2v5Xn4dA9hmiEMAfHqn-XZHZZvOSidf]
• Santa Cruz Biotechnology, Inc. 4-Bromo-2-chloro-5-fluorobenzoyl chloride. [URL: https://www.scbt.com/p/4-bromo-2-chloro-5-fluorobenzoyl-chloride-203302-93-6]
• Chemistry LibreTexts. Reactions of Acyl Chlorides with Water. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)
• Thermo Fisher Scientific. SAFETY DATA SHEET - 4-Fluorobenzoyl chloride. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE1SazyO2132MfK4sl4DoZmUXA9f5O3A1i2qw8Wh_XHNHRpOJoYTrZELgyJr3dUqlKT0jL9AFkfGXnnHqkXQJe2-bnFTqMfDvv8ojNmkJxcdGZmxgJGQ6s_iFeOXM2iFG1_Pf93Pq6MnSBXq5PGbt1JEthFjjp19B6ZiRUyRg0bxZXRpUK6xnnMzUwJZ-_it7z5k1XlKn3vZW5XFwubimDtCTnaZ9hTbFfk6D3Jh-_GATP4vzqrNsbJ49XgjqHXblMgLV6SS0aggZo8trM-]
• Matrix Scientific. 4-Bromo-5-chloro-2-fluorobenzoyl chloride. [URL: https://www.matrixscientific.com/4-bromo-5-chloro-2-fluorobenzoyl-chloride-1805575-91-0.html]
• PubChem. 4-Bromo-2-fluorobenzoyl chloride. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-fluorobenzoyl-chloride]
• Crunch Chemistry. The reactions of acyl chlorides and acid anhydrides. [URL: https://crunchchemistry.co.uk/the-reactions-of-acyl-chlorides-and-acid-anhydrides/]
• Yufeng. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. [URL: https://yufeng-chem.com/how-to-quench-acid-chlorides/]
• Chemguide. an introduction to acyl chlorides (acid chlorides). [URL: https://www.chemguide.co.uk/organicprops/acylchlorides/background.html]
• Sigma-Aldrich. 4-Bromo-2-fluorobenzoyl chloride. [URL: https://www.sigmaaldrich.com/US/en/product/ambeed/ambh5806431c]
• Royal Society of Chemistry. Adjusting and visualizing the stability of an acyl chloride through the delocalization effect and introducing AIEgens. [URL: https://pubs.rsc.org/en/content/articlelanding/2021/cc/d1cc03378b]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. The reactions of acyl chlorides and acid anhydrides - Crunch Chemistry [crunchchemistry.co.uk]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. 4-Bromo-2-fluorobenzoyl chloride | C7H3BrClFO | CID 2734026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Bromo-2-fluorobenzoyl chloride | 151982-51-3 [sigmaaldrich.com]
• 6. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Reaction Calorimetry - Prime Process Safety Center [primeprocesssafety.com]
• 9. mt.com [mt.com]
• 10. syrris.com [syrris.com]
• 11. Reaction calorimeter - Wikipedia [en.wikipedia.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. science.uct.ac.za [science.uct.ac.za]

Column chromatography conditions for 4-bromo-2-chloro-5-fluorobenzoyl derivatives

As a Senior Application Scientist, I've frequently guided researchers through the nuances of purifying complex molecules. The 4-bromo-2-chloro-5-fluorobenzoyl framework, with its multiple halogen substituents and reactive carbonyl group, presents a unique set of challenges in column chromatography. The electron-withdrawing nature of the halogens significantly alters the electronic properties of the aromatic ring, impacting its interaction with the stationary phase.

This technical support guide is structured to anticipate the questions and challenges you might face, moving from foundational principles to advanced troubleshooting. My goal is to not only provide protocols but to explain the underlying chemistry, empowering you to make informed decisions in your own lab.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the setup for purifying 4-bromo-2-chloro-5-fluorobenzoyl derivatives.

Q1: What is the best stationary phase for purifying these multi-halogenated compounds?

For most applications involving neutral 4-bromo-2-chloro-5-fluorobenzoyl derivatives (e.g., esters, ketones, amides), standard silica gel (40-63 µm particle size) is the recommended starting point.[1][2] It is a polar stationary phase that separates compounds based on their polarity through an adsorption-desorption mechanism.[3]

However, the choice is highly dependent on the specific derivative you are working with:

• For Acid-Sensitive Derivatives (e.g., Benzoyl Chlorides): Standard silica gel is acidic and contains adsorbed water, which can readily hydrolyze a reactive acyl chloride to the corresponding carboxylic acid.[4] In this case, consider using deactivated (neutralized) silica gel or an alternative stationary phase like neutral alumina .[4]

• For Acidic Derivatives (e.g., Benzoic Acids): The carboxylic acid can interact strongly with the acidic silanol groups on the silica surface, leading to significant peak tailing. While standard silica can be used, this issue is often mitigated by modifying the mobile phase (see Q2).

Q2: What mobile phase system should I start with?

The most common and effective mobile phase systems for normal-phase chromatography are mixtures of a non-polar and a polar solvent.[5]

• Primary Recommendation: Hexanes / Ethyl Acetate . This is an excellent starting point for most neutral derivatives. The ratio is determined via Thin-Layer Chromatography (TLC).[6][7]

• Alternative System: Dichloromethane / Methanol . This is a more polar system, generally reserved for more polar derivatives that do not move sufficiently in Hexane/EtOAc systems.[3]

For specific derivatives:

• For Acidic Compounds (Benzoic Acids): To prevent peak tailing, add a small amount (0.5-1%) of acetic acid or formic acid to your Hexane/EtOAc mobile phase.[1] This protonates the analyte, reducing its interaction with the silica surface.

• For Basic Compounds: If your derivative contains a basic nitrogen, peak tailing can be suppressed by adding 0.5-2% triethylamine to the eluent to mask the acidic silanol sites.[8]

Q3: How do I use TLC to find the optimal solvent ratio?

Thin-Layer Chromatography (TLC) is essential for method development. The goal is to find a solvent system where your target compound has a Retention Factor (Rf) of approximately 0.2-0.3 .[4] An Rf in this range generally ensures that the compound will elute from the column in a reasonable volume of solvent and be well-separated from impurities.[9]

• Rf Calculation: Rf = (Distance traveled by the compound) / (Distance traveled by the solvent front)

• If Rf is too high (>0.4): The solvent system is too polar. Decrease the proportion of the polar solvent (e.g., reduce the percentage of ethyl acetate in your hexane/ethyl acetate mixture).[9][10]

• If Rf is too low (<0.15): The solvent system is not polar enough. Increase the proportion of the polar solvent.[10]

Q4: My compound is poorly soluble in the hexane-rich mobile phase. How should I load it onto the column?

This is a very common issue. Loading a compound dissolved in a strong, polar solvent directly onto the column will ruin the separation. The best solution is dry loading .[4][11]

• Dry Loading Procedure:

  • Dissolve your crude sample in a minimal amount of a volatile solvent in which it is soluble (e.g., dichloromethane or acetone).

  • Add a small amount of silica gel (typically 5-10 times the mass of your crude product) to this solution.[11]

  • Thoroughly mix and remove the solvent on a rotary evaporator until you have a dry, free-flowing powder.

  • Carefully add this powder to the top of your packed column.[11]

Q5: How can I detect my compound in the collected fractions?

Since 4-bromo-2-chloro-5-fluorobenzoyl derivatives contain an aromatic ring, they are UV-active.

• TLC with UV Visualization: The most common method is to spot the collected fractions onto a TLC plate that contains a fluorescent indicator (F254). Under a UV lamp (254 nm), the aromatic compound will absorb the UV light and appear as a dark spot against a green fluorescent background.[12]

Section 2: In-Depth Troubleshooting Guide

Q: I'm getting poor separation between my product and a key impurity, even though they look separate on TLC.

A: This often happens when scaling up from TLC to a column. Several factors could be at play:

• Column Overloading: You may have loaded too much sample. For difficult separations, the ratio of silica gel to crude product should be increased from the standard ~30:1 up to 100:1 or even higher.[13]

• Poor Column Packing: Channels or cracks in the silica bed will lead to a non-uniform solvent front and broad, overlapping bands. Ensure the column is packed carefully as a slurry and that the silica bed is never allowed to run dry.[1][14]

• Solvent Selectivity: The Hexane/EtOAc system may not be optimal for your specific mixture. Different solvent classes interact with compounds in different ways.[15]

  • Solution: Try changing the solvent selectivity. Keep the polarity similar (i.e., aim for the same Rf on TLC) but use a different solvent system. For example, if you are using 20% EtOAc in Hexane, try a system like Dichloromethane/Hexane or Toluene/Acetone to see if the separation (ΔRf) between your spots improves.[9][16] The addition of toluene can sometimes help separate aromatic compounds by disrupting co-eluting π-stacking interactions.[16]

Q: My compound is eluting with significant tailing (a long, trailing edge).

A: Peak tailing is typically caused by strong, non-ideal interactions between your compound and the stationary phase.[8]

• Cause & Solution for Acidic Compounds: If your compound is a carboxylic acid, the acidic proton can strongly interact with basic sites on the silica. Add 0.5-1% acetic acid to your eluent to suppress this interaction.[1]

• Cause & Solution for Basic Compounds: If your compound has a basic functional group (e.g., an amine), it will interact with the acidic silanol groups on the silica surface. Add 0.5-2% triethylamine to your eluent to compete for these active sites.[8]

• General Cause: Your compound might be too polar for the chosen solvent system, leading to slow desorption from the silica.

  • Solution: During elution, once your compound starts to appear, you can slightly increase the polarity of the mobile phase (gradient elution). This will help push the compound off the column more quickly and sharpen the peak.[17]

Q: My compound appears to be decomposing on the column.

A: The acidic nature of silica gel can catalyze the degradation of sensitive compounds.[4][17]

• Solution 1: Deactivate the Silica Gel. Before loading your sample, flush the packed column with 2-3 column volumes of your eluent containing 1-2% triethylamine. Then, flush with 2-3 column volumes of the eluent without the additive to remove the excess base. This neutralizes the most acidic sites on the silica surface.[4][8]

• Solution 2: Change the Stationary Phase. If deactivation is insufficient, switch to a less acidic stationary phase. Neutral alumina is a common choice for acid-sensitive compounds.[4] For very specific separations of halogenated molecules where all else fails, exploring phases like pentafluorophenyl (PFP) bonded silica in a flash format could provide alternative selectivity.[18]

Section 3: Standardized Protocol: Purification of a 4-Bromo-2-chloro-5-fluorobenzoyl Derivative

This protocol outlines a general workflow using normal-phase flash chromatography.

1. TLC Method Development: a. Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane). b. On a silica gel TLC plate (with F254 indicator), spot your crude material. c. Develop the plate in a chamber with a pre-determined solvent system (e.g., start with 9:1 Hexane:Ethyl Acetate). d. Visualize the plate under a UV lamp. e. Adjust the solvent ratio until the desired product has an Rf of ~0.25.[13] Note the separation from major impurities.

2. Column Preparation and Packing: a. Select a column with an appropriate diameter for your sample size (a 30:1 to 50:1 silica:sample mass ratio is a good start).[13] b. Place a small cotton or glass wool plug at the bottom, followed by a thin layer of sand. c. In a beaker, create a slurry of silica gel in your initial, least polar mobile phase. d. Pour the slurry into the column, tapping the sides gently to ensure even packing and dislodge air bubbles.[13] e. Once the silica has settled, add a protective layer of sand on top. Do not let the solvent level drop below the top of the sand.

3. Sample Loading (Dry Method): a. Prepare your sample for dry loading as described in FAQ Q4. b. Drain the solvent in the column to the level of the top sand layer. c. Carefully add the silica-adsorbed sample to the top of the column, creating an even layer. d. Gently add a final thin layer of sand on top of the sample layer.

4. Elution and Fraction Collection: a. Carefully fill the column with the mobile phase. b. Using gentle positive pressure (flash chromatography), begin eluting the mobile phase through the column, collecting the eluate in fractions (e.g., test tubes).[3] c. If a gradient is needed, start with the low-polarity solvent system determined by TLC and gradually increase the percentage of the polar solvent.[19]

5. Fraction Monitoring and Product Isolation: a. Systematically spot every few fractions on a TLC plate. b. Develop and visualize the TLC plate to identify which fractions contain your pure product. c. Combine the pure fractions into a round-bottom flask. d. Remove the solvent using a rotary evaporator to yield the purified compound. e. Confirm identity and purity using analytical methods (e.g., NMR, MS).

Section 4: Summary of Recommended Starting Conditions

Derivative Type	Stationary Phase	Recommended Mobile Phase System	Additive	Key Considerations
Ester / Ketone / Amide	Standard Silica Gel	Hexane / Ethyl Acetate	None	Standard conditions. Optimize ratio by TLC.
Benzoic Acid	Standard Silica Gel	Hexane / Ethyl Acetate	~0.5% Acetic Acid	Additive is crucial to prevent peak tailing.[1]
Benzoyl Chloride	Deactivated Silica or Neutral Alumina	Anhydrous Hexane / Ethyl Acetate	None	Highly sensitive to acid and water. Anhydrous conditions are critical.[4]
Highly Polar Derivative	Standard Silica Gel	Dichloromethane / Methanol	As needed	For compounds with Rf ≈ 0 in 100% Ethyl Acetate.

Section 5: Troubleshooting Workflow for Poor Separation

Below is a logical workflow for addressing a common problem: co-elution or poor resolution of the target compound from an impurity.

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. Cu-Catalyzed Arylation of Bromo-Difluoro-Acetamides by Aryl Boronic Acids, Aryl Trialkoxysilanes and Dimethyl-Aryl-Sulfonium Salts: New Entries to Aromatic Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 6. rsc.org [rsc.org]
• 7. rsc.org [rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. bnorthrop.faculty.wesleyan.edu [bnorthrop.faculty.wesleyan.edu]
• 10. brainly.com [brainly.com]
• 11. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 12. epfl.ch [epfl.ch]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. youtube.com [youtube.com]
• 15. biotage.com [biotage.com]
• 16. reddit.com [reddit.com]
• 17. Chromatography [chem.rochester.edu]
• 18. pubs.acs.org [pubs.acs.org]
• 19. chromtech.com [chromtech.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Characterization of 4-Bromo-2-chloro-5-fluorobenzoyl Chloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the precise structural elucidation of novel molecules is paramount. 4-Bromo-2-chloro-5-fluorobenzoyl chloride serves as a versatile building block for the synthesis of a wide array of derivatives with potential applications in drug discovery and functional materials. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as an indispensable tool for the unambiguous characterization of these compounds. This guide provides an in-depth analysis of the ¹H NMR spectral features of 4-bromo-2-chloro-5-fluorobenzoyl chloride and its derivatives, offering a comparative framework rooted in fundamental principles and supported by experimental insights.

The Foundational Spectrum: Deciphering 4-Bromo-2-chloro-5-fluorobenzoyl Chloride

The structure of 4-bromo-2-chloro-5-fluorobenzoyl chloride presents a unique substitution pattern on the benzene ring, with three different halogen atoms and a reactive benzoyl chloride moiety. This arrangement leads to a distinct ¹H NMR spectrum, the understanding of which is crucial for the analysis of its derivatives.

Key Structural Features Influencing the ¹H NMR Spectrum:

• Aromatic Protons: The benzene ring contains two protons, whose chemical shifts and coupling patterns are highly informative. Protons on an aromatic ring typically resonate in the downfield region of the ¹H NMR spectrum, generally between 6.5 and 8.0 ppm, due to the deshielding effect of the ring current.[1][2]

• Electron-Withdrawing Groups: The benzoyl chloride (-COCl), chloro (-Cl), bromo (-Br), and fluoro (-F) substituents are all electron-withdrawing groups. These groups deshield the aromatic protons, causing their signals to appear at a lower field (higher ppm values).[3] The extent of this deshielding effect depends on the electronegativity and position of the substituent relative to the protons.

• Spin-Spin Coupling: The two aromatic protons will exhibit spin-spin coupling, leading to the splitting of their signals. The magnitude of the coupling constant (J-value), measured in Hertz (Hz), provides information about the relative positions of the coupled protons. Additionally, the fluorine atom (¹⁹F, spin I = 1/2) will couple with the neighboring protons, further splitting their signals. This ¹H-¹⁹F coupling is a powerful diagnostic tool.[4][5][6]

Predicted ¹H NMR Spectrum of 4-Bromo-2-chloro-5-fluorobenzoyl Chloride:

The two protons on the aromatic ring are at positions 3 and 6.

• Proton at C3 (H-3): This proton is ortho to the chloro and benzoyl chloride groups and meta to the bromo and fluoro groups. The strong electron-withdrawing effects of the adjacent chloro and benzoyl chloride groups will cause this proton to be significantly deshielded, shifting its signal downfield. It will appear as a doublet due to coupling with the fluorine at C5 (JHF meta-coupling).

• Proton at C6 (H-6): This proton is ortho to the bromo and fluoro groups and meta to the chloro and benzoyl chloride groups. The fluorine atom will have a significant influence on this proton due to both its electron-withdrawing nature and through-space coupling. It will appear as a doublet of doublets due to coupling with the fluorine at C5 (JHF ortho-coupling) and the proton at C3 (JHH meta-coupling). The ortho ¹H-¹⁹F coupling is typically larger than the meta coupling.[7][8]

Comparative Analysis: The Impact of Derivatization on ¹H NMR Spectra

The true utility of this guide lies in its comparative aspect. By reacting the benzoyl chloride moiety of 4-bromo-2-chloro-5-fluorobenzoyl chloride with various nucleophiles (e.g., alcohols, amines), a diverse library of derivatives such as esters and amides can be synthesized. These modifications, while seemingly distant from the aromatic ring, can induce subtle yet discernible changes in the ¹H NMR spectrum, providing valuable confirmation of a successful reaction.

For instance, the conversion of the benzoyl chloride to an ester (e.g., a methyl ester) or an amide will alter the electron-withdrawing strength of the carbonyl group. This, in turn, will slightly modify the chemical shifts of the aromatic protons. While the changes might be small, they are often sufficient for confirmation when compared to the starting material.

The following table provides a hypothetical comparison of the expected ¹H NMR data for 4-bromo-2-chloro-5-fluorobenzoyl chloride and two of its simple derivatives. The exact chemical shifts are predictive and would need to be confirmed experimentally.

Compound	Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Rationale for Spectral Changes
4-Bromo-2-chloro-5-fluorobenzoyl chloride	H-3	8.0 - 8.2	d	JHF(meta) ≈ 2-4 Hz	Highly deshielded by adjacent -Cl and -COCl groups.
H-6	7.8 - 8.0	dd	JHF(ortho) ≈ 7-10 Hz, JHH(meta) ≈ 2-3 Hz	Deshielded by adjacent -Br and -F. Larger ortho H-F coupling.
Methyl 4-bromo-2-chloro-5-fluorobenzoate	H-3	7.9 - 8.1	d	JHF(meta) ≈ 2-4 Hz	Slightly shielded compared to the benzoyl chloride due to the reduced electron-withdrawing nature of the ester group.
H-6	7.7 - 7.9	dd	JHF(ortho) ≈ 7-10 Hz, JHH(meta) ≈ 2-3 Hz	Slightly shielded compared to the benzoyl chloride.
-OCH₃	3.9 - 4.1	s	-	Singlet for the methyl ester protons.
4-Bromo-2-chloro-5-fluoro-N-methylbenzamide	H-3	7.8 - 8.0	d	JHF(meta) ≈ 2-4 Hz	Shielded relative to the benzoyl chloride and ester due to the electron-donating character of the amide nitrogen.
H-6	7.6 - 7.8	dd	JHF(ortho) ≈ 7-10 Hz, JHH(meta) ≈ 2-3 Hz	Shielded relative to the benzoyl chloride and ester.
-NHCH₃	2.8 - 3.0 (and broad NH)	d (and br s)	JH-NH ≈ 4-5 Hz	Doublet for the N-methyl protons due to coupling with the amide proton. The amide proton itself will be a broad singlet.

Experimental Protocol for ¹H NMR Characterization

To ensure the acquisition of high-quality, reproducible ¹H NMR data, a standardized experimental protocol is essential.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the 4-bromo-2-chloro-5-fluorobenzoyl chloride derivative.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. Chloroform-d (CDCl₃) is a common choice for many organic compounds.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required. Modern NMR spectrometers can often reference the residual solvent peak.

• NMR Spectrometer Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Set the appropriate acquisition parameters:

    • Pulse Angle: 30-45 degrees for routine spectra to allow for a shorter relaxation delay.

    • Spectral Width: A typical range for ¹H NMR is -2 to 12 ppm.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 1-5 seconds. A longer delay is necessary for accurate integration.

    • Number of Scans: 8-16 scans are usually sufficient for a moderately concentrated sample.

• Data Processing and Analysis:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to obtain a flat baseline.

  • Calibrate the chemical shift scale by referencing the TMS signal to 0.00 ppm or the residual solvent peak to its known chemical shift (e.g., 7.26 ppm for CDCl₃).

  • Integrate the signals to determine the relative number of protons corresponding to each resonance.

  • Analyze the multiplicity (singlet, doublet, triplet, etc.) and measure the coupling constants (J-values) for each signal.

Visualizing the Characterization Workflow

The following diagram illustrates the logical workflow for the ¹H NMR characterization of 4-bromo-2-chloro-5-fluorobenzoyl chloride derivatives.

Caption: Workflow for the synthesis and ¹H NMR characterization of derivatives.

Conclusion

The ¹H NMR characterization of 4-bromo-2-chloro-5-fluorobenzoyl chloride and its derivatives provides a wealth of structural information. A thorough understanding of the interplay between the various substituents and their effects on proton chemical shifts and coupling patterns is essential for accurate spectral interpretation. By following a systematic experimental approach and leveraging comparative analysis, researchers can confidently elucidate the structures of these important chemical entities, thereby accelerating the pace of innovation in drug development and materials science.

References

• Vertex AI Search. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms.
• ChemicalBook. (n.d.). 4-Bromo-2-chloro-1-fluorobenzene(60811-21-4) 1H NMR spectrum.
• Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds.
• Chemistry with Caroline. (2021, October 6). How to Analyze Chemical Shift in the Aromatic Region (1H NMR). YouTube.
• Santa Cruz Biotechnology. (n.d.). 4-Bromo-2-chloro-5-fluorobenzoyl chloride.
• PubChem. (n.d.). 4-Bromo-2-fluorobenzoyl chloride.
• Emsley, J. W., Feeney, J., & Sutcliffe, L. H. (Eds.). (1972). Fluorine Coupling Constants. In Progress in Nuclear Magnetic Resonance Spectroscopy (Vol. 7). Pergamon.
• Jasperse, C. (n.d.). Short Summary of 1H-NMR Interpretation.
• Google Patents. (n.d.). WO2015063726A1 - Process for the preparation of 4-bromo-1-chloro-2-(4-ethoxybenzyl)benzene.
• Modgraph. (2004, February 18). Anisotropic and steric effects in halogen substituent chemical shifts (SCS), a modelling.
• Alfa Chemistry. (n.d.). 19F Coupling Constants Table.
• ResearchGate. (n.d.). NMR Spectroscopy of Aromatic Compounds (#1e).
• Aggarwal, R., Jain, N., & Dubey, G. P. (2024). Design, synthesis and characterization of tetra substituted 2,3-dihydrothiazole derivatives as DNA and BSA targeting agents: advantages of the visible-light-induced multicomponent approach. RSC Advances, 14(34), 24263-24277.
• ResearchGate. (n.d.). 'H NMR Chemical Shifts ( S ) O of.
• ACD/Labs. (2008, May 28). Identifying a monosubstituted benzene fragment in a 1H NMR spectrum.
• Chemistry LibreTexts. (2024, November 12). 16: Multinuclear.
• ResearchGate. (2007, July 19). Coupling of Protons with Fluorine Page.
• Evans, D. F. (1962). The relative signs of fluorine N.M.R. spin coupling constants in aromatic compounds. Molecular Physics, 5(2), 183-185.
• ChemicalBook. (n.d.). Benzyl chloride(100-44-7) 1H NMR spectrum.
• ATB. (n.d.). Benzoylchloride.
• Thermo Scientific Chemicals. (n.d.). 4-Bromo-2-fluorobenzoyl chloride, 98% 25 g.
• ChemicalBook. (n.d.). 4-Fluorobenzyl bromide(459-46-1) 1H NMR spectrum.
• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 4-Bromo-2-fluorobenzoyl Chloride: A Key Building Block for Chemical Innovation.
• ResearchGate. (n.d.). a) ¹H NMR spectra of Benzoyl chloride and BZ‐Tp‐CPDs. b)....

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. eclass.uoa.gr [eclass.uoa.gr]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]

A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of 4-Bromo-2-chloro-5-fluorobenzoyl Chloride Reaction Products

Introduction: The Analytical Imperative for a Complex Building Block

4-Bromo-2-chloro-5-fluorobenzoyl chloride is a highly functionalized aromatic compound, serving as a critical intermediate in the synthesis of high-value pharmaceuticals and agrochemicals. Its inherent reactivity, stemming from the acyl chloride group, and the complex substitution pattern on the aromatic ring (containing bromine, chlorine, and fluorine) present unique challenges for analytical chemists. When this molecule undergoes further reaction, for instance, in the formation of an amide, the resulting product mixture requires rigorous characterization to ensure purity, identify byproducts, and confirm structural integrity.

This guide provides an in-depth comparison of mass spectrometry-based approaches for the analysis of reaction products derived from 4-Bromo-2-chloro-5-fluorobenzoyl chloride. We will explore the nuances of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), offering field-proven insights into experimental design and data interpretation. Furthermore, we will benchmark these methods against other common analytical techniques to provide a holistic framework for selecting the optimal analytical strategy.

The Primary Challenge: Isotopic Complexity and Reactivity

The core analytical difficulty arises from the presence of multiple halogen atoms. Both chlorine and bromine exist as two stable isotopes in significant abundance:

• Chlorine: ³⁵Cl (75.8%) and ³⁷Cl (24.2%), a ratio of approximately 3:1.

• Bromine: ⁷⁹Br (50.7%) and ⁸¹Br (49.3%), a ratio of approximately 1:1.

Any molecule containing these atoms will exhibit a characteristic isotopic pattern in its mass spectrum, where the molecular ion (M) is accompanied by M+2, M+4, etc., peaks. For a product containing one bromine and two chlorine atoms (one from the starting material and one from the acyl chloride), this pattern becomes a highly specific fingerprint, crucial for confident identification.[1][2]

Methodology 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Expert Rationale: GC-MS is the premier choice for analyzing volatile and thermally stable compounds. For the analysis of an amide synthesized from 4-Bromo-2-chloro-5-fluorobenzoyl chloride, GC-MS provides exceptional chromatographic resolution and generates highly reproducible mass spectra via Electron Ionization (EI). EI is a hard ionization technique that produces extensive fragmentation, creating a detailed "fingerprint" that is invaluable for structural elucidation and library matching.[3]

Experimental Protocol: GC-MS Analysis of a Tertiary Amide Product

This protocol assumes the reaction of 4-Bromo-2-chloro-5-fluorobenzoyl chloride with a secondary amine (e.g., diethylamine) to form a stable, volatile amide.

• Sample Preparation:

  • Accurately weigh 1 mg of the crude reaction mixture into a 2 mL GC vial.

  • Dissolve the sample in 1 mL of a suitable solvent, such as Ethyl Acetate or Dichloromethane.

  • Add an internal standard (e.g., 100 µL of a 1 mg/mL solution of tetracosane) for quantitative analysis.

  • Vortex for 30 seconds to ensure homogeneity.

• GC-MS Instrumentation & Conditions:

  • Gas Chromatograph: Agilent 8890 GC System (or equivalent).

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent).

  • GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

  • Inlet: Split/Splitless, operated in split mode (e.g., 50:1 split ratio) at 280°C.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: 20°C/min to 300°C.

    • Final hold: Hold at 300°C for 5 minutes.

  • MS Ion Source (EI): 70 eV, 230°C.

  • MS Quadrupole: 150°C.

  • Scan Range: 40-550 m/z.

GC-MS Data Interpretation: Decoding the Fragments

• Isotopic Signature: The most critical diagnostic feature is the molecular ion cluster. For a product containing one bromine and two chlorine atoms, the pattern will be complex but predictable. Look for the M+, M+2, M+4, and M+6 peaks. The relative abundances of these peaks provide definitive confirmation of the elemental composition.

• Characteristic Fragmentation: Acyl-containing compounds often fragment via cleavage of the bonds adjacent to the carbonyl group.[4] Expect to see a prominent acylium ion, [M-NR₂]⁺, which will also exhibit the characteristic BrCl isotopic pattern. Loss of a halogen atom (Cl or Br) from the molecular ion or major fragments is also a common and diagnostically useful pathway.[5][6]

Workflow: GC-MS Analysis

Caption: Workflow for GC-MS analysis of amide product.

Methodology 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

Expert Rationale: LC-MS is indispensable for analyzing compounds that are non-volatile, thermally labile, or of higher polarity. While the final amide product could be analyzed by LC-MS, this technique truly shines when direct analysis of the reactive 4-Bromo-2-chloro-5-fluorobenzoyl chloride starting material is required within a reaction mixture. Direct injection is ill-advised due to the acyl chloride's high reactivity with protic solvents like water and methanol.[7][8] The scientifically sound approach is to perform a rapid in-situ derivatization, converting the acyl chloride into a stable, easily analyzable species, such as a methyl ester, prior to injection.[7] Electrospray Ionization (ESI), a soft ionization technique, is ideal here as it typically preserves the molecular ion ([M+H]⁺ or [M+Na]⁺), making it straightforward to confirm the mass of the target analyte.

Experimental Protocol: LC-MS Analysis via Methyl Ester Derivatization

This protocol is designed to quantify residual 4-Bromo-2-chloro-5-fluorobenzoyl chloride in a reaction mixture.

• Sample Preparation & Derivatization:

  • Accurately weigh ~5 mg of the crude reaction mixture into a 10 mL volumetric flask.

  • Dilute to volume with anhydrous Acetonitrile.

  • Transfer 100 µL of this solution to a 2 mL autosampler vial.

  • Crucially, add 10 µL of anhydrous Methanol to the vial. This will rapidly and quantitatively convert the reactive acyl chloride to its stable methyl ester derivative.

  • Add 890 µL of 50:50 Acetonitrile:Water to dilute the sample for analysis.

  • Cap and vortex immediately. The sample is now ready for injection.

• LC-MS Instrumentation & Conditions:

  • Liquid Chromatograph: Waters ACQUITY UPLC H-Class (or equivalent).

  • Mass Spectrometer: Waters SQ Detector 2 (or equivalent single quadrupole).

  • LC Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2 µL.

  • MS Ion Source (ESI): Positive Ion Mode.

  • Capillary Voltage: 3.0 kV.

  • Cone Voltage: 30 V.

  • Source Temperature: 150°C.

  • Scan Mode: Full Scan (100-600 m/z) and/or Selected Ion Recording (SIR) for target masses.

LC-MS Data Interpretation: Focusing on the Molecular Ion

• Identify the Derivative: The primary goal is to locate the mass of the methyl ester derivative. The mass of 4-Bromo-2-chloro-5-fluorobenzoyl chloride (C₇H₂BrCl₂FO) is ~271.9 g/mol . After reaction with methanol (CH₃OH), the Cl is replaced by OCH₃, resulting in Methyl 4-bromo-2-chloro-5-fluorobenzoate (C₈H₅BrClFO₂), with a mass of ~266.9 g/mol .

• Confirm with Isotopes: Look for the protonated molecule, [M+H]⁺, at m/z ~267.9. This peak will be accompanied by a prominent [M+2+H]⁺ peak at m/z ~269.9 due to the ³⁷Cl and ⁸¹Br isotopes. The complex isotopic pattern serves as definitive confirmation.

• Quantification: Use SIR to monitor the specific m/z values of the derivative for maximum sensitivity and accurate quantification against a standard curve.[7]

Workflow: LC-MS Derivatization Analysis

Caption: Workflow for LC-MS analysis via derivatization.

Performance Comparison with Alternative Techniques

While mass spectrometry offers unparalleled specificity, other techniques are prevalent in pharmaceutical analysis and serve complementary roles.[9][10][11]

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is the workhorse for routine purity analysis and quantification.[12] It is robust and cost-effective but lacks the specificity of MS. It cannot distinguish between co-eluting impurities that have similar UV spectra, whereas MS can easily resolve them based on their mass-to-charge ratio.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the gold standard for definitive structural elucidation.[9] For a novel product, NMR is essential to confirm the exact isomeric structure and connectivity of the atoms. However, it suffers from significantly lower sensitivity compared to MS and is not suitable for trace-level impurity identification.

Comparative Data Summary

Parameter	GC-MS (EI)	LC-MS (ESI)	HPLC-UV	NMR (¹H, ¹³C, ¹⁹F)
Specificity	Very High	Very High	Moderate	High (for structure)
Sensitivity	High (pg-fg)	Very High (fg-ag)	Moderate (ng-µg)	Low (µg-mg)
Primary Use	Impurity ID, Volatiles	Purity, Non-volatiles, Reactives	Routine Purity, Quantification	Structure Elucidation
Structural Info	High (Fragmentation)	Moderate (Molecular Mass)	Very Low	Very High (Connectivity)
Sample Throughput	Moderate	High	High	Low
Robustness	High	Moderate	Very High	High

Conclusion and Recommendations

The optimal analytical strategy for products of 4-Bromo-2-chloro-5-fluorobenzoyl chloride is a multi-pronged approach leveraging the strengths of different mass spectrometry techniques.

• For reaction completion, impurity profiling, and analysis of the final, stable product: GC-MS is the recommended technique. Its detailed fragmentation patterns and characteristic isotopic signatures provide the highest level of confidence for structural confirmation of the target compound and unknown byproducts.

• For quantifying residual, highly reactive starting material: LC-MS with in-situ derivatization is the superior method. It safely converts the labile acyl chloride into a stable analyte, allowing for sensitive and accurate quantification without compromising the chromatographic system.

While techniques like HPLC-UV and NMR are vital for routine quality control and initial structural confirmation, respectively, mass spectrometry remains the indispensable tool for the in-depth characterization required in modern drug development and chemical synthesis.

References

• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books.

• Novasol Biotech. (2024). How to detect the percentage of pharmaceutical intermediates? Novasol Biotech. [Link]

• Zhang, Z., et al. (2023). Analysis of Halogenated Polycyclic Aromatic Hydrocarbons in Soil Samples Using Gas Chromatography Coupled with Triple Quadrupole Mass Spectrometry. Journal of Chinese Mass Spectrometry Society, 44(2), 299-313. [Link]

• ALWSCI. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. ALWSCI. [Link]

• Ramireddy, S., et al. (2013). Analytical strategies for genotoxic impurities in the pharmaceutical industry. ResearchGate. [Link]

• Cision PR Newswire. (2024). Analytical Techniques in Pharmaceutical Analysis. [Link]

• Labinsights. (2023). Eight Commonly Used Techniques for Drug Analysis. [Link]

• Kinney, I. W., & Cook, G. L. (1952). Mass Spectrometric Analysis. Aromatic Halogenated Compounds. Analytical Chemistry, 24(9), 1391–1396. [Link]

• PubChem. (n.d.). 4-Bromo-2-fluorobenzoyl chloride. National Center for Biotechnology Information. [Link]

• Clark, J. (2023). Organic Compounds Containing Halogen Atoms. Chemistry LibreTexts. [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. [Link]

• Valdez, C. A., et al. (2021). Acylation as a Successful Derivatization Strategy for the Analysis of Pinacolyl Alcohol in a Glycerol-rich Matrix by GC-MS. OSTI.GOV. [Link]

• Read Chemistry. (2024). Fragmentation Patterns in Mass Spectrometry. [Link]

• Perygin, D. (2020). GCMS 3 Fragmentation Patterns. YouTube. [Link]

• University of Wisconsin-Madison. (n.d.). Introduction to Mass Spectrometry and GC-MS. [Link]

• University of Calgary. (n.d.). Spectroscopic Analysis: Acyl Chlorides. [Link]

• Chemistry Steps. (n.d.). Reactions of Acid Chlorides (ROCl) with Nucleophiles. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. Analysis of Halogenated Polycyclic Aromatic Hydrocarbons in Soil Samples Using Gas Chromatography Coupled with Triple Quadrupole Mass Spectrometry [zpxb.xml-journal.net]
• 4. readchemistry.com [readchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 7. researchgate.net [researchgate.net]
• 8. echemi.com [echemi.com]
• 9. How to detect the percentage of pharmaceutical intermediates? - Novasol Biotech [novasolbio.com]
• 10. arborpharmchem.com [arborpharmchem.com]
• 11. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 12. ijpsjournal.com [ijpsjournal.com]

FTIR Analysis of the C=O Stretch in 4-bromo-2-chloro-5-fluorobenzamides: A Comparative Guide

An In-Depth Technical Guide:

For professionals in drug development and molecular research, understanding the subtle interplay of structural modifications and their impact on molecular properties is paramount. The precise characterization of functional groups within a molecule is a foundational step in confirming identity, purity, and structural integrity. Fourier-Transform Infrared (FTIR) spectroscopy remains an indispensable tool for this purpose, offering a rapid, non-destructive, and highly sensitive method for probing molecular vibrations.

This guide provides an in-depth analysis of the carbonyl (C=O) stretching vibration—specifically the Amide I band—in halogenated benzamides, using 4-bromo-2-chloro-5-fluorobenzamide as a model scaffold. We will explore the underlying principles that govern how substituents on the aromatic ring modulate this characteristic vibrational frequency and provide a robust experimental framework for obtaining high-quality, reproducible data.

The Amide Carbonyl Stretch: More Than Just a Peak

The amide functional group is central to the structure of peptides, proteins, and a vast array of pharmaceutical compounds. Its infrared spectrum is distinguished by several characteristic bands, the most intense and diagnostically useful of which is the Amide I band , appearing typically in the 1630-1680 cm⁻¹ region.[1] This band arises almost entirely from the C=O stretching vibration.[2]

Unlike the carbonyl stretch in simple ketones (typically ~1715 cm⁻¹), the amide C=O frequency is significantly lower.[3] This is due to a resonance effect where the nitrogen's lone pair of electrons delocalizes onto the carbonyl group. This delocalization imparts partial double-bond character to the C-N bond and, crucially, reduces the bond order of the C=O bond.[4] A weaker, slightly elongated C=O bond requires less energy to vibrate, thus absorbing IR radiation at a lower wavenumber.[5]

The Electronic Tug-of-War: Substituent Effects on the Amide I Band

When substituents are introduced onto the benzamide aromatic ring, they perturb the electronic environment of the entire molecule, including the distant amide group. Halogens, such as fluorine, chlorine, and bromine, exert two primary electronic effects that operate in opposition: the inductive effect (-I) and the resonance effect (+R) .[6]

• Inductive Effect (-I): As halogens are highly electronegative, they withdraw electron density from the aromatic ring through the sigma (σ) bond framework.[7] This electron withdrawal propagates to the carbonyl group, pulling electron density away from the C=O bond. This removal of electron density strengthens the C=O bond, causing it to vibrate at a higher frequency (hypsochromic or blue shift). The strength of the inductive effect correlates with electronegativity: F > Cl > Br.[8]

• Resonance Effect (+R): The lone pair electrons on the halogen atom can be donated into the aromatic pi (π) system. This donated electron density can be delocalized onto the carbonyl group, which enhances the single-bond character of the C=O bond, similar to the effect of the amide nitrogen.[9] This effect weakens the C=O bond, causing it to vibrate at a lower frequency (bathochromic or red shift).

For halogens, the electron-withdrawing inductive effect is generally considered to dominate over the electron-donating resonance effect in influencing carbonyl stretching frequencies.[5][10] Therefore, the net result of halogenating a benzamide is a strengthening of the C=O bond and a shift of the Amide I band to a higher wavenumber.

The following diagram illustrates how these competing electronic effects influence the carbonyl group.

Caption: Competing inductive and resonance effects of a halogen substituent.

Comparative Analysis: A Model System

While the specific 4-bromo-2-chloro-5-fluorobenzamide is a complex system, the principles can be clearly illustrated by comparing simpler, mono-substituted benzamides to the parent compound. The cumulative effect of multiple halogens, as in our target molecule, will be an aggregate of their individual inductive and resonance contributions.

The table below presents a comparison of the typical Amide I band positions for benzamide and its 4-substituted halogen derivatives. The data reflects the expected trend: halogen substitution increases the C=O stretching frequency relative to unsubstituted benzamide due to the dominant inductive effect.

Compound	Substituent (at para-position)	Dominant Electronic Effect	Expected Amide I (C=O) Wavenumber (cm⁻¹)	Expected Shift vs. Benzamide
Benzamide	-H	Reference	~1663	N/A
4-Fluorobenzamide	-F	Strong -I, Weak +R	~1670	Hypsochromic (Blue Shift)
4-Chlorobenzamide	-Cl	Moderate -I, Weak +R	~1668	Hypsochromic (Blue Shift)
4-Bromobenzamide	-Br	Moderate -I, Weak +R	~1667	Hypsochromic (Blue Shift)

Note: These are representative values. The exact position can vary slightly based on the physical state (solid, solution), solvent, and intermolecular hydrogen bonding.[11]

For a multi-substituted compound like 4-bromo-2-chloro-5-fluorobenzamide , one would anticipate a C=O stretching frequency significantly higher than that of benzamide, likely exceeding 1670 cm⁻¹, due to the combined electron-withdrawing power of three halogen atoms.

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

The following protocol details the use of the potassium bromide (KBr) pellet method, a gold standard for obtaining high-quality transmission FTIR spectra of solid samples.[12]

I. Materials and Equipment

• 4-bromo-2-chloro-5-fluorobenzamide (or other solid amide)

• Spectroscopic grade, dry Potassium Bromide (KBr) powder

• Agate mortar and pestle

• Pellet press die set

• Hydraulic press (capable of ~8-10 tons of pressure)

• FTIR Spectrometer

• Spatula and analytical balance

• Infrared heat lamp or oven (for drying KBr)

II. Step-by-Step Methodology

• Preparation is Key: Ensure the KBr powder is completely dry by heating it in an oven at ~110°C for at least 2-4 hours and storing it in a desiccator. Moisture is a critical interferent, introducing broad O-H absorption bands around 3400 cm⁻¹ and 1640 cm⁻¹, which can obscure N-H and C=O signals respectively.[13]

• Sample Weighing: On an analytical balance, weigh approximately 1-2 mg of the solid amide sample and 150-200 mg of dry KBr. The optimal sample-to-KBr ratio is about 1:100. A lower concentration prevents peak saturation (total absorption).

• Grinding and Mixing: Transfer the weighed KBr and sample to the agate mortar. Grind the mixture gently but thoroughly for 3-5 minutes. The goal is to reduce the particle size of the sample to less than the wavelength of the IR radiation (~2 µm) to minimize light scattering (which can cause distorted peak shapes) and to ensure a homogenous distribution of the analyte in the KBr matrix.[13]

• Pellet Pressing: Carefully transfer a portion of the fine powder into the pellet die. Assemble the die and place it in the hydraulic press. Evacuate the die under vacuum (if available) for a few minutes to remove trapped air. Slowly apply pressure up to 8-10 tons and hold for 1-2 minutes.

• Pellet Inspection: Release the pressure and carefully disassemble the die. A good pellet should be clear and translucent, not opaque or cloudy.[14] Cloudiness indicates insufficient grinding, moisture, or trapped air.

• Spectral Acquisition: Place the KBr pellet into the sample holder of the FTIR spectrometer. First, run a background scan with the sample holder empty. This allows the instrument to subtract the spectral contributions of atmospheric CO₂ and water vapor. Then, acquire the sample spectrum, typically scanning from 4000 cm⁻¹ to 400 cm⁻¹.

• Data Analysis: Process the resulting spectrum using the spectrometer software. Perform a baseline correction and label the significant peaks, paying close attention to the 1600-1800 cm⁻¹ region to identify the Amide I (C=O) band.

III. Workflow Visualization

The following diagram outlines the complete experimental workflow for FTIR analysis using the KBr pellet method.

Caption: Workflow for FTIR analysis via the KBr pellet method.

Conclusion

The position of the Amide I (C=O) stretching band in the FTIR spectrum of 4-bromo-2-chloro-5-fluorobenzamides—and indeed any substituted aromatic amide—is a sensitive probe of the underlying molecular electronic structure. The dominant electron-withdrawing inductive effect of halogen substituents leads to a predictable hypsochromic shift (increase in wavenumber) of this band compared to unsubstituted benzamide. By understanding these structure-spectra correlations and employing a meticulous experimental protocol, researchers can leverage FTIR spectroscopy to confidently verify molecular identity and gain deeper insights into the electronic nature of their compounds.

References

• Specac Ltd. "Interpreting Infrared Spectra." Accessed January 16, 2026. [Link]

• Chemistry LibreTexts. "Spectroscopy of Carboxylic Acid Derivatives." September 24, 2022. [Link]

• Smith, B. C. "Organic Nitrogen Compounds, VII: Amides—The Rest of the Story." Spectroscopy Online, January 1, 2020. [Link]

• Unpublished. "Carbonyl - compounds - IR - spectroscopy." Accessed January 16, 2026. [Link]

• Drawell. "Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods." Accessed January 16, 2026. [Link]

• University of the West Indies at Mona. "Sample preparation for FT-IR." Accessed January 16, 2026. [Link]

• University of Colorado Boulder. "Infrared Spectroscopy." Accessed January 16, 2026. [Link]

• Reddit. "Why do amides have lower ir frequency than ketones and esters higher than ketones when both have resonance?" r/OrganicChemistry, November 5, 2024. [Link]

• Khan Academy. "IR signals for carbonyl compounds." Accessed January 16, 2026. [Link]

• Chemistry LibreTexts. "Inductive Effects of Alkyl Groups." January 22, 2023. [Link]

• ResearchGate. "Resonance and Inductive Effects of Various Functional Groups." Principles Of Drug Action 1, Spring 2005. [Link]

• Chemistry LibreTexts. "An Explanation of Substituent Effects." October 27, 2023. [Link]

• Wikipedia. "Inductive effect." Accessed January 16, 2026. [Link]

• Smith, B. C. "Halogenated Organic Compounds." Spectroscopy Online, September 1, 2023. [Link]

• Chemistry Steps. "Inductive and Resonance (Mesomeric) Effects." Accessed January 16, 2026. [Link]

• Thermo Scientific. "FTIR Sampling Techniques - Transmission: Solids Sample Preparation." YouTube, October 12, 2015. [Link]

• ResearchGate. "Influence of Substituents on IR Spectrum of Aromatic Amines in Different Solvents." August 10, 2025. [Link]

• PubMed. "Substituent Effects on Hydrogen Bonding of Aromatic Amide-Carboxylate." Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, October 5, 2016. [Link]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. chem.pg.edu.pl [chem.pg.edu.pl]
• 3. www1.udel.edu [www1.udel.edu]
• 4. reddit.com [reddit.com]
• 5. Khan Academy [khanacademy.org]
• 6. researchgate.net [researchgate.net]
• 7. Inductive and Resonance (Mesomeric) Effects - Chemistry Steps [chemistrysteps.com]
• 8. Inductive effect - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Substituent effects on hydrogen bonding of aromatic amide-carboxylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. eng.uc.edu [eng.uc.edu]
• 14. youtube.com [youtube.com]

Comparing reactivity of 4-Bromo-2-chloro-5-fluorobenzoyl chloride with other benzoyl chlorides

An In-Depth Guide to the Comparative Reactivity of 4-Bromo-2-chloro-5-fluorobenzoyl chloride

For researchers, scientists, and drug development professionals, the selection of an appropriate acylating agent is a critical decision that dictates reaction efficiency, selectivity, and overall synthetic strategy. Substituted benzoyl chlorides are a cornerstone of organic synthesis, yet their reactivity can vary dramatically based on the electronic and steric nature of their aromatic substituents. This guide provides a comprehensive comparison of 4-Bromo-2-chloro-5-fluorobenzoyl chloride against other common benzoyl chlorides, grounding its analysis in established principles of physical organic chemistry and providing robust experimental frameworks for validation.

Theoretical Framework: Unpacking the Drivers of Benzoyl Chloride Reactivity

The reactivity of benzoyl chlorides in nucleophilic acyl substitution reactions is governed by the electrophilicity of the carbonyl carbon.[1] This central principle is modulated by a combination of electronic and steric effects exerted by substituents on the benzene ring.[1][2]

Electronic Effects:

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) or halogen groups (-F, -Cl, -Br) pull electron density away from the aromatic ring and, by extension, from the carbonyl carbon. This negative inductive effect (-I) and/or resonance effect (-M) increases the partial positive charge on the carbonyl carbon, making it a more potent electrophile and accelerating the rate of nucleophilic attack.[1][3]

• Electron-Donating Groups (EDGs): Groups such as alkyls (-CH₃) or alkoxys (-OCH₃) push electron density into the ring. This positive inductive effect (+I) or resonance effect (+M) reduces the electrophilicity of the carbonyl carbon, thereby decreasing the reaction rate compared to unsubstituted benzoyl chloride.[1][4]

The Hammett equation provides a powerful tool to quantify these electronic influences, correlating reaction rates with substituent-specific constants (σ).[2][5] A positive reaction constant (ρ) indicates that the reaction is accelerated by electron-withdrawing groups.[5][6]

Steric Effects:

Bulky substituents located at the ortho positions (adjacent to the acyl chloride group) can physically impede the trajectory of an incoming nucleophile.[7] This steric hindrance can significantly slow down the reaction rate, even if the electronic effects of the substituent are activating. For example, the presence of ortho-substituents can hinder the formation of the tetrahedral intermediate central to the nucleophilic acyl substitution mechanism.[7][8]

Predicted Reactivity Profile of 4-Bromo-2-chloro-5-fluorobenzoyl chloride

Direct comparative kinetic data for 4-Bromo-2-chloro-5-fluorobenzoyl chloride is not extensively published. However, we can formulate a strong, evidence-based prediction of its reactivity by analyzing its unique substitution pattern.

The molecule possesses three halogen substituents:

• Fluorine (at C5): The most electronegative element, exerting a powerful -I effect.

• Chlorine (at C2): A strongly electronegative halogen with a significant -I effect. Its ortho position also introduces steric considerations.

• Bromine (at C4): Another halogen that contributes a strong -I effect.

While halogens can technically donate electron density via resonance (+M), their inductive effect is overwhelmingly dominant in influencing the reactivity of an attached acyl chloride group.[9][10] Therefore, the cumulative electron-withdrawing character of these three halogens is expected to render the carbonyl carbon of 4-Bromo-2-chloro-5-fluorobenzoyl chloride exceptionally electrophilic.

Prediction: 4-Bromo-2-chloro-5-fluorobenzoyl chloride is predicted to be significantly more reactive towards nucleophiles than unsubstituted benzoyl chloride, p-chlorobenzoyl chloride, and even p-nitrobenzoyl chloride. The primary driver for this enhanced reactivity is the powerful, cumulative inductive electron withdrawal from the three halogen atoms, which drastically increases the electrophilicity of the reaction center. The steric hindrance from the ortho-chloro group may slightly moderate this effect, particularly with bulky nucleophiles, but the electronic activation is expected to be the dominant factor.

Caption: Electronic and steric influences on the reactivity of the target molecule.

Comparative Experimental Data from Literature

To contextualize our prediction, it is instructive to examine established kinetic data for other substituted benzoyl chlorides. The following tables summarize rate constants from different nucleophilic substitution reactions, clearly illustrating the impact of various substituents.

Table 1: Relative Rates of Friedel-Crafts Acylation of Toluene [3]

This reaction highlights how substituents on the benzoyl chloride affect its reactivity as an electrophile in a Lewis acid-catalyzed acylation.[11][12]

Substituent (para-X)	Rate Constant (k₂) x 10⁴ (L·mol⁻¹·s⁻¹) at 20°C	Relative Reactivity (kₓ/kH)
-CH₃ (EDG)	0.83	0.24
-H (Unsubstituted)	3.51	1.00
-F (EWG)	3.39	0.97
-Cl (EWG)	6.17	1.76
-Br (EWG)	6.77	1.93

Data sourced from a kinetic analysis of the aluminum chloride-catalyzed reaction of substituted benzoyl chlorides with toluene.[3]

Table 2: Pseudo-First-Order Rate Constants for Methanolysis [1]

This solvolysis reaction demonstrates the effect of substituents on the reaction with a neutral nucleophile (methanol).

Substituent (para-X)	Rate Constant (k) at 0°C	Relative Reactivity (kₓ/kH)
p-methyl (EDG)	0.00034	0.23
H (Unsubstituted)	0.00146	1.00
p-chloro	0.00418	2.86
p-nitro (Strong EWG)	0.0632	43.29

Data sourced from a study on the rates of reaction of substituted benzoyl chlorides with excess methanol.[1]

The data unequivocally shows that electron-withdrawing groups (-Cl, -Br, -NO₂) increase the reaction rate, while electron-donating groups (-CH₃) decrease it.[1][3] The dramatic rate increase for p-nitrobenzoyl chloride in methanolysis underscores the powerful influence of a strong EWG.[1] Our target molecule, with three powerful EWGs, is expected to exhibit an even greater rate enhancement.

Experimental Protocols for Comparative Reactivity Analysis

To empirically validate the predicted reactivity of 4-Bromo-2-chloro-5-fluorobenzoyl chloride, the following detailed protocols can be employed. These methods are designed to provide a quantitative comparison against benchmark compounds like benzoyl chloride and p-nitrobenzoyl chloride under identical, controlled conditions.

Protocol 1: Comparative Kinetics of Hydrolysis by Conductometry

This method leverages the fact that the hydrolysis of a benzoyl chloride produces hydrochloric acid (HCl), a strong electrolyte.[13] By monitoring the change in conductivity over time, one can determine the reaction rate.[2][13]

Rationale: Using a large excess of the solvent (e.g., aqueous acetone) ensures the reaction follows pseudo-first-order kinetics with respect to the benzoyl chloride, simplifying data analysis.[13] Acetone is used to solubilize the typically water-insoluble benzoyl chlorides.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of high-purity, anhydrous acetone.

  • Prepare standardized solutions (e.g., 0.01 M) of 4-Bromo-2-chloro-5-fluorobenzoyl chloride, benzoyl chloride, and p-nitrobenzoyl chloride in the anhydrous acetone. Store under inert gas (N₂ or Ar) to prevent premature hydrolysis.

  • Prepare the reaction solvent: a precisely measured mixture of acetone and deionized water (e.g., 90:10 v/v).

• Reaction Setup:

  • Place a known volume (e.g., 50.0 mL) of the aqueous acetone solvent into a thermostatted reaction vessel maintained at a constant temperature (e.g., 25.0 ± 0.1 °C).

  • Immerse a calibrated conductivity probe connected to a conductivity meter into the solvent.

• Data Acquisition:

  • Allow the solvent to reach thermal equilibrium.

  • Initiate the reaction by injecting a small, precise aliquot (e.g., 100 µL) of the benzoyl chloride stock solution into the stirred solvent. Start the timer and data logging immediately.

  • Record conductivity readings at regular intervals (e.g., every 5-10 seconds) until the value stabilizes, indicating the reaction has reached completion (the "infinite" reading).

• Data Analysis:

  • The pseudo-first-order rate constant (k) is determined by plotting ln(G∞ - Gt) versus time (t), where G∞ is the conductivity at completion and Gt is the conductivity at time t.

  • The slope of the resulting straight line is equal to -k.

  • Compare the calculated k values for each benzoyl chloride to determine their relative reactivity.

Caption: Workflow for Kinetic Analysis via Conductometry.

Protocol 2: Comparative Kinetics of Aminolysis by HPLC

This protocol measures the rate of amide formation by reacting the benzoyl chloride with an amine, such as aniline.[14] The reaction progress is monitored by quantifying the disappearance of the benzoyl chloride or the appearance of the amide product using High-Performance Liquid Chromatography (HPLC).

Rationale: HPLC provides excellent separation and quantification of reactants and products, making it a highly accurate method for kinetic analysis.[2] Using a non-nucleophilic solvent prevents solvent participation in the reaction. A non-nucleophilic base is added to quench the HCl byproduct, which would otherwise protonate the aniline and halt the reaction.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare standardized solutions (e.g., 0.05 M) of the test benzoyl chlorides in a dry, aprotic, non-nucleophilic solvent (e.g., acetonitrile).

  • Prepare a solution of aniline (e.g., 1.0 M) and a non-nucleophilic base (e.g., 2,6-lutidine, 1.1 M) in the same solvent. The large excess of aniline ensures pseudo-first-order conditions.

• Reaction Execution:

  • In a thermostatted vial at a constant temperature (e.g., 25.0 ± 0.1 °C), mix the aniline/base solution.

  • Initiate the reaction by adding a small volume of the benzoyl chloride solution and start the timer.

• Data Acquisition:

  • At predetermined time intervals (e.g., 30s, 60s, 120s, etc.), withdraw a small aliquot of the reaction mixture.

  • Immediately quench the aliquot in a vial containing a quenching agent (e.g., a dilute solution of a primary amine in the mobile phase) to stop the reaction.

  • Analyze each quenched sample by a pre-validated HPLC method to determine the concentration of the benzoyl chloride reactant.

• Data Analysis:

  • Calculate the rate constant (k) by plotting the natural logarithm of the benzoyl chloride concentration versus time.

  • The slope of the linear regression will be equal to -k.

  • Compare the rate constants to establish the reactivity order.

Conclusion

Based on a fundamental analysis of electronic principles, 4-Bromo-2-chloro-5-fluorobenzoyl chloride is predicted to be a highly reactive acylating agent , surpassing the reactivity of many common mono-substituted benzoyl chlorides. The convergence of three powerful inductive electron-withdrawing halogen substituents creates a highly electrophilic carbonyl center ripe for nucleophilic attack. This guide provides both the theoretical justification for this prediction and a detailed experimental blueprint for its quantitative validation. For synthetic chemists, this enhanced reactivity translates to potentially faster reaction times, milder reaction conditions, or the ability to acylate less reactive nucleophiles, making it a valuable, albeit aggressive, tool in the synthesis of complex molecules.

References

• BenchChem. A Comparative Analysis of Reactivity: 3-Ethylbenzoyl Chloride vs. Benzoyl Chloride. [URL: benchchem.com]
• BenchChem. Unveiling Substituent Effects: A Comparative Guide to the Reactivity of Substituted Benzoyl Chlorides. [URL: benchchem.com]
• BenchChem.
• Kevill, D. N., & Park, K. H. (2011). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. PMC - NIH. [URL: www.ncbi.nlm.nih.gov/pmc/articles/PMC3159752/]
• Reddit. (2024). Which benzoyl chloride undergoes hydrolysis faster in water? r/AdvancedOrganic. [URL: www.reddit.com/r/AdvancedOrganic/comments/1d91z6o/which_benzoyl_chloride_undergoes_hydrolysis/]
• Sano, T. (1999). Remarkably Fast Acylation of Alcohols with Benzoyl Chloride Promoted by TMEDA. Synthesis, 1141-1144. [URL: www.organic-chemistry.org/abstracts/lit2/079.shtm]
• BenchChem. Salicyloyl Chloride vs. Benzoyl Chloride: A Comparative Guide to Reactivity. [URL: benchchem.com]
• Kevill, D. N., & Park, K. H. (2011). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. Molecules, 16(8), 6834-6853. [URL: www.mdpi.com/1420-3049/16/8/6834]
• ResearchGate. (2011). Halides (1-7) are named as follows: (1) pZ-substituted benzoyl chorides. [URL: www.researchgate.net/figure/Halides-1-7-are-named-as-follows-1-p-Z-substituted-benzoyl-chorides-2_fig1_51571404]
• Lee, I., et al. (2002). Reinterpretation of Curved Hammett Plots in Reaction of Nucleophiles with Aryl Benzoates. Journal of Organic Chemistry, 67(24), 8255-8260. [URL: pubs.acs.org/doi/10.1021/jo025916f]
• Hybl, A., & Bluestein, B. R. (1954). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides. UNI ScholarWorks. [URL: scholarworks.uni.edu/pias/vol61/iss1/33/]
• Viggiano, A. A., et al. (1998). Intrinsic Structure−Reactivity Relationships in Gas-Phase Transacylation Reactions: Identity Exchange of Substituted Benzoyl Chlorides with Chloride Ion. The Journal of Physical Chemistry A, 102(20), 3475-3482. [URL: pubs.acs.org/doi/10.1021/jp980327f]
• ChemicalBook. 4-Bromo-2-fluorobenzoic acid synthesis. [URL: www.chemicalbook.com/synthesis/112704-79-7.htm]
• Wikipedia. Friedel–Crafts reaction. [URL: en.wikipedia.org/wiki/Friedel%E2%80%93Crafts_reaction]
• ResearchGate. (2010). Synthesis of 4-bromo-2-chlorobenzoic acid (90) from 4-amino-2-nitrotoluene (11). [URL: www.researchgate.net/figure/Synthesis-of-4-bromo-2-chlorobenzoic-acid-90-from-4-amino-2-nitrotoluene-11_fig11_45892558]
• NCERT. (2025-26). Amines. [URL: ncert.nic.in/textbook/pdf/lech204.pdf]
• Chemistry Stack Exchange. (2020). The increasing order of reactivity of substituted benzoyl chlorides towards nucleophilic substitution. [URL: chemistry.stackexchange.com/questions/134469/the-increasing-order-of-reactivity-of-substituted-benzoyl-chlorides-towards-nu]
• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [URL: www.masterorganicchemistry.
• Wikipedia. Hammett equation. [URL: en.wikipedia.
• Dakenchem. The Chemical Reactivity of Benzoyl Chloride: A Guide for R&D Scientists. [URL: www.dakenchem.com/the-chemical-reactivity-of-benzoyl-chloride/]
• Pearson. What compounds are formed from the reaction of benzoyl chloride with... [URL: www.pearson.com/en-us/subject-catalog/p/organic-chemistry/P200000006222/9780137523279]
• Chegg.com. (2022). Solved 3. Explain why the reaction of substituted benzoyl... [URL: www.chegg.com/homework-help/questions-and-answers/3-explain-reaction-substituted-benzoyl-chlorides-aniline-eq-3-1-positive-hammett-reaction--q92381273]
• Ataman Kimya. BENZOYL CHLORIDE. [URL: www.ataman-kimya.com/EN/benzoyl-chloride-102]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Hammett equation - Wikipedia [en.wikipedia.org]
• 6. chegg.com [chegg.com]
• 7. Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]
• 11. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. scholarworks.uni.edu [scholarworks.uni.edu]
• 14. What compounds are formed from the reaction of benzoyl chloride w... | Study Prep in Pearson+ [pearson.com]

A Comparative Guide to Purity Assessment of Synthesized 4-bromo-2-chloro-5-fluorobenzoyl Derivatives by High-Performance Liquid Chromatography

For researchers, scientists, and drug development professionals, the meticulous verification of a synthesized compound's purity is a non-negotiable cornerstone of the development pipeline. For complex molecules such as 4-bromo-2-chloro-5-fluorobenzoyl derivatives, which serve as crucial intermediates in medicinal chemistry, even minute impurities can significantly alter biological activity, toxicity, and overall safety profiles. High-Performance Liquid Chromatography (HPLC), particularly in its reversed-phase modality, stands as the gold standard for this critical analysis, offering unparalleled resolution and quantitative precision.[1][2]

This guide provides an in-depth, field-proven comparison of strategic choices in HPLC method development for this specific class of halogenated compounds. We will move beyond rote protocols to explore the fundamental causality behind selecting the appropriate stationary phase, optimizing the mobile phase, and leveraging modern detector technology to build a robust, self-validating system for purity assessment.

The Rationale for Reversed-Phase HPLC

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the predominant technique for the analysis of pharmaceutical compounds.[3][4] The principle lies in the separation of molecules based on their hydrophobicity.[5] A sample is passed through a column packed with a non-polar stationary phase (e.g., silica particles chemically bonded with alkyl chains) using a polar mobile phase.[6][7][8]

For 4-bromo-2-chloro-5-fluorobenzoyl derivatives, this method is ideal. The benzoyl core, substituted with multiple halogens, imparts a significant degree of hydrophobicity, leading to strong and predictable interactions with a non-polar stationary phase. This allows for effective separation from more polar starting materials or more non-polar byproducts, driven by subtle differences in their chemical structures.

Strategic Column Selection: C18 vs. C8 Stationary Phases

The heart of the HPLC system is the analytical column. The choice of stationary phase chemistry is the primary determinant of separation selectivity. For RP-HPLC, the most common choices are C18 (octadecylsilane) and C8 (octylsilane) bonded phases.[9]

• C18 Columns: These columns have longer (18-carbon) alkyl chains, creating a more densely packed, highly hydrophobic stationary phase.[10] This leads to stronger hydrophobic interactions and generally longer retention times.[10] The key advantage of a C18 column is its high resolving power, making it the preferred starting point for complex mixtures where closely eluting impurities are anticipated.[11][12]

• C8 Columns: With shorter (8-carbon) alkyl chains, C8 columns are less hydrophobic than their C18 counterparts.[10] This results in weaker interactions and typically shorter analysis times.[10][11] A C8 column is an excellent alternative when a C18 provides excessive retention, leading to unnecessarily long run times and excessive solvent consumption, or for separating compounds of moderate hydrophobicity.[12]

The decision between C18 and C8 is not merely about retention time; it's a strategic choice based on the separation goal.

Caption: Logic for initial column selection.

Table 1: Comparative Performance of C18 and C8 Columns

Parameter	C18 (Octadecylsilane)	C8 (Octylsilane)	Rationale & Causality
Hydrophobicity	High	Moderate	The longer C18 chain provides a greater surface area for hydrophobic interactions, increasing retention for non-polar analytes.[10][12]
Retention	Stronger / Longer	Weaker / Shorter	Increased interaction strength on C18 leads to longer elution times compared to C8 for the same compound.[10]
Resolution	Often Higher	Good	The higher retention on C18 can provide more time for the separation of structurally similar impurities to occur.
Analysis Time	Longer	Shorter	Weaker retention on C8 allows for faster elution, increasing sample throughput.[11]
Best Suited For	Complex impurity profiles, highly hydrophobic compounds.[11]	Moderately hydrophobic compounds, rapid screening, methods where C18 gives excessive retention.[11][12]

The Self-Validating System: Protocol, System Suitability, and Peak Purity

A trustworthy analytical method is one that continuously verifies its own performance. This is achieved through a combination of a detailed protocol, rigorous system suitability testing (SST), and advanced detection techniques.

Experimental Protocol: HPLC Purity Assessment

This protocol provides a robust starting point for the analysis of 4-bromo-2-chloro-5-fluorobenzoyl derivatives.

Instrumentation:

• HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) detector.

Chromatographic Conditions:

Parameter	Method A (High Resolution)	Method B (Rapid Screening)
Column	C18, 4.6 x 150 mm, 5 µm	C8, 4.6 x 100 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 95% B over 15 min	40% B to 95% B over 8 min
Flow Rate	1.0 mL/min	1.2 mL/min
Column Temp.	30 °C	35 °C
Detection	PDA: 210-400 nm, Extract at 254 nm	PDA: 210-400 nm, Extract at 254 nm

| Injection Vol. | 5 µL | 5 µL |

Causality Note: The use of formic acid in the mobile phase is critical. For benzoyl/benzoic acid derivatives, an acidic pH ensures the carboxylic acid moiety (if present as a starting material or impurity) is protonated (non-ionized). This prevents peak tailing and yields sharp, symmetrical peaks, which are essential for accurate integration and quantification.[13][14]

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized compound.

• Dissolve in 10 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

• Further dilute 1 mL of the stock solution into 10 mL with the same diluent to obtain a final concentration of 100 µg/mL for analysis.

Data Analysis:

• Determine purity using the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

• Utilize the PDA detector to perform peak purity analysis on the main component peak.

Trustworthiness Through System Suitability Testing (SST)

Before any sample analysis, the performance of the entire HPLC system must be verified. This is a mandatory requirement by regulatory bodies and ensures the data generated is reliable.[15][16][17] A standard solution of the compound is injected multiple times (typically 5 or 6 replicates) and the following parameters are assessed.

Table 2: System Suitability Test (SST) Acceptance Criteria (based on USP <621>)

Parameter	Acceptance Criteria	Purpose
Precision (%RSD)	≤ 2.0% for peak area and retention time	Ensures the system provides consistent and reproducible results.[18]
Tailing Factor (T)	T ≤ 2.0	Measures peak symmetry. A high tailing factor can indicate undesirable interactions and compromise integration accuracy.[18]
Theoretical Plates (N)	> 2000	A measure of column efficiency. Higher plate counts indicate sharper peaks and better separation performance.
Resolution (Rs)	> 2.0 (between main peak and closest impurity)	Ensures baseline separation between adjacent peaks, which is critical for accurate quantification.[18]

Authoritative Grounding with Photodiode Array (PDA) Detection

A simple UV detector measures absorbance at a single wavelength. A Photodiode Array (PDA), also known as a Diode Array Detector (DAD), acquires the entire UV-Vis spectrum at every point across a chromatographic peak.[19][20][21] This capability is transformative for purity assessment.

• Peak Purity Analysis: The software can compare spectra from the upslope, apex, and downslope of a single peak. If the peak represents a single, pure compound, all spectra should be identical.[22][23] A mismatch indicates the presence of a co-eluting impurity hidden within the main peak, which would be missed by a standard UV detector.

• Impurity Identification: The spectral data can aid in the tentative identification of impurities by comparing their UV spectra to known chromophores or standards.

Caption: A self-validating HPLC workflow.

Demonstrating Specificity: Forced Degradation Studies

To prove that the analytical method is "stability-indicating," it must be able to separate the active pharmaceutical ingredient (API) from its potential degradation products.[24] Forced degradation, or stress testing, involves subjecting the compound to harsh conditions to generate these degradants.[25][26][27]

Typical Stress Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal: 80 °C for 48 hours (solid state).

• Photolytic: Exposure to ICH-specified light conditions (UV and visible).

The stressed samples are then analyzed using the developed HPLC method. The method is considered stability-indicating if all degradation peaks are adequately resolved from the main compound peak, demonstrating the method's specificity as per ICH Q2(R1) guidelines.[28][29][30]

Conclusion and Recommendations

The purity assessment of synthesized 4-bromo-2-chloro-5-fluorobenzoyl derivatives requires a systematic and scientifically grounded HPLC strategy.

• Start with a C18 column: Its high resolving power makes it the most robust choice for initial analysis to fully characterize the impurity profile.

• Consider a C8 column for optimization: If the C18 method provides excellent resolution with excessive retention, a switch to a C8 column can significantly improve throughput without compromising data quality.

• Employ an acidic mobile phase: Using a modifier like formic or acetic acid is essential for achieving sharp, symmetrical peaks for this class of compounds.

• Utilize a PDA detector: This is non-negotiable for true purity assessment. Peak purity analysis provides an essential layer of validation that confirms the absence of co-eluting impurities.

• Adhere to System Suitability: Always run and pass SST criteria before sample analysis to guarantee the trustworthiness and validity of the generated data.

By integrating these principles of causality, self-validation, and authoritative grounding, researchers can develop highly reliable HPLC methods that ensure the quality and integrity of their synthesized compounds, paving the way for successful downstream applications in drug development.

References

• Vertex AI Search. (2025, October 16). C18 and C8 HPLC Columns: Why Are They Crucial For Pharmaceutical Analysis.
• Pharmaguideline.
• Middleditch, B. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing.
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• GenTech Scientific. (2023, February 17). A Brief Overview of PDA Detectors in HPLC.
• Pandey, P. K. (2025, November 19). PDA (Photo Diode Array Detector)/DAD: How to Perform HPLC Peak Purity Analysis.
• Jetir.org. (2021, September). AN INTRODUCTION TO FORCED DEGRADATION STUDIES FOR DRUG SUBSTANCE & DRUG PRODUCTS.
• BioProcess International. (2007, March 1).
• Benchchem. High-performance liquid chromatography for assessing the purity of synthesized compounds.
• Sharp Services. Forced Degradation Studies: A Critical Lens into Pharmaceutical Stability.
• Pharmaguideline. (2024, May 1). Difference between C8 and C18 Columns Used in HPLC System.
• MicroSolv. (2025, November 3). System suitability Requirements for a USP HPLC Method - Tips & Suggestions.
• Separation Science. (2024, December 4). C8 vs C18 Column: Which Should You Choose?.
• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• Benchchem. A Comparative Guide to Assessing the Purity of Synthesized Compounds Derived from 2,4-Dichloro-3-nitropyridine by HPLC.
• U.S. Food and Drug Administration. (2005, November). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• International Council for Harmonis
• Starodub. (2024, April 24). Revised ICH Guideline Q2(R1)
• Hawach. (2025, July 28).
• Labcompare. (2014, August 19). Photodiode Array Detectors: An Array of Possibilities for (U)HPLC Detection.
• YouTube. (2025, October 15). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025.
• Phenomenex. (2025, June 6).
• Hawach Scientific. (2025, November 10). Difference between C18 Column and C8 Column.
• Shimadzu Scientific Instruments. UV vs Diode-Array (PDA) Detectors for (U)HPLC.
• LCGC International.
• Chemistry LibreTexts. (2021, November 13). 12.
• SCION Instruments. Diode Array Detector HPLC | DAD.
• Mastelf. (2025, January 8). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance.
• gmp-compliance.org. (2014, October 15).
• SIELC Technologies. Separation of 4-Bromo-2-chlorobenzoic acid on Newcrom R1 HPLC column.
• Creative Proteomics.
• Moravek. Exploring the Different Mobile Phases in HPLC.
• Wikipedia.
• Pharmaguideline. System Suitability in HPLC Analysis.
• Springer Nature Experiments.
• Moravek. Why Is HPLC Ideal for Chemical Purity Testing?.
• Chromatography Forum. (2006, June 16). How to identified the purity of standard substance?.
• US Pharmacopeia (USP).
• Journal of Medicinal Chemistry. (2009, January 2). Revision of Purity Criteria for Tested Compounds.
• Scribd.
• AZoLifeSciences. (2023, January 12).
• National Institutes of Health. (2007, Jan-Mar).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. moravek.com [moravek.com]
• 3. Reversed-Phase Chromatography Overview - Creative Proteomics [creative-proteomics.com]
• 4. azolifesciences.com [azolifesciences.com]
• 5. Reversed-Phase High-Performance Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. moravek.com [moravek.com]
• 8. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 9. C8 vs C18 Column: Which Should You Choose? | Separation Science [sepscience.com]
• 10. Difference between C8 and C18 Columns Used in HPLC System | Pharmaguideline [pharmaguideline.com]
• 11. pharmaguru.co [pharmaguru.co]
• 12. What Is the C18 and C8 HPLC Column - Hawach [hawachhplccolumn.com]
• 13. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 14. mastelf.com [mastelf.com]
• 15. youtube.com [youtube.com]
• 16. System Suitability for USP Chromatographic Methods - ECA Academy [gmp-compliance.org]
• 17. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 18. System suitability Requirements for a USP HPLC Method - Tips & Suggestions [mtc-usa.com]
• 19. gentechscientific.com [gentechscientific.com]
• 20. labcompare.com [labcompare.com]
• 21. Diode Array Detector HPLC | DAD | SCION Instruments [scioninstruments.com]
• 22. pharmaguru.co [pharmaguru.co]
• 23. UV vs Diode-Array (PDA) Detectors for (U)HPLC [ssi.shimadzu.com]
• 24. jetir.org [jetir.org]
• 25. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 26. acdlabs.com [acdlabs.com]
• 27. Forced Degradation Studies: A Critical Lens into Pharmaceutical Stability | Sharp Services [sharpservices.com]
• 28. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 29. fda.gov [fda.gov]
• 30. fda.gov [fda.gov]

A Senior Application Scientist's Guide to the Biological Landscape of Compounds Derived from Halogenated Benzoyl Chlorides: A Comparative Analysis

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of starting materials is a critical determinant of success in identifying novel bioactive compounds. 4-Bromo-2-chloro-5-fluorobenzoyl chloride and its structural analogs are versatile scaffolds that offer a rich playground for synthetic diversification, leading to a wide array of derivatives with promising pharmacological activities. The unique substitution pattern of electron-withdrawing halogen atoms on the benzoyl ring significantly influences the physicochemical properties and biological target interactions of the resulting molecules.

This guide provides an in-depth, objective comparison of the biological performance of different classes of compounds synthesized from halogenated benzoyl chlorides, with a particular focus on anticancer, antimicrobial, and anti-inflammatory activities. While specific data for derivatives of 4-Bromo-2-chloro-5-fluorobenzoyl chloride are emerging, a comparative analysis of compounds from structurally similar precursors provides invaluable insights into the potential of this class of reagents. We will delve into the causality behind experimental choices, present supporting data, and provide detailed protocols to ensure scientific integrity and reproducibility.

The Synthetic Versatility of Halogenated Benzoyl Chlorides

The reactivity of the acyl chloride group in 4-Bromo-2-chloro-5-fluorobenzoyl chloride allows for straightforward derivatization through nucleophilic acyl substitution reactions. This enables the synthesis of a diverse library of amides, esters, and ketones. Furthermore, the halogenated benzene ring can participate in various cross-coupling reactions, further expanding the chemical space that can be explored.

Caption: Synthetic pathways from 4-Bromo-2-chloro-5-fluorobenzoyl chloride.

Comparative Analysis of Biological Activities

The introduction of bromo, chloro, and fluoro substituents on the benzoyl moiety can significantly impact the biological activity of the resulting compounds. These halogens can modulate lipophilicity, metabolic stability, and the ability to form halogen bonds with biological targets, thereby influencing potency and selectivity.[1][2][3][4][5]

Anticancer Activity

Derivatives of halogenated benzoyl compounds have shown significant potential as anticancer agents. For instance, benzofuran analogs synthesized from 4-bromo/chloro benzoyl precursors have demonstrated notable in vitro activity against lung (A-549) and cervical (HeLa) cancer cell lines.[6] The mechanism of action for many of these compounds involves the inhibition of key signaling pathways implicated in cancer cell proliferation and survival.

Table 1: Comparative Anticancer Activity of Halogenated Benzoyl Derivatives

Compound Class	Derivative Structure (Example)	Cancer Cell Line	IC50 (µM)	Reference
Benzofuran-Triazole	5-((2-(4-bromobenzoyl)benzofuran-5-yl)methyl)-...	A-549 (Lung)	0.87	[6]
Benzofuran-Triazole	5-((2-(4-chlorobenzoyl)benzofuran-5-yl)methyl)-...	HeLa (Cervical)	1.12	[6]
Chalcone	2'-hydroxy-2-bromo-4,5-dimethoxychalcone	MCF-7 (Breast)	42.19 µg/mL
1,3,4-Oxadiazole	4-Chloro-2-((5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)amino)phenol	SNB-19 (CNS)	PGI = 65.12	[4]

IC50: Half-maximal inhibitory concentration. PGI: Percentage Growth Inhibition.

Caption: Simplified mechanism of anticancer action.

Antimicrobial Activity

The quest for novel antimicrobial agents is of paramount importance in the face of growing antibiotic resistance. Halogenated benzamides and related structures have emerged as a promising class of compounds with potent antibacterial and antifungal activities. The presence of halogens can enhance the lipophilicity of the molecules, facilitating their penetration through bacterial cell membranes.

Table 2: Comparative Antimicrobial Activity of Halogenated Benzoyl Derivatives

Compound Class	Derivative Structure (Example)	Bacterial Strain	MIC (µg/mL)	Reference
Thioureide	N-[2-(4-chlorophenoxymethyl)-benzoyl]-N'-(2,6-dichlorophenyl)-thiourea	S. aureus	32
Thioureide	N-[2-(4-chlorophenoxymethyl)-benzoyl]-N'-(4-bromophenyl)-thiourea	E. coli	64
1,3,4-Oxadiazole	4-Chloro-2-((5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl)amino)phenol	Gram-positive & negative	8	[4]

MIC: Minimum Inhibitory Concentration.

Anti-inflammatory Activity

Chronic inflammation is a hallmark of numerous diseases. Compounds derived from halogenated benzoyl chlorides have been investigated for their anti-inflammatory properties. A common preclinical model to assess this activity is the carrageenan-induced paw edema assay in rodents.

Table 3: Comparative Anti-inflammatory Activity of Halogenated Benzoyl Derivatives

Compound Class	Derivative Structure (Example)	Animal Model	Inhibition of Edema (%)	Reference
5-O-4-Chlorobenzoylpinostrobin	Ester of pinostrobin and 4-chlorobenzoyl chloride	In silico (COX-2 docking)	-	[7]
Phloroglucinol Derivative	Diacylphloroglucinol	iNOS inhibition	IC50 = 19.0 µM	[5]

COX-2: Cyclooxygenase-2, iNOS: Inducible nitric oxide synthase.

Experimental Protocols

To ensure the reproducibility and validity of the findings presented, this section provides detailed, step-by-step methodologies for the key biological assays.

Protocol 1: MTT Assay for Anticancer Activity Assessment

This colorimetric assay is a standard method for assessing cell viability and cytotoxicity.[8][9][10][11]

Materials:

• 96-well plates

• Cancer cell lines (e.g., A-549, HeLa, MCF-7)

• Complete culture medium

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 20% SDS in 50% DMF)

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Caption: Workflow for the MTT cell viability assay.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[12][13][14][15][16]

Materials:

• 96-well microtiter plates

• Bacterial strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (MHB)

• Test compounds dissolved in DMSO

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Compound Dilution: Prepare serial twofold dilutions of the test compounds in MHB in the wells of a 96-well plate.

• Inoculation: Add a standardized bacterial inoculum to each well to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

Protocol 3: Carrageenan-Induced Paw Edema in Rats

This in vivo model is widely used to evaluate the anti-inflammatory activity of new compounds.[7][17][18][19][20]

Materials:

• Wistar or Sprague-Dawley rats

• 1% Carrageenan solution in sterile saline

• Test compounds

• Plethysmometer or calipers

Procedure:

• Animal Acclimatization: Acclimatize the animals for at least one week before the experiment.

• Compound Administration: Administer the test compound orally or intraperitoneally to the test groups. The control group receives the vehicle. A standard anti-inflammatory drug (e.g., indomethacin) is used as a positive control.

• Induction of Edema: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer or paw thickness with calipers at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the control group.

Conclusion

The strategic use of halogenated benzoyl chlorides, such as 4-Bromo-2-chloro-5-fluorobenzoyl chloride, as starting materials in medicinal chemistry presents a fertile ground for the discovery of novel therapeutic agents. The comparative analysis of derivatives from structurally similar precursors reveals a consistent trend of significant anticancer, antimicrobial, and anti-inflammatory activities. The presence and positioning of halogen atoms play a crucial role in modulating the biological profiles of these compounds. The detailed experimental protocols provided herein serve as a valuable resource for researchers aiming to explore this chemical space further. Future work should focus on the synthesis and comprehensive biological evaluation of a focused library of compounds derived directly from 4-Bromo-2-chloro-5-fluorobenzoyl chloride to fully elucidate its potential in drug discovery.

References

• Springer Nature. (n.d.). MTT Assay Protocol.
• Barnes, L. V., et al. (2023). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. STAR Protocols.
• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.
• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71–79.
• CLSI. (2018). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition. CLSI document M07-A11.
• BenchChem. (2025). Application Notes and Protocols: MTT Assay for Anticancer Agent 158 Cytotoxicity. BenchChem.
• BenchChem. (2025). Application Notes and Protocols: Determination of Minimum Inhibitory Concentration (MIC) for Antibacterial Agent 97. BenchChem.
• Abcam. (n.d.). MTT assay protocol. Abcam.
• Morris, C. J. (2003). Carrageenan-induced paw edema in the rat and mouse. In Methods in Molecular Biology (Vol. 225, pp. 115–121). Humana Press.
• Inotiv. (n.d.).
• National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. NCBI Bookshelf.
• Horton, T. (1994). MTT Cell Assay Protocol. Checkpoint lab/protocols/MTT.
• Miles, L. (2025). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol.
• Springer Nature. (n.d.). Carrageenan-Induced Paw Edema in the Rat and Mouse.
• Singh, U. P., & Singh, R. K. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. RSC Medicinal Chemistry, 12(10), 1666–1696.
• Kushwaha, N., et al. (2011). Synthesis of some Amide derivatives and their Biological activity. International Journal of ChemTech Research, 3(1), 203-208.
• BenchChem. (2025). A Comparative Assessment of Halogenated Benzamides in Drug Discovery. BenchChem.
• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model.
• Smith, B. R., & Njardarson, J. T. (2016). Chiral Alkyl Halides: Underexplored Motifs in Medicine. Bioorganic & Medicinal Chemistry, 24(22), 5672–5701.
• Brewer, M., et al. (2017). A Fluorescent Kinase Inhibitor that Exhibits Diagnostic Changes in Emission upon Binding.
• Wilcken, R., et al. (2013). Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry, 56(4), 1363–1388.
• ResearchGate. (2024). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review | Request PDF.
• Rajput, P., & Sharma, A. (2018). Synthesis and biological importance of amide analogues. Journal of Pharmacology and Medicinal Chemistry, 2(2), 22-26.
• Pulsus Group. (n.d.). Synthesis and biological importance of amide analogues. Pulsus Group.
• Wang, Z., et al. (2017). Synthesis and structure-activity relationship study of new biaryl amide derivatives and their inhibitory effects against hepatitis C virus. European Journal of Medicinal Chemistry, 138, 986-996.
• Google Patents. (n.d.). Synthesis method of 4-bromo-2-cyano-5-fluorobenzoic acid methyl ester.
• BenchChem. (2025). Comparative Biological Activity of 4-(Benzyloxy)
• Vishnu, T., et al. (2023). Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues. Molecular Diversity, 27(4), 1655–1671.
• ResearchGate. (2025). Synthesis and Biological Activity of Borneol Esters.
• Santa Cruz Biotechnology. (n.d.). 4-Bromo-2-chloro-5-fluorobenzoyl chloride. SCBT.
• Patrick, D. A., et al. (2014). Synthesis, Biological Evaluation and Structure-Activity Relationships of N-Benzoyl-2-hydroxybenzamides as Agents Active against P. falciparum (K1 strain), Trypanosomes, and Leishmania. ACS Medicinal Chemistry Letters, 5(11), 1196–1201.
• PubChem. (n.d.). 4-Bromo-2-fluorobenzoyl chloride.
• Ke, Y., & Liu, J. (2021). Fluorescent Kinase Inhibitors As Probes In Cancer. Journal of the American Chemical Society, 143(30), 11356–11375.
• Shestakova, T. S., et al. (2021). Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors. Molecules, 26(23), 7183.
• BLD Pharm. (n.d.). 4-Bromo-2-chloro-5-fluorobenzoic acid. BLD Pharm.

Sources

• 1. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chiral Alkyl Halides: Underexplored Motifs in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 8. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. texaschildrens.org [texaschildrens.org]
• 12. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics | Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech. [icb.ucsb.edu]
• 13. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scilit.com [scilit.com]
• 15. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. inotiv.com [inotiv.com]
• 19. researchgate.net [researchgate.net]
• 20. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]

In vitro kinase assay of inhibitors derived from 4-Bromo-2-chloro-5-fluorobenzoyl chloride

A Comparative Guide to In Vitro Kinase Assay Methodologies for Novel Inhibitors

This guide provides a comprehensive comparison of contemporary in vitro kinase assay technologies, offering a decision-making framework for researchers engaged in the discovery and characterization of novel kinase inhibitors, particularly those derived from scaffolds such as 4-Bromo-2-chloro-5-fluorobenzoyl chloride. We will delve into the mechanistic underpinnings of various assay platforms, present detailed experimental protocols, and offer data-driven comparisons to guide your selection process.

Introduction: The Central Role of Kinases and the Need for Robust Assays

Protein kinases are a vast and diverse family of enzymes that catalyze the phosphorylation of biomolecules, a fundamental post-translational modification that governs a multitude of cellular processes.[1] Dysregulation of kinase activity is a hallmark of numerous diseases, including cancer and inflammatory disorders, making them one of the most critical classes of drug targets.[2] The discovery pipeline for new kinase inhibitors relies heavily on in vitro biochemical assays to determine inhibitory potency (typically as an IC50 value), assess selectivity across the kinome, and elucidate the mechanism of action.[3][4]

While potent inhibition in a biochemical assay is a crucial first step, it is not always predictive of cellular efficacy.[4] However, these cell-free systems provide a clean, controlled environment to establish direct enzyme-inhibitor interactions, which is an indispensable phase of any drug discovery campaign. This guide will compare the most prevalent in vitro assay formats to help you select the optimal method for your research goals.

Core Principles & a Foundational Protocol: Luminescence-Based Kinase Assay

Luminescence-based assays are a cornerstone of high-throughput screening (HTS) due to their sensitivity, simplicity, and automation compatibility.[5] These assays typically measure kinase activity by quantifying the amount of ATP consumed during the phosphorylation reaction.[1] The Kinase-Glo® assay, for example, uses firefly luciferase, which requires ATP to produce light.[6] As the kinase consumes ATP, the luminescence signal decreases, providing an inverse measure of kinase activity.[6][7]

Experimental Workflow: Luminescence-Based Assay

Caption: Workflow for a typical luminescence-based in vitro kinase assay.

Detailed Protocol: IC50 Determination using Kinase-Glo®

This protocol is a representative example for determining the half-maximal inhibitory concentration (IC50) of a novel compound.

1. Reagent Preparation:

• Kinase Buffer: Prepare a suitable buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA). The exact composition may vary depending on the specific kinase.
• ATP Solution: Prepare a stock solution of ATP in water. The final concentration in the assay should ideally be at or near the Michaelis constant (K_m) for the specific kinase to ensure accurate and comparable IC50 values.[3]
• Inhibitor Dilution Series: Create a serial dilution of the test compound (e.g., starting from 100 µM) in DMSO. Then, perform an intermediate dilution in the kinase buffer.
• Kinase/Substrate Mix: Dilute the kinase and its specific substrate to their final desired concentrations in the kinase buffer.

2. Assay Procedure (96-well plate format):

• Controls: Designate wells for positive controls (no inhibitor, 100% activity) and negative controls (no kinase or no ATP, 0% activity).
• Add Inhibitor: Add a fixed volume (e.g., 5 µL) of each inhibitor dilution to the appropriate wells. Add the same volume of buffer with DMSO to control wells.
• Initiate Reaction: Add the Kinase/Substrate/ATP mix to all wells to start the reaction. The final volume might be 25-50 µL.
• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes). The incubation time should be within the linear range of the kinase reaction.

3. Signal Detection:

• Reagent Equilibration: Allow the Kinase-Glo® reagent to equilibrate to room temperature.
• Add Detection Reagent: Add a volume of Kinase-Glo® reagent equal to the volume in the assay wells (e.g., 50 µL if the reaction volume is 50 µL). This stops the kinase reaction and initiates the luminescent signal generation.[5]
• Incubation: Incubate for 10 minutes at room temperature to stabilize the luminescent signal.
• Measurement: Read the luminescence on a plate reader.

4. Data Analysis:

• Normalize the data using the positive (100% activity) and negative (0% activity) controls.
• Plot the percent inhibition against the logarithm of the inhibitor concentration.
• Fit the data to a dose-response curve (e.g., a four-parameter logistic model) to determine the IC50 value.[8][9]

A Comparative Landscape of In Vitro Kinase Assay Technologies

While luminescence is a powerful tool, several other technologies offer distinct advantages. The choice of assay depends on factors like the research stage (HTS vs. lead optimization), the nature of the kinase, and available instrumentation.

Caption: Comparison of major in vitro kinase assay technology platforms.

Luminescence-Based Assays (e.g., Kinase-Glo®, ADP-Glo™)

As detailed above, these assays are workhorses in drug discovery. The ADP-Glo™ assay is a variation that measures the ADP produced, which directly correlates with kinase activity.[1] This results in a signal that increases with enzyme activity, which can sometimes be advantageous in hit identification.[1]

• Causality: The choice between measuring ATP depletion or ADP production can be critical. Assays measuring ADP production are often more sensitive at low substrate conversion rates, making them ideal for initial velocity kinetics.

Fluorescence-Based Assays (e.g., Fluorescence Polarization)

Fluorescence Polarization (FP) is a homogeneous technique that measures changes in the rotational speed of a fluorescently labeled molecule in solution.[10] In a kinase assay, a small, fluorescently labeled peptide substrate tumbles rapidly, resulting in low polarization.[11] Upon phosphorylation and binding to a large, specific antibody, the complex tumbles much slower, leading to a high polarization signal.[11]

• Expert Insight: FP assays are powerful for studying binding events and are less prone to interference from colored compounds than simple fluorescence intensity assays. However, they require careful optimization of the fluorescent probe and antibody pair.

Radiometric Assays

Considered the "gold standard" for their directness and sensitivity, radiometric assays use ATP radiolabeled at the gamma-phosphate position (γ-³²P or γ-³³P).[12] Kinase activity is measured by quantifying the amount of radioactivity transferred to a substrate peptide or protein, which is typically captured on a membrane or filter.

• Trustworthiness: This method directly measures the catalytic event of phosphate transfer, making it highly reliable and a benchmark against which other technologies are often validated. The primary drawbacks are the safety requirements and waste disposal associated with handling radioactive materials.[12]

Label-Free Technologies (e.g., SPR, DSF)

Label-free methods detect inhibitor binding or its effects without relying on modified substrates or reagents.

• Surface Plasmon Resonance (SPR): This technology measures the binding of an inhibitor to a kinase immobilized on a sensor chip in real-time.[13][14] It provides a wealth of information beyond just potency, including binding kinetics (k_on, k_off rates) and affinity (K_D).[15] This is invaluable for mechanism of action studies and lead optimization.[15]

• Differential Scanning Fluorimetry (DSF): Also known as a thermal shift assay, DSF measures the change in the thermal stability of a protein upon ligand binding.[16] An effective inhibitor will bind to and stabilize the kinase, resulting in an increase in its melting temperature (T_m). This is a rapid and cost-effective method for confirming direct binding.

Data-Driven Comparison of Assay Platforms

Feature	Luminescence-Based	Fluorescence Polarization (FP)	Radiometric	Label-Free (SPR)
Principle	ATP depletion or ADP production[1]	Change in molecular rotation[10]	Radioactive phosphate transfer[12]	Mass change at a surface[13]
Throughput	Very High (384- & 1536-well)[5]	High (384-well)	Low to Medium	Medium
Sensitivity	High	Moderate to High	Very High	High
Data Output	IC50	IC50	IC50	IC50, K_D, k_on, k_off[15]
Key Advantage	Simple "add-mix-read" format[6]	Homogeneous, fewer steps	Direct measurement ("gold standard")	Rich kinetic data, no labels[14]
Key Limitation	Indirect; compound interference[6]	Requires specific fluorescent probes	Radioactive material handling[12]	Specialized equipment; lower throughput
Best For	High-throughput screening	Primary/secondary screening	Orthogonal validation	MoA studies, lead optimization

Beyond the Beaker: The Importance of Kinase Selectivity and Cellular Validation

A potent inhibitor is of little therapeutic value if it is not selective. Off-target inhibition can lead to toxicity and other adverse effects.[17] Therefore, once a potent hit is identified, it is crucial to perform kinase selectivity profiling , where the compound is tested against a large panel of kinases.[18][19] This can be done using many of the high-throughput technologies described above, such as Promega's ADP-Glo™-based systems or Reaction Biology's radiometric platform.[18][20]

Finally, it is critical to remember that in vitro assays are a simplified system.[21] A compound's biochemical potency may not translate directly to a cellular context due to factors like cell permeability, efflux pumps, and the high intracellular concentration of ATP.[4] Therefore, promising hits from in vitro screens must always be validated in cell-based assays that measure the inhibition of a specific signaling pathway.[4][21]

Conclusion

The selection of an in vitro kinase assay is a critical decision in the drug discovery process. For large-scale primary screening of novel inhibitors derived from scaffolds like 4-Bromo-2-chloro-5-fluorobenzoyl chloride, luminescence-based assays offer an unparalleled combination of throughput, sensitivity, and simplicity. As promising compounds progress, fluorescence-based and label-free technologies like SPR provide deeper mechanistic insights and kinetic data that are essential for lead optimization. While radiometric assays remain a benchmark for accuracy, their use is often reserved for validation due to practical limitations. By understanding the principles, advantages, and limitations of each platform, researchers can design a robust and efficient screening cascade that accelerates the journey from initial hit to viable therapeutic candidate.

References

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PubMed Central.
• Kinase assays. BMG LABTECH.
• Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology.
• Kinase Selectivity Profiling Systems—General Panel.
• An update of label-free protein target identification methods for natural active products.
• 4-Bromo-2-chloro-5-fluorobenzoyl chloride. Santa Cruz Biotechnology.
• Role and mechanistic actions of protein kinase inhibitors as an effective drug target for cancer and COVID.
• Choosing the Right Assay for Your Kinase Drug Discovery. Reaction Biology.
• Fluorescence Polariz
• Kinase Panel Screening and Profiling Service. Reaction Biology.
• Determination of IC50 values for p110 with the PI3-kinase inhibitors...
• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.
• A Comparison of Protein Kinases Inhibitor Screening Methods Using Both Enzymatic Activity and Binding Affinity Determination.
• Kinase-Glo® Luminescent Kinase Assays.
• Label-Free Assay of Protein Kinase A Activity and Inhibition Using a Peptide-Based Electrochemical Sensor. MDPI.
• Fluorescence Polariz
• Design Principles and Applications of Fluorescent Kinase Inhibitors for Simultaneous Cancer Bioimaging and Therapy. PubMed Central.
• Comparison of Bioluminescent Kinase Assays Using Substrate Depletion and Product Formation.
• Activity-Based Kinase Selectivity and Profiling Services. AssayQuant.
• 4-Bromo-2-fluorobenzoyl chloride, 99% 5 g. Thermo Scientific Chemicals.
• Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis.
• Pharmacological approaches to understanding protein kinase signaling networks. Frontiers.
• IC50 determination for receptor-targeted compounds and downstream signaling.
• Biochemical Kinase Assays. Thermo Fisher Scientific - UK.
• Fluorescence Polarization Assays: Principles & Applic
• Introducing the Kinase-Glo™ Luminescent Kinase Assay.
• Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1.
• Kinase Strips for routine creations of inhibitor selectivity profiles: A novel approach to targeted and flexible kinase profiling.
• Specificity and mechanism of action of some commonly used protein kinase inhibitors.
• KinaseProfiler Kinase Activity Profiling for Rapid Success. Eurofins Discovery.
• 4-Bromo-2-fluorobenzoyl chloride, 98% 25 g. Thermo Scientific Chemicals.
• High-Throughput Kinase Assay Based on Surface Plasmon Resonance.
• What Is the Best Kinase Assay?. BellBrook Labs.
• Synthesis and Src kinase inhibitory activity of a series of 4-[(2,4-dichloro-5-methoxyphenyl)amino]-7-furyl-3-quinolinecarbonitriles. PubMed.
• Kinase Selectivity Profiling Services.
• Label-free and real-time cell-based kinase assay for screening selective and potent receptor tyrosine kinase inhibitors using microelectronic sensor array. PubMed.
• A two-point IC50 method for evaluating the biochemical potency of irreversible enzyme inhibitors. bioRxiv.
• Fluorescence detection techniques for protein kinase assay.
• Part One Hit Finding and Profiling for Protein Kinases: Assay Development and Screening, Libraries. Wiley-VCH.
• Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors. PubMed Central.
• Quantitative Proteomics of Kinase Inhibitor Targets and Mechanisms.
• Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery. BPS Bioscience.
• 4-Bromo-2-fluorobenzyl Chloride 98.0+%, TCI America 5 g. Fisher Scientific.
• Kinase-Glo Plus Luminescent Kinase Assay V3771
• Novel Phthalic-Based Anticancer Tyrosine Kinase Inhibitors: Design, Synthesis and Biological Activity. PubMed Central.
• From Sequence to Solution: Acceler

Sources

• 1. bmglabtech.com [bmglabtech.com]
• 2. Role and mechanistic actions of protein kinase inhibitors as an effective drug target for cancer and COVID - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reactionbiology.com [reactionbiology.com]
• 5. Kinase-Glo® Luminescent Kinase Assays [worldwide.promega.com]
• 6. ebiotrade.com [ebiotrade.com]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. biorxiv.org [biorxiv.org]
• 10. bpsbioscience.com [bpsbioscience.com]
• 11. researchgate.net [researchgate.net]
• 12. reactionbiology.com [reactionbiology.com]
• 13. researchgate.net [researchgate.net]
• 14. cytivalifesciences.com [cytivalifesciences.com]
• 15. reactionbiology.com [reactionbiology.com]
• 16. An update of label-free protein target identification methods for natural active products - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Specificity and mechanism of action of some commonly used protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. reactionbiology.com [reactionbiology.com]
• 19. assayquant.com [assayquant.com]
• 20. Kinase Selectivity Profiling Systems—General Panel [worldwide.promega.com]
• 21. Kinase Selectivity Profiling Services [worldwide.promega.com]

A Comparative Study of Catalysts for Friedel-Crafts Acylation with 4-Bromo-2-chloro-5-fluorobenzoyl chloride: A Guide for Researchers

For researchers, scientists, and drug development professionals, the Friedel-Crafts acylation is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds to produce aromatic ketones. These products are vital intermediates in the manufacturing of pharmaceuticals, fine chemicals, and agrochemicals.[1][2] This guide provides an in-depth, objective comparison of various catalysts for the Friedel-Crafts acylation using 4-Bromo-2-chloro-5-fluorobenzoyl chloride, supported by experimental data from analogous systems and detailed protocols to aid in catalyst selection and experimental design.

The choice of catalyst is a critical parameter that significantly influences the efficiency, selectivity, and environmental impact of the Friedel-Crafts acylation.[3] The reaction involves the electrophilic aromatic substitution of an aromatic ring with an acyl group, initiated by the formation of a highly electrophilic acylium ion from an acyl halide or anhydride, a step facilitated by the catalyst.[2][4] The unique substitution pattern of 4-Bromo-2-chloro-5-fluorobenzoyl chloride presents specific challenges and considerations in catalyst selection due to the electronic effects of the halogen substituents.

The Mechanism: A Foundation for Catalyst Selection

The Friedel-Crafts acylation proceeds through the generation of a resonance-stabilized acylium ion, which then acts as the electrophile in the substitution reaction.[4] This is typically achieved through the coordination of a Lewis acid catalyst to the chlorine atom of the acyl chloride, facilitating the cleavage of the C-Cl bond.[4][5]

Caption: General mechanism of Friedel-Crafts acylation.

A key consideration is that the ketone product can form a stable complex with strong Lewis acids like aluminum chloride (AlCl₃), necessitating the use of stoichiometric or even greater amounts of the catalyst.[6] This deactivates the catalyst, and it is only regenerated during the aqueous workup.[2]

Comparative Analysis of Catalytic Systems

Homogeneous Catalysts: The Traditional Workhorses

Homogeneous catalysts, primarily Lewis acids, exist in the same phase as the reactants.[2]

• Aluminum Chloride (AlCl₃): A highly active and widely used catalyst.[4][7] However, it is required in stoichiometric amounts, is highly sensitive to moisture, and generates significant corrosive waste.[1][6]

• Iron(III) Chloride (FeCl₃): A less reactive but more cost-effective and environmentally benign alternative to AlCl₃.[7][8] It often provides good yields, though sometimes slightly lower than AlCl₃ under identical conditions.[8]

• Zinc Chloride (ZnCl₂): A milder Lewis acid that can be used in some acylations, particularly with activated aromatic substrates.[9][10] It is also used in deep eutectic solvents, offering a greener alternative.[11]

• Metal Triflates (e.g., Yb(OTf)₃, Hf(OTf)₄): These have emerged as more sustainable alternatives, offering advantages in handling, recyclability, and milder reaction conditions.[1][12] They can often be used in catalytic amounts.

Table 1: Performance Comparison of Homogeneous Catalysts in a Model Friedel-Crafts Acylation (Acetylation of Toluene)

Catalyst	Solvent	Temperature (°C)	Yield (%)	ortho-	meta-	para-	Reference
AlCl₃	Toluene	Room Temp.	29	2	1	97	[3]
FeCl₃	Toluene	Room Temp.	24	2	1	97	[3]

Note: This data is for a model reaction and serves as a general comparison of catalyst activity and selectivity.

Heterogeneous Catalysts: The Sustainable Future

Heterogeneous catalysts exist in a different phase from the reactants, typically as a solid in a liquid reaction mixture.[2] Their primary advantages are ease of separation, reusability, and often milder reaction conditions.[2][13][14]

• Zeolites: These are microporous aluminosilicate minerals that can act as solid acid catalysts.[15][16] Their shape-selectivity can influence the regioselectivity of the reaction.[17][18] Zeolites like HZSM-5 and HBEA have shown good activity in Friedel-Crafts acylations.[13][19]

• Clays and Metal Oxides: Materials like montmorillonite clay and zinc oxide have been employed as effective and reusable catalysts.[13][14] Zinc oxide, in particular, can facilitate rapid acylation under solvent-free conditions.[14][20]

• Supported Lewis Acids: Lewis acids immobilized on solid supports (e.g., silica, alumina) combine the high reactivity of homogeneous catalysts with the practical advantages of heterogeneous systems.[2]

Table 2: Performance of Heterogeneous Catalysts in Model Acylation Reactions

Catalyst	Aromatic Substrate	Acylating Agent	Yield (%)	Reference
HZSM-5	Toluene	Acetyl Chloride	60.2% conversion	[13]
CeZSM-5	Benzene	Acetic Anhydride	86.4% conversion	[13]
ZnO	Anisole	Acid Chlorides	High yields	[14]

Note: This data illustrates the potential of heterogeneous catalysts in Friedel-Crafts acylation.

Ionic Liquids: A Greener Reaction Medium

Ionic liquids are salts with low melting points that can act as both solvents and catalysts.[21][22] They offer advantages such as negligible vapor pressure, high thermal stability, and the ability to dissolve a wide range of organic and inorganic compounds.[21] Chloroaluminate ionic liquids were early examples, but their water sensitivity was a drawback.[21] More stable ionic liquids, often used with metal triflates, have been developed.[22] Deep eutectic solvents, like a mixture of choline chloride and zinc chloride, also serve as effective and green catalyst/solvent systems.[11]

Experimental Protocols

The following are generalized, step-by-step protocols for performing a Friedel-Crafts acylation. It is crucial to adapt these protocols based on the specific aromatic substrate and to conduct small-scale optimization experiments.

Protocol 1: Friedel-Crafts Acylation using Aluminum Chloride (AlCl₃)

This protocol is a classic example of a homogeneous catalysis approach.

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• 4-Bromo-2-chloro-5-fluorobenzoyl chloride

• Aromatic substrate

• Anhydrous dichloromethane (DCM) or other suitable inert solvent

• Crushed ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask, addition funnel, reflux condenser, magnetic stirrer

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, addition funnel, and a reflux condenser under a nitrogen atmosphere, suspend anhydrous AlCl₃ (1.1 to 1.5 equivalents) in anhydrous DCM.[5][23]

• Cool the suspension to 0-5 °C in an ice bath.[23]

• Dissolve 4-Bromo-2-chloro-5-fluorobenzoyl chloride (1.0 equivalent) in anhydrous DCM and add it to the addition funnel.

• Add the acyl chloride solution dropwise to the stirred AlCl₃ suspension over 10-20 minutes, maintaining the low temperature.[5]

• After the addition is complete, add the aromatic substrate (1.0 to 1.2 equivalents) dropwise to the reaction mixture.[23]

• Allow the reaction to warm to room temperature and stir for an additional 1-4 hours, monitoring the progress by TLC.[5]

• Upon completion, carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl to quench the reaction and decompose the aluminum chloride-ketone complex.[5][23]

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.[5]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Caption: General workflow for Friedel-Crafts acylation using AlCl₃.

Protocol 2: Friedel-Crafts Acylation using a Heterogeneous Zeolite Catalyst

This protocol illustrates a more environmentally friendly approach.

Materials:

• Zeolite catalyst (e.g., H-BEA, H-ZSM-5), activated by heating under vacuum

• 4-Bromo-2-chloro-5-fluorobenzoyl chloride

• Aromatic substrate

• High-boiling inert solvent (e.g., toluene, xylene)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• In a round-bottom flask, add the activated zeolite catalyst.

• Add the aromatic substrate and the solvent.

• Add 4-Bromo-2-chloro-5-fluorobenzoyl chloride to the mixture.

• Heat the reaction mixture to reflux with vigorous stirring.[2]

• Monitor the reaction progress by TLC or GC analysis.

• After the reaction is complete, cool the mixture to room temperature.

• Separate the solid catalyst by filtration. The catalyst can be washed, dried, and potentially reused.[2]

• Wash the filtrate with a saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Safety and Handling

• 4-Bromo-2-chloro-5-fluorobenzoyl chloride and other acyl chlorides are corrosive and react with moisture. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and eye protection.[24][25]

• Lewis acids like AlCl₃ and FeCl₃ are corrosive and moisture-sensitive.[5][8] Handle them quickly in a dry environment.

• Solvents such as dichloromethane are volatile and potentially harmful.[23] All operations should be conducted in a well-ventilated fume hood.

• The reaction can be exothermic , especially during the addition of reagents.[5] Maintain proper temperature control.

• Quenching the reaction with water can be vigorous due to the reaction of excess Lewis acid.[8] Perform this step slowly and carefully.

Conclusion

The choice of catalyst for the Friedel-Crafts acylation of 4-Bromo-2-chloro-5-fluorobenzoyl chloride is a critical decision that impacts yield, selectivity, and sustainability. While traditional Lewis acids like AlCl₃ are highly effective, they come with significant environmental and handling drawbacks.[1][6] Modern alternatives, including heterogeneous catalysts like zeolites and ionic liquids, offer greener and more process-friendly options.[2][22] Researchers should carefully consider the specific requirements of their synthesis, including scale, desired purity, and environmental constraints, when selecting a catalytic system. The protocols and comparative data presented in this guide provide a solid foundation for making an informed decision and for the successful execution of this important synthetic transformation.

References

• A Comparative Analysis of Lewis Acid Catalysts for Friedel-Crafts Acylation: A Guide for Researchers - Benchchem. 1

• An efficient porous acidic ionic liquid polymer catalyst for Friedel–Crafts acylation reactions - Catalysis Science & Technology (RSC Publishing). 26

• Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). 21

• Application Notes and Protocols: Friedel-Crafts Acylation using 4-Nitrobenzoyl Chloride and AlCl₃ - Benchchem. 23

• Friedel–Crafts Acylation - Sigma-Aldrich.

• Experiment 1: Friedel-Crafts Acylation - umich.edu. 5

• Update 1 of: Use of Solid Catalysts in Friedel−Crafts Acylation Reactions - ACS Publications. 13

• Hierarchical Zeolites Prepared Using a Surfactant-Mediated Strategy: ZSM-5 vs. Y as Catalysts for Friedel–Crafts Acylation Reaction - MDPI. 27

• A Comparative Guide to Homogeneous and Heterogeneous Catalysts in Friedel-Crafts Acylation - Benchchem. 2

• A Comparative Guide to Lewis Acid Catalysts in Friedel-Crafts Reactions: Selectivity and Performance - Benchchem. 3

• Application Notes & Protocols: Experimental Setup for Friedel-Crafts Acylation Reactions - Benchchem. 28

• Friedel-Crafts Acylation of Aromatic Compounds in Ionic Liquids - Taylor & Francis Online. 22

• Friedel-Crafts Acylation of Aromatic Hydrocarbons Using Zeolites - Taylor & Francis. 17

• Zeolite catalyzed Friedel-Crafts acylations | Poster Board #465 - American Chemical Society. 15

• An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl 2 ] 3 ) - RSC Publishing. 11

• Use of Solid Catalysts in Friedel−Crafts Acylation Reactions | Chemical Reviews. 19

• US7595425B2 - Friedel-crafts acylation process in ionic liquids - Google Patents. 29

• Zeolite Catalyzed Friedel-Crafts Acylations - ScholarWorks - Boise State University. 16

• (PDF) SUSTAINABLE CATALYST FOR FRIEDEL–CRAFTS ACYLATION - ResearchGate. 14

• Friedel–Crafts reaction - Wikipedia. 6

• Application Notes and Protocols for Friedel-Crafts Acylation with 3,6-Dichlorotrimellitic Anhydride - Benchchem. 30

• Friedel-Crafts acylation reactions using heterogeneous catalysts stimulated by conventional and microwave heating | Request PDF - ResearchGate. 18

• (PDF) Friedel Crafts Reactions Revisited: Some Applications in Heterogeneous Catalysis. 31

• A Discovery-Based Friedel-Crafts Acylation Experiment: Student-Designed Experimental Prodedure A - umich.edu. 32

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry. 4

• Iron(III) Chloride as a Lewis Acid in the Friedel-Crafts Acylation Reaction. 8

• Zinc Mediated Friedel–Crafts Acylation in Solvent-Free Conditions under Microwave Irradiation. 33

• Iron(III) Chloride as a Lewis Acid in the Friedel-Crafts Acylation Reaction - ACS Publications. 7

• Advancements in lewis acid catalysis for friedel-crafts acylation reactions. 34

• Friedel-Crafts Acylation - Organic Chemistry Portal. 20

• Zinc Mediated Friedel-Crafts Acylation in Solvent-Free Conditions under Microwave Irradiation. 35

• Technical Support Center: Friedel-Crafts Acylation with Benzoyl Chloride - Benchchem. 36

• 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. 37

• Friedel–Crafts acylation of phenols using zinc chloride : acetic acid (1 - ResearchGate. 10

• Review on friedel-crafts acylation of benzene derivatives using various catalytic systems - International Journal of Advanced Chemistry Research. 12

• SAFETY DATA SHEET - Fisher Scientific. 38

• 2 - SAFETY DATA SHEET. 24

• SAFETY DATA SHEET - Fisher Scientific. 25

• SAFETY DATA SHEET - Thermo Fisher Scientific. 39

• 4-Bromo-2-chloro-3-fluorobenzoic acid - Apollo Scientific.

• Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC - NIH. 40

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. websites.umich.edu [websites.umich.edu]
• 6. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. An efficient and green method for regio- and chemo-selective Friedel–Crafts acylations using a deep eutectic solvent ([CholineCl][ZnCl 2 ] 3 ) - RSC Advances (RSC Publishing) DOI:10.1039/C6RA03551E [pubs.rsc.org]
• 12. chemistryjournals.net [chemistryjournals.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Zeolite catalyzed Friedel-Crafts acylations | Poster Board #465 - American Chemical Society [acs.digitellinc.com]
• 16. ScholarWorks - Idaho Conference on Undergraduate Research: Zeolite Catalyzed Friedel-Crafts Acylations [scholarworks.boisestate.edu]
• 17. tandfonline.com [tandfonline.com]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Friedel-Crafts Acylation [organic-chemistry.org]
• 21. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]
• 22. tandfonline.com [tandfonline.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]
• 24. fishersci.com [fishersci.com]
• 25. fishersci.com [fishersci.com]
• 26. An efficient porous acidic ionic liquid polymer catalyst for Friedel–Crafts acylation reactions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 27. mdpi.com [mdpi.com]
• 28. pdf.benchchem.com [pdf.benchchem.com]
• 29. US7595425B2 - Friedel-crafts acylation process in ionic liquids - Google Patents [patents.google.com]
• 30. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 31. researchgate.net [researchgate.net]
• 32. websites.umich.edu [websites.umich.edu]
• 33. chemistry.mdma.ch [chemistry.mdma.ch]
• 34. allstudyjournal.com [allstudyjournal.com]
• 35. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 36. pdf.benchchem.com [pdf.benchchem.com]
• 37. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 38. fishersci.com [fishersci.com]
• 39. assets.thermofisher.com [assets.thermofisher.com]
• 40. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 4-Bromo-2-chloro-5-fluorobenzoyl chloride

Researchers and professionals in drug development regularly handle reactive chemical agents where procedural precision and robust safety protocols are paramount. 4-Bromo-2-chloro-5-fluorobenzoyl chloride, a reactive acyl chloride, is one such compound that demands meticulous handling to ensure personnel safety and experimental integrity. This guide provides an in-depth, experience-driven framework for the selection and use of Personal Protective Equipment (PPE) when working with this and structurally similar compounds.

The foundational principle of safety when handling acyl chlorides is the prevention of contact and inhalation due to their corrosive nature and reactivity with moisture.[1] Upon contact with water, including moisture on the skin, in the eyes, or in the respiratory tract, they hydrolyze to form hydrochloric acid (HCl) and the corresponding carboxylic acid, causing severe burns and irritation.[1] Therefore, every procedural step must be built upon a self-validating system of protective barriers.

Immediate Hazard Assessment

Before handling 4-Bromo-2-chloro-5-fluorobenzoyl chloride, it is critical to recognize its primary hazards. Based on data from analogous compounds, it should be treated as a substance that:

• Causes severe skin burns and eye damage.[2][3][4][5][6][7][8]

• Is harmful if swallowed, in contact with skin, or if inhaled.[7][9]

• May cause respiratory irritation.[9][10]

• Reacts with water, releasing corrosive gases.[1]

This immediate understanding of the risks informs every subsequent decision regarding PPE selection and operational protocols.

Core PPE Requirements: A Multi-Layered Defense

A comprehensive PPE strategy for handling 4-Bromo-2-chloro-5-fluorobenzoyl chloride involves creating multiple barriers to exposure. The following table summarizes the essential equipment.

Body Area	Required PPE	Material/Standard Specification	Rationale for Selection
Eyes & Face	Chemical Safety Goggles & Full-Face Shield	Goggles: Indirect ventilation, compliant with ANSI Z87.1 / EN166. Face Shield: Full-face coverage.[4][5][11]	Acyl chlorides and their vapors can cause severe, irreversible eye damage.[11] Goggles provide a seal against vapors and splashes, while the face shield offers a secondary barrier for the entire face.[11][12]
Hands	Chemical-Resistant Gloves (Double-Gloved)	Outer Glove: Butyl rubber or a laminate (e.g., Silver Shield®). Inner Glove: Nitrile.[11]	Acyl chlorides readily penetrate many common glove materials. Double-gloving with a highly resistant outer layer and a nitrile inner layer provides robust protection and allows for safe removal of contaminated outer gloves.[11][12] Always inspect gloves for integrity before use.[13]
Body	Chemical-Resistant Laboratory Coat or Apron	Rubberized or coated material.	A standard cotton lab coat is insufficient. A chemical-resistant material is necessary to prevent skin contact from spills and splashes.[12]
Respiratory	Respirator with appropriate cartridge	NIOSH-approved respirator with an acid gas (e.g., for HCl) cartridge.[4][11]	Due to the compound's reactivity with moisture to produce HCl and its potential for causing respiratory irritation, respiratory protection is mandatory, especially when handling outside of a certified chemical fume hood.[1][4]
Feet	Closed-toe, Chemical-Resistant Shoes	Leather or other non-permeable material.	Protects feet from spills. Open-toed shoes are never permissible in a laboratory setting.

Procedural Workflow for Safe Handling

The following workflow provides a step-by-step guide for safely handling 4-Bromo-2-chloro-5-fluorobenzoyl chloride, from preparation to disposal. This process is designed to minimize exposure risk at every stage.

Caption: Workflow for Handling 4-Bromo-2-chloro-5-fluorobenzoyl chloride.

Operational and Disposal Plans

Handling Operations:

• Engineering Controls : All manipulations of 4-Bromo-2-chloro-5-fluorobenzoyl chloride must be performed within a certified chemical fume hood to control vapor exposure.[1] Ensure that an emergency eyewash station and safety shower are immediately accessible.[4][10]

• Dispensing : Use glass or other compatible, corrosion-resistant syringes or cannulas for transferring the liquid. Avoid using equipment with plastic components that may degrade.

• Incompatible Materials : Keep the compound away from water, alcohols, strong bases, and strong oxidizing agents to prevent violent reactions.[1][3][5]

Spill Management:

• Evacuate : If a spill occurs, evacuate the immediate area and alert colleagues.

• Ventilate : Ensure the fume hood is operating at maximum capacity.

• Neutralize : For small spills, use an inert absorbent material like sand or vermiculite.[5] Do not use combustible materials like paper towels.

• Decontaminate : Once absorbed, the material should be cautiously treated with a neutralizing agent (e.g., sodium bicarbonate solution) before being collected in a designated hazardous waste container.

• Personal Safety : Do not attempt to clean a large spill without appropriate respiratory protection (self-contained breathing apparatus may be necessary) and full chemical-resistant clothing.

Disposal Plan:

• Waste Segregation : All waste contaminated with 4-Bromo-2-chloro-5-fluorobenzoyl chloride, including empty containers, absorbent materials, and contaminated PPE, must be treated as hazardous waste.[7][14]

• Quenching : Unused or residual reagent should be slowly and carefully added to a stirred, cooled solution of a weak base (like sodium bicarbonate) or an alcohol (like isopropanol) in a fume hood to quench its reactivity before disposal.

• Containerization : Place all hazardous waste into clearly labeled, sealed containers suitable for corrosive materials.[15] Follow your institution's specific guidelines for hazardous waste disposal.

By adhering to these rigorous PPE and handling protocols, researchers can effectively mitigate the risks associated with 4-Bromo-2-chloro-5-fluorobenzoyl chloride, ensuring a safe and controlled laboratory environment.

References

• Safety Data Sheet: Acetyl chloride . Chemos GmbH&Co.KG. [Link]

• Safety and Handling of Acetoxyacetyl Chloride in Industrial Settings . SF-Chem. [Link]

• Protective Equipment . American Chemistry Council. [Link]

• Discover the Various Types of PPE for Optimal Chemical Safety . Certified Safety. [Link]

• 5-Bromo-2-chlorobenzoyl chloride Safety and Hazards . PubChem. [Link]

• 4-Bromo-2-fluorobenzyl chloride SAFETY DATA SHEET . Fisher Scientific. [Link]

• What PPE Should You Wear When Handling Acid 2024? . LeelineWork. [Link]

• 4-Bromo-2-fluorobenzoyl chloride Hazards Identification . PubChem. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. chemos.de [chemos.de]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. 5-Bromo-2-chlorobenzoyl chloride | C7H3BrCl2O | CID 2756871 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]
• 8. 4-Bromo-2-fluorobenzoyl chloride | C7H3BrClFO | CID 2734026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. synquestlabs.com [synquestlabs.com]
• 11. leelinework.com [leelinework.com]
• 12. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 13. fishersci.ca [fishersci.ca]
• 14. fishersci.com [fishersci.com]
• 15. assets.thermofisher.com [assets.thermofisher.com]